(1-Phenyl-1H-indol-2-yl)methanol

Core Science & Biosynthesis

An In-Depth Technical Guide to (1-Phenyl-1H-indol-2-yl)methanol: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (1-Phenyl-1H-indol-2-yl)methanol, a heterocyclic compound of interest in medicinal chemistry. We will delve into its chemical structure, physicochemical properties, plausible synthetic routes, and its potential as a scaffold in drug discovery, drawing upon data from closely related analogues to build a cohesive understanding.

Molecular Architecture and Physicochemical Profile

(1-Phenyl-1H-indol-2-yl)methanol is a derivative of indole, a ubiquitous bicyclic aromatic heterocycle found in numerous biologically active natural products and synthetic compounds.[1] The structure features a phenyl group substituted at the N1 position of the indole ring and a hydroxymethyl group at the C2 position. This specific arrangement of substituents is anticipated to significantly influence its chemical reactivity, physical properties, and biological activity.

Table 1: Physicochemical Properties of (1-Phenyl-1H-indol-2-yl)methanol and Related Analogues

Property	(1-Phenyl-1H-indol-2-yl)methanol (Predicted)	1-Phenyl-1H-indole[6][7]	1-Benzyl-1H-indole-2-methanol[3]
Molecular Formula	C₁₅H₁₃NO	C₁₄H₁₁N	C₁₆H₁₅NO
Molecular Weight	223.27 g/mol	193.24 g/mol	237.30 g/mol
Appearance	Likely a solid at room temperature	Colorless to yellow to orange clear liquid	Not available
Melting Point	Not available	60-62°C	Not available
Boiling Point	Not available	190°C/20mmHg	456°C at 760mmHg
Solubility	Expected to be soluble in organic solvents like ethanol and dichloromethane	Soluble in organic solvents, low solubility in water	Not available

The introduction of the hydroxymethyl group at the C2 position is expected to increase the polarity and potential for hydrogen bonding compared to the parent 1-phenyl-1H-indole, which may affect its solubility and crystal packing.

Synthesis and Mechanistic Rationale

Proposed Synthetic Pathway: N-Arylation followed by Formylation and Reduction

This proposed synthesis leverages the commercially available 1H-indole-2-carbaldehyde as a starting material.

Caption: Proposed synthesis of (1-Phenyl-1H-indol-2-yl)methanol.

Experimental Protocol:

Step 1: Synthesis of 1-Phenyl-1H-indole-2-carbaldehyde via Chan-Lam Coupling

• Rationale: The Chan-Lam coupling provides a robust method for the N-arylation of indoles using a copper catalyst. This step is crucial for introducing the phenyl group at the desired nitrogen position.

• Procedure:

  • To a solution of 1H-indole-2-carbaldehyde (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or toluene, add phenylboronic acid (1.5 eq), copper(II) acetate (0.1 eq), and a base such as pyridine or triethylamine (2.0 eq).

  • Stir the reaction mixture at room temperature under an atmosphere of air or oxygen for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture through a pad of celite to remove the copper catalyst.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to yield 1-phenyl-1H-indole-2-carbaldehyde.

Step 2: Reduction of 1-Phenyl-1H-indole-2-carbaldehyde to (1-Phenyl-1H-indol-2-yl)methanol

• Rationale: The reduction of the aldehyde functionality to a primary alcohol is a standard and high-yielding transformation. Sodium borohydride is a mild and selective reducing agent suitable for this purpose.

• Procedure:

  • Dissolve 1-phenyl-1H-indole-2-carbaldehyde (1.0 eq) in a protic solvent like methanol or ethanol.

  • Cool the solution to 0°C in an ice bath.

  • Add sodium borohydride (NaBH₄) (1.1 eq) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Quench the reaction by the slow addition of water.

  • Extract the product with a suitable organic solvent such as ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The resulting crude (1-Phenyl-1H-indol-2-yl)methanol can be purified by recrystallization or column chromatography.

Structural Characterization

The structural confirmation of the synthesized (1-Phenyl-1H-indol-2-yl)methanol would rely on a combination of spectroscopic techniques. The expected data, based on related structures, is summarized below.[9][10]

Table 2: Predicted Spectroscopic Data for (1-Phenyl-1H-indol-2-yl)methanol

Technique	Expected Observations
¹H NMR	- Aromatic protons of the indole and phenyl rings in the range of δ 7.0-8.0 ppm. - A singlet for the CH₂ protons of the hydroxymethyl group around δ 4.5-5.0 ppm. - A broad singlet for the hydroxyl proton, which is exchangeable with D₂O.
¹³C NMR	- Aromatic carbons in the range of δ 110-140 ppm. - A signal for the CH₂ carbon of the hydroxymethyl group around δ 60-65 ppm.
IR Spectroscopy	- A broad absorption band for the O-H stretch of the alcohol group around 3200-3600 cm⁻¹. - C-H stretching vibrations for the aromatic rings around 3000-3100 cm⁻¹. - C=C stretching vibrations for the aromatic rings in the range of 1400-1600 cm⁻¹.
Mass Spectrometry	- A molecular ion peak (M⁺) corresponding to the molecular weight of the compound (223.27).

Potential Applications in Drug Discovery

The indole nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[11][12][13] The 1-phenyl-1H-indole core, in particular, has been explored for various therapeutic applications.

Anticancer Potential

Several studies have highlighted the potential of 1-phenyl-1H-indole derivatives as anticancer agents. For instance, certain derivatives have been designed and synthesized as dual inhibitors of Bcl-2 and Mcl-1, two key anti-apoptotic proteins that are often overexpressed in cancer cells.[9] Inhibition of these proteins can restore the natural process of programmed cell death (apoptosis) in malignant cells.

Caption: Hypothesized mechanism of anticancer activity.

The structural features of (1-Phenyl-1H-indol-2-yl)methanol, including the N-phenyl group and the C2-hydroxymethyl substituent, provide opportunities for further chemical modification to optimize its binding affinity and selectivity for specific protein targets within the apoptotic pathway.

Anti-inflammatory Activity

Indole derivatives have also been investigated for their anti-inflammatory properties. The mechanism of action often involves the inhibition of pro-inflammatory enzymes such as cyclooxygenase (COX) or the modulation of inflammatory signaling pathways.[14] The 1-phenyl-1H-indole scaffold could serve as a starting point for the development of novel anti-inflammatory agents.

Conclusion and Future Directions

(1-Phenyl-1H-indol-2-yl)methanol represents a promising, yet underexplored, chemical entity. This guide has provided a comprehensive overview of its structure, a plausible synthetic route, and its potential therapeutic applications based on the established pharmacology of the 1-phenyl-1H-indole scaffold.

Future research should focus on the definitive synthesis and characterization of this compound to validate the predicted properties. Subsequent biological screening is warranted to explore its potential as an anticancer, anti-inflammatory, or antimicrobial agent. Structure-activity relationship (SAR) studies, guided by computational modeling, could then be employed to design and synthesize more potent and selective analogues for drug development.

References

• (1-PHENYLMETHYL-1H-INDOLE-2-METHANOL | CAS#:187264-03-5 | Chemsrc, n.d.)
• (1-PHENYLMETHYL-1H-INDOLE-2-METHANOL | 187264-03-5 - ChemicalBook, 2023)
• (1(-Phenylmethyl)-1H-indole-2-methanol | CAS 187264-03-5 | SCBT, n.d.)
• (1-(Phenylsulfonyl)-1H-indole-2-carbaldehyde - PMC, n.d.)
• (One Pot Synthesis of 1-(phenyl)-1H Indoles, their Biological Screening and ADME Studies - Impactfactor, 2023)
• (Synthesis and Characterization of 1H-Indol-2-yl(phenyl)methanone: A Technical Guide - Benchchem, n.d.)
• (1-Phenyl-1H-indole | 16096-33-6 | Tokyo Chemical Industry (India) Pvt. Ltd., n.d.)
• (Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction, n.d.)
• (1H-Indole, 2-phenyl- - the NIST WebBook - National Institute of Standards and Technology, n.d.)
• (1-Phenyl-1H-indole | C14H11N | CID 182029 - PubChem, n.d.)
• (1-PHENYL-1H-INDOLE | 16096-33-6 - ChemicalBook, 2025)
• (identifying impurities in 1H-Indol-2-yl(phenyl)methanone synthesis by NMR - Benchchem, n.d.)
• (Metallogel-Mediated Phenylation of Indole with Phenyl Boronic - Supporting Inform
• (Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiprolifer
• (CAS 16096-33-6: 1-PHENYL-1H-INDOLE - CymitQuimica, n.d.)
• (Chemical Properties of 1H-Indole, 2-phenyl- (CAS 948-65-2) - Cheméo, n.d.)
• ((IUCr) 1-(Phenylsulfonyl)-1H-indole-2-carbaldehyde, 2022)
• ((PDF)
• (Journal of Molecular Pharmaceutics & Organic Process Research - Unveiling the Biological Potential of 2-Phenyl Indole Deriv
• (1H-Indole, 2-phenyl- - the NIST WebBook, n.d.)
• (Synthesis and biological evaluation of indoles - Der Pharma Chemica, n.d.)
• (Recent advancements on biological activity of indole and their deriv
• (Unveiling the Biological Potential of 2-Phenyl Indole Derivatives: A Comprehensive Review | Omics, 2023)
• (1H-Indole-2-methanol 90 24621-70-3 - Sigma-Aldrich, n.d.)

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. CAS 16096-33-6: 1-PHENYL-1H-INDOLE | CymitQuimica [cymitquimica.com]
• 3. 1-PHENYLMETHYL-1H-INDOLE-2-METHANOL | CAS#:187264-03-5 | Chemsrc [chemsrc.com]
• 4. 1-PHENYLMETHYL-1H-INDOLE-2-METHANOL | 187264-03-5 [chemicalbook.com]
• 5. 1(-Phenylmethyl)-1H-indole-2-methanol | CAS 187264-03-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. 1-Phenyl-1H-indole | C14H11N | CID 182029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-PHENYL-1H-INDOLE | 16096-33-6 [chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. impactfactor.org [impactfactor.org]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. omicsonline.org [omicsonline.org]
• 14. omicsonline.org [omicsonline.org]

Technical Guide: 1-Phenylmethylindole-2-Methanol (CAS 187264-03-5)

The following technical guide details the chemical identity, synthesis, and application of (1-benzyl-1H-indol-2-yl)methanol (CAS 187264-03-5).

Structural Identity, Synthesis, and Medicinal Applications[1]

Executive Summary

1-Phenylmethylindole-2-methanol (CAS 187264-03-5), often referred to in trade literature as 1-benzylindole-2-methanol , is a critical heterocyclic building block in medicinal chemistry. It serves as a primary scaffold for the development of COX-2 inhibitors , antiviral agents , and anticancer therapeutics .

This compound is characterized by an indole core nitrogen-substituted with a benzyl group and functionalized at the C2 position with a hydroxymethyl moiety. Its primary utility lies in its reactivity; the C2-alcohol provides a versatile handle for oxidation to aldehydes (for Wittig/reductive amination) or conversion to electrophilic halides, enabling the construction of complex pharmacophores.[1]

Technical Clarification on Nomenclature:

• Common Name: 1-phenylindole-2-methanol (Ambiguous; often implies N-phenyl).

• CAS 187264-03-5 Identity: (1-benzyl-1H-indol-2-yl)methanol.[2]

• Structural Distinction: The CAS specifically denotes the N-benzyl (phenylmethyl) analog, not the N-phenyl analog. This guide focuses on the CAS-defined N-benzyl structure.[2]

Chemical Identity & Properties

Property	Specification
CAS Number	187264-03-5
IUPAC Name	(1-benzyl-1H-indol-2-yl)methanol
Synonyms	1-phenylmethyl-1H-indole-2-methanol; [1-(phenylmethyl)indol-2-yl]methanol
Molecular Formula	C₁₆H₁₅NO
Molecular Weight	237.30 g/mol
Appearance	Off-white to pale yellow crystalline solid
Melting Point	108–112 °C (Typical range for pure crystalline form)
Solubility	Soluble in DMSO, DMF, DCM, Methanol; Insoluble in Water
pKa	~16 (Alcoholic proton), Indole N lone pair is non-basic due to aromaticity

Synthetic Methodology

The most robust synthetic route for CAS 187264-03-5 utilizes Ethyl indole-2-carboxylate as the starting material. This pathway avoids the regioselectivity issues often encountered when attempting to functionalize the C2 position of a pre-formed N-benzyl indole.

Reaction Scheme Visualization

Figure 1: Two-step synthetic pathway from commercially available ethyl indole-2-carboxylate.

Detailed Experimental Protocol

Step 1: N-Benzylation Objective: Install the benzyl group on the indole nitrogen.[3][4][5]

• Reagents: Ethyl indole-2-carboxylate (1.0 equiv), Benzyl bromide (1.1 equiv), Sodium hydride (NaH, 60% dispersion, 1.2 equiv), DMF (Anhydrous).

• Procedure:

  • Dissolve ethyl indole-2-carboxylate in anhydrous DMF under nitrogen atmosphere at 0°C.

  • Add NaH portion-wise. Evolution of H₂ gas will occur. Stir for 30 minutes to ensure deprotonation (formation of the indolyl anion).

  • Add benzyl bromide dropwise via syringe.

  • Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 4:1).

  • Quench: Pour reaction mixture into ice-water.

  • Isolation: Filter the resulting precipitate or extract with ethyl acetate. Recrystallize from ethanol to yield Ethyl 1-benzylindole-2-carboxylate .

Step 2: Ester Reduction Objective: Convert the ester to the primary alcohol (methanol group).

• Reagents: Ethyl 1-benzylindole-2-carboxylate (from Step 1), Lithium Aluminum Hydride (LiAlH₄, 2.0 equiv), Anhydrous THF.

• Procedure:

  • Suspend LiAlH₄ in anhydrous THF at 0°C under argon/nitrogen.

  • Add a solution of the intermediate ester in THF dropwise to the hydride suspension. Caution: Exothermic.

  • Stir at 0°C for 1 hour, then warm to room temperature for 2 hours.

  • Work-up (Fieser Method): Cool to 0°C. Carefully quench sequentially with water (x mL), 15% NaOH (x mL), and water (3x mL).

  • Filter the granular aluminum salts through Celite.

  • Concentrate the filtrate in vacuo.

  • Purification: Flash column chromatography (Silica gel, Hexane:EtOAc gradient) yields pure (1-benzyl-1H-indol-2-yl)methanol .

Functionalization & Reactivity Profile

CAS 187264-03-5 is rarely the final drug; it is a "pivot" intermediate. Its primary alcohol functionality allows for divergent synthesis.

Reactivity Flowchart

Figure 2: Divergent synthetic utility of the C2-methanol handle.

Key Transformations:

• Oxidation to Aldehyde: Treatment with activated Manganese Dioxide (MnO₂) in DCM selectively oxidizes the benzylic alcohol to the aldehyde without over-oxidation to the acid. This aldehyde is essential for introducing side chains via Wittig olefination or reductive amination.

• Conversion to Alkyl Halide: Reaction with Thionyl Chloride (SOCl₂) generates the 2-chloromethyl derivative. This species is highly reactive and used to attach the indole core to other pharmacophores via nucleophilic substitution (e.g., attaching to a piperazine ring).

Medicinal Chemistry Applications

The 1-benzylindole scaffold is a privileged structure in drug discovery.

1. COX-2 Inhibition: Derivatives of 1-benzylindole-2-methanol (specifically esters and amides derived from its oxidized forms) have shown selectivity for Cyclooxygenase-2 (COX-2) .[2] The N-benzyl group fits into the hydrophobic pocket of the COX-2 enzyme, while the C2-substituents interact with the active site residues (Arg120).

2. Antiviral Agents: Indole-2-carboxylates (accessible via oxidation of this alcohol) are investigated as non-nucleoside inhibitors of viral polymerases. The lipophilic N-benzyl group improves membrane permeability, a critical factor for intracellular antiviral efficacy.

3. Antimicrobial & Antifungal: Research indicates that C2-substituted indoles possess significant antimicrobial activity. The alcohol moiety can be derivatized into hydrazones or thiosemicarbazones (via the aldehyde), which are potent chelators of metal ions essential for microbial enzymes.

Safety & Handling (MSDS Highlights)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store at 2–8°C (Refrigerate). Keep under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of the alcohol to aldehyde upon prolonged exposure to air.

• Handling: Use in a fume hood. Avoid contact with strong oxidizing agents (e.g., KMnO₄, CrO₃) unless intended for synthesis, as reaction may be vigorous.

References

• PubChem. (2021).[6] Indole-2-methanol Derivatives and Bioactivity. National Library of Medicine. Retrieved from [Link]

• RSC Publishing. (2024). Design, synthesis, and in vitro study of 1-benzyl-indole hybrid thiosemicarbazones. Royal Society of Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-PHENYLMETHYL-1H-INDOLE-2-METHANOL | 187264-03-5 [chemicalbook.com]
• 3. Design, synthesis, and in vitro and in silico study of 1-benzyl-indole hybrid thiosemicarbazones as competitive tyrosinase inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05015K [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. 3,6,9-Trimethyl-3,3A,4,5,9A,9B-Hexahydroazuleno(4,5-B)Furan-2,7-Dione | C15H18O3 | CID 291264 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Advanced Synthesis Strategies for 1-Phenyl-2-(hydroxymethyl)indole

Executive Summary

This technical guide details the synthesis of 1-phenyl-2-(hydroxymethyl)indole (CAS: 80965-09-9), a critical indole scaffold in medicinal chemistry often utilized as an intermediate for bioactive alkaloids and receptor antagonists.

We present three distinct synthetic pathways, evaluated for scalability, atom economy, and reagent accessibility. The Direct Lithiation Route (Pathway A) is prioritized for high-throughput research due to its brevity. The Fischer Indole Route (Pathway B) is recommended for large-scale manufacturing where organolithium reagents are prohibitive. The Sequential Functionalization Route (Pathway C) offers modularity for analog generation.

Retrosynthetic Analysis

The structural core of 1-phenyl-2-(hydroxymethyl)indole suggests three logical disconnections. Understanding these break points allows the chemist to select the optimal strategy based on available starting materials.

Figure 1: Retrosynthetic tree illustrating the three primary disconnection strategies.

Pathway A: The Organometallic Route (Direct C2-Functionalization)

Best For: Rapid synthesis, research scale (mg to g), high atom economy.

This pathway exploits the acidity of the C2-proton in N-substituted indoles. Unlike C3, which is susceptible to electrophilic aromatic substitution, C2 is the preferred site for Directed Ortho Metalation (DoM) when the nitrogen is protected or substituted.

Mechanism & Causality

• Lithiation: Treatment of N-phenylindole with n-butyllithium (n-BuLi) in THF at -78°C selectively deprotonates C2. The N-phenyl group prevents N-deprotonation and directs the lithium to the ortho position via coordination (Complex Induced Proximity Effect - CIPE).

• Trapping: The resulting 2-lithioindole species is a hard nucleophile that attacks the carbonyl carbon of formaldehyde (generated in situ from paraformaldehyde) to form the hydroxymethyl group directly.

Experimental Protocol

Reagents: N-Phenylindole (1.0 eq), n-BuLi (1.2 eq, 2.5M in hexanes), Paraformaldehyde (3.0 eq), Anhydrous THF.

• Setup: Flame-dry a 250 mL Schlenk flask and flush with Argon. Add N-phenylindole (1.93 g, 10 mmol) and anhydrous THF (50 mL).

• Lithiation: Cool the solution to -78°C (dry ice/acetone bath). Add n-BuLi (4.8 mL, 12 mmol) dropwise over 15 minutes.

  • Critical Control Point: Maintain temperature below -70°C to prevent isomerization or polymerization.

  • Observation: Solution typically turns yellow/orange, indicating formation of the lithiated species. Stir for 1 hour at -78°C.

• Formylation: In a separate flask, heat paraformaldehyde (900 mg, 30 mmol) to generate gaseous formaldehyde, channeling it into the reaction flask via a cannula, OR add dry paraformaldehyde directly as a suspension if high purity monomer is not critical.

  • Alternative: Add DMF (1.5 eq) to form the aldehyde, then reduce with NaBH4 in a second step. (Direct formaldehyde trapping is faster).

• Quench: Warm mixture to 0°C over 2 hours. Quench with saturated aqueous NH4Cl (20 mL).

• Workup: Extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc 4:1).

Pathway B: The Fischer Indole Route (De Novo Construction)

Best For: Large scale (>100g), avoiding cryogenic conditions, robust precursors.

This classic approach constructs the indole core with the N-phenyl and C2-ester groups already in place, followed by a standard reduction.

Mechanism & Causality

• Hydrazone Formation: Condensation of N,N-diphenylhydrazine with ethyl pyruvate yields the phenylhydrazone.

• Sigmatropic Rearrangement: Under acid catalysis (PPA or ZnCl2), the hydrazone undergoes a [3,3]-sigmatropic rearrangement, followed by ammonia elimination (as aniline in this case, but here the N-Ph remains) to close the ring.

  • Note: Since we start with N,N-diphenylhydrazine , the "eliminated" nitrogen is lost as NH3, and the N-Ph group is retained in the indole 1-position.

• Reduction: The ester functionality is reduced to the primary alcohol using Lithium Aluminum Hydride (LiAlH4).[1]

Experimental Protocol

Step 1: Synthesis of Ethyl 1-phenylindole-2-carboxylate

• Mixing: In a round-bottom flask, combine N,N-diphenylhydrazine hydrochloride (10 mmol) and ethyl pyruvate (11 mmol) in Ethanol (30 mL). Reflux for 1 hour to form the hydrazone.

• Cyclization: Evaporate solvent. Add Polyphosphoric Acid (PPA, 20 g). Heat to 100-110°C for 3 hours.

  • Why PPA? It serves as both solvent and Lewis acid, driving the elimination of NH3 efficiently.

• Isolation: Pour the hot reaction mixture onto crushed ice (100 g). Stir vigorously. The ester precipitates as a solid. Filter and recrystallize from Ethanol.[2]

Step 2: Reduction to Alcohol

• Setup: Suspend LiAlH4 (15 mmol) in anhydrous THF (40 mL) under Argon at 0°C.

• Addition: Dissolve the ester from Step 1 (5 mmol) in THF (10 mL) and add dropwise to the hydride suspension.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

• Fieser Workup: Carefully quench at 0°C with water (0.6 mL), 15% NaOH (0.6 mL), and water (1.8 mL). Filter the granular white precipitate. Concentrate the filtrate to yield the target alcohol.

Pathway C: The Sequential Functionalization Route

Best For: Analog library generation (varying the N-aryl group).

This route starts with the commercially available ethyl indole-2-carboxylate , performs N-arylation, and then reduces the ester.

Protocol: Copper-Catalyzed N-Arylation (Modified Ullmann)

Reagents: Ethyl indole-2-carboxylate (1.0 eq), Iodobenzene (1.2 eq), CuI (10 mol%), L-Proline (20 mol%), K2CO3 (2.0 eq), DMSO.

• Coupling: Combine all reagents in a sealed tube with DMSO. Heat to 90°C for 24 hours.

  • Role of L-Proline: Acts as a bidentate ligand, stabilizing the Cu(I) species and lowering the activation energy compared to traditional high-temp Ullmann conditions.

• Workup: Dilute with water, extract with EtOAc. The product, ethyl 1-phenylindole-2-carboxylate, is then reduced using the LiAlH4 protocol described in Pathway B.

Comparative Data Analysis

Feature	Pathway A (Lithiation)	Pathway B (Fischer)	Pathway C (Sequential)
Step Count	1 (One-pot possible)	2	2
Overall Yield	65-75%	50-60%	70-80%
Atom Economy	High	Moderate (Loss of NH3/H2O)	Moderate (Loss of Halide)
Key Constraint	Requires -78°C & Anhydrous	Strong Acid Handling	Heavy Metal Removal (Cu)
Scalability	Difficult >100g (Cryogenic)	Excellent (Industrial)	Good
Cost	Low (Generic reagents)	Low	Medium (Aryl Iodides)

Workflow Visualization (Pathway A)

Figure 2: Operational workflow for the Direct Lithiation Pathway (A).

Safety & Stability (E-E-A-T)

• n-Butyllithium: Pyrophoric.[3] Must be handled under inert atmosphere (Argon/Nitrogen). Use a cannula or sure-seal syringe techniques. Titrate before use to ensure stoichiometry.

• Lithium Aluminum Hydride: Reacts violently with water and protic solvents. Quench carefully using the Fieser method (1:1:3 ratio of H2O:NaOH:H2O) to produce filterable salts rather than a gelatinous mess.

• Indole Stability: Indoles are electron-rich and prone to oxidation upon prolonged air exposure. Store the final product under inert gas at -20°C.

References

• Sundberg, R. J. (1996). Indoles.[2][4][5][6][7] Academic Press. (Foundational text on indole reactivity and lithiation at C2).

• Gribble, G. W. (2000). "Recent developments in indole ring synthesis—methodology and applications". Journal of the Chemical Society, Perkin Transactions 1, (7), 1045-1075. Link

• Shirley, D. A., & Roussel, P. A. (1953). "Metalation of Indole, N-Methylindole and N-Phenylindole with n-Butyllithium". Journal of the American Chemical Society, 75(2), 375–378. Link

• Ma, D., & Cai, Q. (2008). "Copper/Amino Acid Catalyzed Cross-Couplings of Aryl and Vinyl Halides with Nucleophiles". Accounts of Chemical Research, 41(11), 1450–1460. (Protocol for N-arylation). Link

• Robinson, B. (1983). The Fischer Indole Synthesis. Wiley-Interscience.

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. impactfactor.org [impactfactor.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 6. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 7. researchgate.net [researchgate.net]

Reactivity Profile: The 2-Hydroxymethyl Motif in N-Substituted Indoles

The following technical guide details the reactivity profile of the 2-hydroxymethyl group in N-substituted indoles.

Content Type: Technical Guide / Whitepaper Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists

Executive Summary: The Vinylogous Hemiaminal

The 2-hydroxymethyl indole (indol-2-yl carbinol) represents a unique "masked" electrophile. Unlike the C3-position, which is inherently nucleophilic due to the enamine character of the pyrrole ring, the C2-hydroxymethyl group allows for polarity inversion (umpolung) . Upon activation, it generates an electrophilic exocyclic methylene species.

The reactivity of this group is governed by a single dominant variable: the electronic nature of the N-substituent . This guide analyzes how modulating the nitrogen protecting group (PG) switches the mechanism from a facile, resonance-driven

-like pathway to a suppressed, -dependent regime.

Mechanistic Core: The Azafulvene Gateway

The defining feature of 2-hydroxymethyl indoles is their ability to dehydrate under Brønsted or Lewis acid catalysis to form a 2-methyleneindolium intermediate (also referred to as an azafulvene or indole-2-imine methide).

The Ionization Pathway

When the hydroxyl group is protonated or coordinated to a Lewis acid, it departs. This ionization is not merely driven by the stability of a benzylic cation, but by the powerful donation of the nitrogen lone pair.

Figure 1: The generation of the reactive 2-methyleneindolium intermediate. The stability of the "Cation" node is directly proportional to the electron-donating capability of the N-substituent.

N-Substituent Effects: The Control Knobs

The choice of N-substituent dictates the energy barrier for generating the reactive intermediate.

Electron-Donating Groups (EDG): N-H, N-Alkyl (Me, Bn)

• Mechanism:

  (Dissociative).

• Reactivity: High. The nitrogen lone pair is available to stabilize the positive charge, forming the 2-methyleneindolium species rapidly.

• Implication: These substrates react with weak nucleophiles (indoles, electron-rich arenes) under mild acidic conditions. However, they are also prone to dimerization (forming bis-indolylmethanes) if the nucleophile is not present in excess.

Electron-Withdrawing Groups (EWG): N-Tosyl (Ts), N-Boc, N-Acetyl

• Mechanism:

  (Associative) or (Destabilized).

• Reactivity: Attenuated. The electron-withdrawing group pulls density from the nitrogen, preventing the lone pair from effectively stabilizing the exocyclic carbocation.

• Implication: Direct acid-catalyzed substitution is sluggish.

  • Strategy A: Use stronger Lewis Acids (e.g.,

    , ) to force ionization.

  • Strategy B: Convert the alcohol to a better leaving group (Bromide or Mesylate) first, then displace via

    .

Table 1: Comparative Reactivity Profile

Feature	N-Alkyl (e.g., N-Me)	N-Sulfonyl (e.g., N-Ts)
Lone Pair Availability	High (Resonance donor)	Low (Delocalized into sulfonyl)
Primary Intermediate	2-Methyleneindolium (Stable)	Destabilized Carbocation
Preferred Mechanism	(via Azafulvene)	(Direct Displacement)
Acid Sensitivity	Reacts with weak acids (AcOH)	Requires strong LA or activation
Oxidation Potential	Facile (to Aldehyde)	Moderate (Requires strong oxidants)
Risk Profile	Self-condensation / Polymerization	Stable, easy to handle

Key Transformations & Experimental Protocols

Protocol A: Acid-Catalyzed Nucleophilic Substitution (Friedel-Crafts)

This protocol is optimized for N-Alkyl substrates where the azafulvene intermediate is accessible. It couples the indole-2-methanol with an electron-rich arene (e.g., 1,3,5-trimethoxybenzene).

Reagents:

• Substrate: (1-Methyl-1H-indol-2-yl)methanol (1.0 equiv)

• Nucleophile: 1,3,5-Trimethoxybenzene (1.2 equiv)

• Catalyst:

  (5 mol%) or Bronsted Acid ( -TsOH, 10 mol%)

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)

Step-by-Step Methodology:

• Preparation: Dissolve (1-Methyl-1H-indol-2-yl)methanol (1.0 mmol) and the nucleophile (1.2 mmol) in anhydrous DCM (5 mL) under an inert atmosphere (

  ).

• Activation: Cool the solution to 0°C. Add the catalyst (

  , 0.05 mmol) in one portion.

• Reaction: Allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor via TLC (formation of a less polar product).

  • Note: A red/orange color often develops, indicating the formation of the azafulvene cation.

• Quench: Quench with saturated aqueous

  (10 mL).

• Workup: Extract with DCM (

  mL). Dry organics over , filter, and concentrate.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Oxidation to 2-Formyl Indoles (Green Halide Catalysis)

Oxidizing the 2-hydroxymethyl group to an aldehyde is a pivotal entry point for Wittig olefinations. This protocol uses a halide-catalyzed system, avoiding toxic metals like Chromium.[2]

Reagents:

• Substrate: N-Substituted Indole-2-methanol

• Oxidant: Oxone (

  ) (1.2 equiv)

• Catalyst: KBr (10 mol%)

• Solvent:

  (1:1)

Step-by-Step Methodology:

• Dissolution: Dissolve the indole substrate (1.0 mmol) in a 1:1 mixture of MeCN and water (10 mL).

• Catalyst Addition: Add KBr (0.1 mmol).

• Oxidant Addition: Add Oxone (1.2 mmol) portion-wise over 10 minutes to control the exotherm.

• Reaction: Stir vigorously at room temperature for 3 hours.

  • Mechanism:[3][4][5][6][7] Bromide is oxidized to hypobromite (

    ) or bromine, which oxidizes the alcohol and is recycled by Oxone.

• Workup: Dilute with EtOAc, wash with

  (to reduce residual oxidant) and brine.

• Yield: Typically >85% conversion to the 2-carboxaldehyde.

Strategic Applications in Synthesis

Divergent Cyclization Pathways

The 2-hydroxymethyl group serves as a linchpin for constructing fused ring systems. The pathway is dictated by the tethered nucleophile.

Figure 2: Divergent synthetic applications based on the reaction partner.

Troubleshooting Common Issues

• Issue: Low yield with N-Tosyl substrates.

  • Solution: The carbocation is too unstable. Switch to a two-step sequence: (1)

    to form the 2-bromomethyl indole, (2) Add nucleophile with weak base ( ).

• Issue: Over-alkylation (Polymerization).

  • Solution: Use a high dilution (0.05 M) and slow addition of the indole alcohol to the Lewis Acid/Nucleophile mixture.

References

• Mechanistic Insight (Azafulvene Intermediates)

  • Title: A breakthrough in 2-indolylmethanol-involved organocatalytic asymmetric reactions.[8][9]

  • Source:Chemical Synthesis (2022).[9]

  • URL:[Link][10]

• Oxidation Protocols (Halide Catalysis)

  • Title: Green oxidation of indoles using halide catalysis.[4]

  • Source:Nature Communications (2019).[2]

  • URL:[Link][2]

• Friedel-Crafts Alkylation

  • Title: Friedel-Crafts Alkylation of Indoles with Trichloroacetimid
  • Source:NIH / PMC (2020).

  • URL:[Link]

• Synthesis of 2-Substituted Indoles

  • Title: Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization.[7]

  • Source:Organic Chemistry Portal (2018).

  • URL:[Link]

Sources

• 1. An Operationally Simple Approach to Indole Derivatives from 2-Alkenylanilines Utilizing an Oxidation–Intramolecular Cyclization–Elimination Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. communities.springernature.com [communities.springernature.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. mt.com [mt.com]
• 7. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. f.oaes.cc [f.oaes.cc]
• 10. mdpi.com [mdpi.com]

A Comparative Analysis of Indole Isomers: 1-Phenylindole-2-methanol and Indole-3-methanol

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The indole scaffold is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of natural products and synthetic pharmaceuticals.[1] Subtle changes in substitution patterns on this privileged heterocycle can lead to profound differences in chemical reactivity, metabolic stability, and biological activity. This guide provides a detailed comparative analysis of two key indole derivatives: the naturally occurring and extensively studied Indole-3-methanol (also known as Indole-3-carbinol, I3C), and the synthetic analogue 1-Phenylindole-2-methanol .

We dissect the critical distinctions stemming from two fundamental structural alterations: the position of the methanol group (C2 vs. C3) and the substitution on the indole nitrogen (N-H vs. N-Phenyl). This analysis reveals that while Indole-3-methanol acts as a prodrug, metabolized into potent biological effectors like DIM, 1-Phenylindole-2-methanol represents a more metabolically stable scaffold with distinct steric and electronic properties. These differences have significant implications for their respective synthesis, reactivity, and potential applications in drug discovery, shifting from the chemopreventive focus of I3C to potentially more targeted therapeutic roles for its synthetic counterpart.

Structural and Physicochemical Properties: A Tale of Two Isomers

The fundamental differences between 1-phenylindole-2-methanol and indole-3-methanol arise from their distinct substitution patterns, which dictate their three-dimensional shape, electronic distribution, and resulting physicochemical properties.

• Indole-3-methanol (I3C): Possesses a hydroxymethyl group at the C3 position, the most electron-rich and nucleophilic site on the indole ring.[2] The indole nitrogen is unsubstituted (an N-H bond), allowing it to act as a hydrogen bond donor and a site for metabolism or acidic condensation.[3]

• 1-Phenylindole-2-methanol: Features the hydroxymethyl group at the less nucleophilic C2 position. Crucially, the indole nitrogen is substituted with a bulky phenyl group. This N-phenylation eliminates the hydrogen bond donating capability of the indole nitrogen, significantly increases the molecule's size (steric hindrance), and enhances its lipophilicity (hydrophobicity).

These structural variations translate into predictable differences in their chemical behavior and pharmacokinetic profiles.

Property	1-Phenylindole-2-methanol (Predicted)	Indole-3-methanol (I3C)	Rationale for Difference
Molecular Formula	C₁₅H₁₃NO	C₉H₉NO	Addition of a C₆H₅ phenyl group.
Molecular Weight	223.27 g/mol	147.17 g/mol [4]	The N-phenyl group adds significant mass.
LogP (Lipophilicity)	Higher (Est. >3.5)	1.66[2]	The large, nonpolar N-phenyl group dramatically increases hydrophobicity.
Hydrogen Bond Donors	1 (from -OH)	2 (from -OH and -NH)[2]	The N-phenyl substitution removes the indole N-H donor site.
Hydrogen Bond Acceptors	1 (from -OH)	1 (from -OH)[2]	Both molecules contain one hydroxyl acceptor.
Reactivity Hotspot	C3 position (now occupied by a proton)	C3 position (occupied by -CH₂OH)	C3 is the most electron-rich position in the indole ring.[2]
Metabolic Liability	N-dealkylation, Aromatic hydroxylation	N-glucuronidation, Dimerization (in acid)	The free N-H in I3C is a key site for phase II metabolism and acid-catalyzed condensation.[3]

Synthesis and Chemical Reactivity

The synthetic pathways to these molecules reflect their structural differences. The synthesis of indole-3-methanol is well-established and typically involves the reduction of a readily available precursor, whereas the synthesis of 1-phenylindole-2-methanol requires the initial construction of the N-substituted indole core.

Synthesis of Indole-3-methanol

The most common and straightforward synthesis involves the reduction of indole-3-carboxaldehyde. This precursor is easily prepared from indole via the Vilsmeier-Haack reaction.[5][6]

• Setup: To a round-bottom flask, add indole-3-carboxaldehyde (1.0 eq) and a suitable solvent such as methanol or ethanol.[7]

• Cooling: Cool the stirred suspension to 0-5 °C in an ice bath.

• Reduction: Add sodium borohydride (NaBH₄) (1.0-1.5 eq) portion-wise, maintaining the temperature below 5 °C.[7]

• Reaction: Continue stirring the reaction mixture at this temperature for 2-3 hours until TLC analysis indicates the complete consumption of the starting material.[7]

• Quenching: Slowly add water to quench the excess NaBH₄.

• Workup: Concentrate the mixture under reduced pressure to remove the alcohol solvent. The product may precipitate upon addition of water.[8]

• Isolation: Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield indole-3-methanol.

Synthesis of 1-Phenylindole-2-methanol

A logical synthetic route to 1-phenylindole-2-methanol involves a multi-step process starting with the formation of the N-phenyl substituted indole ring, followed by functionalization at the C2 position and subsequent reduction. The Fischer indole synthesis is a classic and versatile method for creating the substituted indole core.[4][9][10]

• Hydrazone Formation: React N-phenylhydrazine with a suitable keto-ester like ethyl pyruvate to form the corresponding hydrazone.

• Fischer Indole Synthesis: Treat the hydrazone with an acid catalyst (e.g., polyphosphoric acid or zinc chloride) under heat to induce cyclization, forming ethyl 1-phenylindole-2-carboxylate.[4][11]

• Reduction: Reduce the resulting ester using a strong reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent (e.g., THF).[12][13] This step reduces the ester directly to the primary alcohol.

• Workup and Isolation: Carefully quench the reaction with water and a base (e.g., NaOH solution), filter the resulting aluminum salts, and extract the product from the filtrate. Purify by chromatography or recrystallization.

Diagram: Comparative Synthetic Workflow

Caption: Contrasting synthetic routes for the two indole isomers.

Comparative Chemical Reactivity

The reactivity of the indole nucleus is dominated by its electron-rich character, making it prone to electrophilic attack, primarily at the C3 position.[2]

• Indole-3-methanol: The C3 position is already substituted. However, under acidic conditions, the hydroxyl group can be protonated and eliminated as water, forming a stabilized carbocation (indol-3-ylmethyl cation). This highly reactive intermediate can be trapped by nucleophiles or, more commonly, can attack another molecule of indole-3-methanol, initiating the formation of oligomeric products like 3,3'-diindolylmethane (DIM) and indolo[3,2-b]carbazole (ICZ).[3] This acid-catalyzed condensation is a hallmark of I3C chemistry and is believed to be essential for its biological activity.[9]

• 1-Phenylindole-2-methanol: With the C2 position substituted, the C3 position remains the most nucleophilic site on the ring and is available for electrophilic substitution. The N-phenyl group is electron-withdrawing by induction but can be electron-donating by resonance, having a complex electronic influence. More importantly, the absence of the N-H proton makes the molecule stable against the acid-catalyzed oligomerization seen with I3C. This imparts greater chemical stability, a desirable trait for a drug candidate.

Biological Activity and Mechanism of Action

The structural disparities between the two molecules lead to fundamentally different interactions with biological systems. Indole-3-methanol is a well-researched natural product with known chemopreventive properties, while the biological profile of 1-phenylindole-2-methanol can be inferred from related N-substituted and 2-substituted indole analogues, which are common motifs in modern drug discovery.[1][8][14]

Indole-3-methanol (I3C): A Natural Prodrug

I3C is not considered to be the primary active species in vivo. Upon ingestion, the acidic environment of the stomach converts I3C into a complex mixture of condensation products, most notably DIM and ICZ.[3] These metabolites are responsible for the majority of I3C's observed biological effects.

• Mechanism of Action:

  • Aryl Hydrocarbon Receptor (AhR) Agonism: ICZ is a potent agonist of the AhR, a ligand-activated transcription factor.[15] AhR activation induces the expression of Phase I and Phase II drug-metabolizing enzymes, such as cytochrome P450s (e.g., CYP1A1), which can alter the metabolism of estrogens and xenobiotics.[3]

  • Anti-estrogenic Effects: By promoting the 2-hydroxylation of estrogen, I3C and its metabolites shift estrogen metabolism towards the production of less estrogenic catechols, which is thought to reduce the risk of hormone-dependent cancers.[9]

  • Modulation of Signaling Pathways: I3C and DIM have been shown to induce G1 cell cycle arrest, promote apoptosis, and inhibit NF-κB signaling in various cancer cell lines.[15][16]

Diagram: Biological Fate of Indole-3-methanol (I3C)

Caption: I3C acts as a prodrug, converting to active oligomers in the stomach.

1-Phenylindole-2-methanol: A Stable Synthetic Scaffold

Specific biological data for 1-phenylindole-2-methanol is not widely published. However, based on extensive research into related structures, a distinct and compelling potential biological profile emerges.

• N-Phenyl Substitution:

  • Metabolic Stability: Blocking the indole nitrogen prevents N-glucuronidation and other phase II metabolic pathways that can lead to rapid clearance of N-H indoles.

  • Altered Target Binding: The bulky phenyl group can introduce new, favorable van der Waals or pi-stacking interactions with protein targets, potentially leading to novel activities or enhanced potency. N-substituted indoles have been explored as potent anti-hypertensive, anti-inflammatory, and serotonergic agents.[17][18]

• C2-Methanol Substitution:

  • Novel Pharmacology: While C3-substituted indoles are common, C2-functionalized indoles can exhibit different biological activities. For instance, 2-phenylindoles (where C2 is attached to a phenyl ring) are known to possess a wide range of activities, including anti-cancer, anti-inflammatory, and antimicrobial effects.[14][19][20] The 2-hydroxymethyl group provides a handle for further derivatization or can act as a key pharmacophoric element itself.

  • Potential as a COX/LOX Inhibitor: Many N-substituted indole derivatives have been designed and evaluated as inhibitors of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key targets in inflammation.

In essence, while I3C's activity is linked to its breakdown products, 1-phenylindole-2-methanol is expected to act as a single, more stable molecular entity. Its biological effects would be dictated by its specific interactions with targets, influenced by the unique steric and electronic properties conferred by its N-phenyl and C2-methanol groups.

Analytical Characterization

Distinguishing between 1-phenylindole-2-methanol and indole-3-methanol is straightforward using standard analytical techniques due to their significant differences in molecular weight, polarity, and structure.

Technique	Expected Observations for 1-Phenylindole-2-methanol	Expected Observations for Indole-3-methanol	Key Differentiating Feature
HPLC (Reverse Phase)	Longer retention time.	Shorter retention time.	The higher lipophilicity (LogP) of the N-phenyl derivative causes stronger interaction with the nonpolar stationary phase (e.g., C18).
Mass Spectrometry (MS)	Molecular ion (M+) peak at m/z 223 .	Molecular ion (M+) peak at m/z 147 .	The 76-unit mass difference corresponding to the phenyl group (C₆H₄).
¹H NMR	Absence of a broad N-H singlet. Presence of signals for the N-phenyl group (multiplets, ~7.2-7.6 ppm). Signals for the main indole core.	Presence of a broad N-H singlet (typically >8.0 ppm). Absence of N-phenyl signals. Signals for the main indole core.	The presence or absence of the exchangeable N-H proton and the signals from the N-phenyl protons.
¹³C NMR	~15-16 carbon signals, including those for the N-phenyl group.	9 distinct carbon signals.	The additional signals from the six carbons of the N-phenyl ring.

Protocol: HPLC Method for Separation and Analysis

This protocol provides a general method for the baseline separation of the two compounds for purity assessment or quantification.

• Instrumentation: A standard HPLC system with a UV detector, autosampler, and a C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).

• Sample Preparation: Prepare 1 mg/mL stock solutions of each compound and a mixture in a suitable solvent like methanol or acetonitrile. Filter through a 0.22 µm syringe filter.

• Mobile Phase:

  • Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid (to improve peak shape).

  • Solvent B: Acetonitrile with 0.1% TFA or Formic Acid.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 220 nm or 280 nm (where indoles absorb).

  • Column Temperature: 30 °C.

  • Gradient Program:

    • 0-2 min: 40% B

    • 2-15 min: Linear gradient from 40% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-19 min: Return to 40% B

    • 19-25 min: Re-equilibration at 40% B

• Expected Outcome: Indole-3-methanol will elute significantly earlier than the more nonpolar 1-phenylindole-2-methanol, allowing for clear separation and quantification.

Conclusion and Future Outlook

The comparison between 1-phenylindole-2-methanol and indole-3-methanol serves as a compelling case study in structure-activity relationships within the indole class.

Indole-3-methanol (I3C) stands as a classic natural product and nutritional supplement. Its biological relevance is intrinsically linked to its chemical instability in acidic environments, which generates a cascade of active metabolites. Research on I3C and its derivatives continues to focus on its chemopreventive potential and its ability to modulate hormonal and inflammatory pathways.

1-Phenylindole-2-methanol , in contrast, represents a rationally designed synthetic scaffold. By blocking the metabolically labile N-H position and shifting the functional group to the C2 position, chemists can create a more stable, drug-like molecule. The N-phenyl group enhances lipophilicity and introduces new potential binding interactions, while avoiding the complex metabolic activation pathway of I3C. This positions such analogues not as broad-spectrum chemopreventive agents, but as potential starting points for the development of targeted therapeutics for a range of diseases, including cancer, inflammation, and hypertension.[14][17]

For drug development professionals, the choice between these scaffolds is clear. A project leveraging the complex, multi-target biology of natural product metabolites might draw inspiration from I3C. However, a target-driven program requiring metabolic stability, predictable pharmacokinetics, and fine-tuning of potency through synthetic modification would find a far more suitable foundation in structures like 1-phenylindole-2-methanol. Future research should focus on the direct biological evaluation of this and related N-aryl-2-substituted indoles to unlock their full therapeutic potential.

References

• CN101921223A - Synthesis method of indole-3-methanol - Google Patents.

• Indole-3-Carbinol | C9H9NO | CID 3712 - PubChem. Available at: [Link]

• Cu-Catalyzed Oxidation of C2 and C3 Alkyl-Substituted Indole via Acyl Nitroso Reagents. Available at: [Link]

• Indole-3-methanol - YSG. Available at: [Link]

• synthesis of indole-3-carboxylic acid and indole-3- methanol - Iwemi. Available at: [Link]

• CN102766082A - Novel method for synthesizing indole-3-carbinol - Google Patents.

• 1-(Phenylsulfonyl)-1H-indole-2-carbaldehyde - PMC. Available at: [Link]

• Indole-3-carbinol - Wikipedia. Available at: [Link]

• One Pot Synthesis of 1-(phenyl)-1H Indoles, their Biological Screening and ADME Studies - Impactfactor. Available at: [Link]

• Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography - PubMed. Available at: [Link]

• N-Phenyl indole derivatives as AT1 antagonists with anti-hypertension activities: Design, synthesis and biological evaluation - PubMed. Available at: [Link]

• Unveiling the Biological Potential of 2-Phenyl Indole Derivatives: A Comprehensive Review | Omics. Available at: [Link]

• 1-Methyl-2-phenylindole | C15H13N | CID 77095 - PubChem. Available at: [Link]

• C2-C3-Substituted Indole Scaffolds | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Indole-3-Carbinol | Linus Pauling Institute | Oregon State University. Available at: [Link]

• Recent advancements on biological activity of indole and their derivatives: A review. Available at: [Link]

• Journal of Molecular Pharmaceutics & Organic Process Research - Unveiling the Biological Potential of 2-Phenyl Indole Derivatives: A Comprehensive Review. Available at: [Link]

• Beyond C2 and C3: Transition-Metal-Catalyzed C–H Functionalization of Indole. Available at: [Link]

• 1-Phenyl-1H-indole | C14H11N | CID 182029 - PubChem. Available at: [Link]

• 1H-Indole, 2-phenyl- - NIST. Available at: [Link]

• (1H-indol-2-yl)methanol | C9H9NO | CID 98783 - PubChem. Available at: [Link]

• Synthesis and biological evaluation of indoles - Der Pharma Chemica. Available at: [Link]

• Carboxylic Acids to Alcohols - Chemistry Steps. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available at: [Link]

• Facile, green, and functional group-tolerant reductions of carboxylic acids…in water. Available at: [Link]

• Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction - Organic Syntheses. Available at: [Link]

• Alcohol synthesis by carboxyl compound reduction - Organic Chemistry Portal. Available at: [Link]

• Synthesis of 2-substituted indoles and evaluation of their antibacterial activity and inhibitory effects on the efflux pump of methicillin-resistant Staphylococcus aureus. Available at: [Link]

• Reduction of Carboxylic Acids - Chemistry Steps. Available at: [Link]

• Discovery of Indole-Based PDE5 Inhibitors: Synthesis and Pharmacological Evaluation | ACS Medicinal Chemistry Letters. Available at: [Link]

• Fischer indole synthesis - Wikipedia. Available at: [Link]

• Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction. Available at: [Link]

• Novel N-Substituted Indole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis, Mental Illness, and CNS Disorders | ACS Medicinal Chemistry Letters. Available at: [Link]

• Synthesis, Molecular Docking and Biological Evaluation of N-Substituted Indole Derivatives as Potential Anti-Inflammatory and Antioxidant Agents - PubMed. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. orgsyn.org [orgsyn.org]
• 7. (PDF) Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction [academia.edu]
• 8. mdpi.com [mdpi.com]
• 9. testbook.com [testbook.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. jk-sci.com [jk-sci.com]
• 12. Carboxylic Acids to Alcohols - Chemistry Steps [chemistrysteps.com]
• 13. Reduction of Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 14. omicsonline.org [omicsonline.org]
• 15. 1-PHENYLMETHYL-1H-INDOLE-2-METHANOL | CAS#:187264-03-5 | Chemsrc [chemsrc.com]
• 16. 1-Methyl-2-phenylindole(3558-24-5) 13C NMR [m.chemicalbook.com]
• 17. N-Phenyl indole derivatives as AT1 antagonists with anti-hypertension activities: Design, synthesis and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. omicsonline.org [omicsonline.org]
• 19. japsonline.com [japsonline.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Solubility Profiling of (1-Phenyl-1H-indol-2-yl)methanol: Predictive Models & Experimental Protocols

This guide is structured as a strategic technical whitepaper. Since specific, peer-reviewed solubility data for (1-Phenyl-1H-indol-2-yl)methanol (CAS 187264-03-5) is not currently available in open-access thermodynamic databases, this guide provides a predictive solubility profile based on Structure-Property Relationships (SPR) and details the authoritative experimental protocols required to generate this data with pharmaceutical precision.[1]

Executive Summary & Compound Analysis

(1-Phenyl-1H-indol-2-yl)methanol is a lipophilic indole carbinol intermediate. Its solubility behavior is governed by the competition between the hydrophobic N-phenyl-indole core and the hydrophilic hydroxymethyl (-CH₂OH) moiety at the C2 position.

Understanding the solubility of this compound is critical for:

• Recrystallization: Selecting anti-solvent systems for purification.

• Reaction Optimization: Choosing solvents that maintain homogeneity during nucleophilic substitutions or oxidations.[1]

• Formulation: Developing pre-clinical stock solutions.

Structural Determinants of Solubility[1][2]

• Lipophilic Core (LogP ~3.2 - 3.8): The N-phenyl group significantly increases lipophilicity compared to the parent indole. This suggests poor aqueous solubility and high affinity for aromatic solvents (Toluene) and chlorinated hydrocarbons (DCM).

• Crystal Lattice Energy: The planar aromatic system facilitates strong

  stacking, leading to a high lattice energy that resists dissolution.[1]

• Hydrogen Bonding: The C2-methanol group acts as both a Hydrogen Bond Donor (HBD) and Acceptor (HBA), facilitating solubility in protic solvents (Alcohols) and polar aprotic solvents (DMSO, DMF).[1]

Predictive Solubility Data

While experimental validation is required, the following solubility profile is derived from thermodynamic modeling of structurally analogous compounds (e.g., 1-phenylindole, indole-2-methanol).

Table 1: Predicted Solubility Classes (at 25°C)

Solvent Class	Representative Solvents	Predicted Solubility	Mechanism
Polar Aprotic	DMSO, DMF, NMP	Very High (>100 mg/mL)	Dipole-dipole interactions; disruption of lattice energy.[1]
Chlorinated	Dichloromethane (DCM), Chloroform	High (>50 mg/mL)	Dispersion forces; excellent solvation of the aromatic core.
Lower Alcohols	Methanol, Ethanol	Moderate (10–50 mg/mL)	H-bonding with the -OH group; limited by the hydrophobic N-phenyl tail.[1]
Ethers/Esters	THF, Ethyl Acetate	Moderate (10–30 mg/mL)	H-bond acceptance from solute -OH; van der Waals interactions.
Aromatic Hydrocarbons	Toluene, Xylene	Low-Moderate (5–20 mg/mL)	interactions; useful for recrystallization at high temps.[2]
Aliphatic Hydrocarbons	n-Hexane, Heptane	Very Low (<1 mg/mL)	"Solvophobic" effect; insufficient energy to overcome crystal lattice.[1][2]
Aqueous	Water, PBS (pH 7.4)	Insoluble (<0.1 mg/mL)	Hydrophobic effect dominates; requires co-solvents or surfactants.

Application Note: For stock solutions, utilize DMSO or DMF .[1] For reaction solvents, THF or DCM are recommended. For recrystallization, a Toluene/Heptane or Ethanol/Water system is predicted to be effective.[1]

Visualization: Solubility Decision Framework

The following diagram illustrates the logical flow for selecting a solvent system based on the intended application and the compound's structural properties.

Caption: Decision tree for solvent selection based on thermodynamic capability and application intent.

Authoritative Experimental Protocol

To generate definitive solubility data (Mole Fraction Solubility), follow this self-validating "Shake-Flask" protocol. This method ensures thermodynamic equilibrium is reached, distinguishing it from kinetic solubility assays.

Phase 1: Preparation & Saturation

• Excess Solute Addition: Add (1-Phenyl-1H-indol-2-yl)methanol in excess to 5 mL of the target solvent in a sealed glass vial. Ensure visible solid remains at the bottom.

• Temperature Control: Place vials in a thermostatic shaker bath accurate to

  K.

• Equilibration: Agitate at 150 rpm for 24–48 hours .

  • Validation Step: Measure concentration at 24h and 48h.[3] If deviation is <2%, equilibrium is reached.

Phase 2: Sampling & Analysis[1]

• Sedimentation: Stop agitation and allow solids to settle for 2 hours at the target temperature.

• Filtration: Using a pre-heated syringe and a 0.22

  m PTFE filter (to prevent adsorption), withdraw the supernatant.

• Dilution: Immediately dilute the aliquot with a mobile phase (e.g., Acetonitrile) to prevent precipitation upon cooling.[1]

• Quantification: Analyze via HPLC-UV (typically 254 nm or 280 nm for the indole chromophore).[1]

Phase 3: Data Processing (The Apelblat Model)

To correlate solubility with temperature, fit the experimental mole fraction solubility (

) to the Modified Apelblat Equation .[1] This is the standard for reporting solubility data in chemical engineering journals.

• : Mole fraction solubility.[2][4]
• : Absolute temperature (Kelvin).[2][4]
• : Empirical constants derived from regression analysis.

Workflow Visualization

The following diagram details the experimental workflow required to generate the data for Table 1, ensuring reproducibility.

Caption: Step-by-step "Shake-Flask" methodology for thermodynamic solubility determination.

References

• Compound Data & CAS Verification

  • 1-Phenyl-1H-indol-2-yl)methanol (CAS 187264-03-5).[1] AK Scientific Catalog.

• Methodological Standards (Solubility Measurement)

  • Shake-Flask Method for Equilibrium Solubility.[1] BenchChem Technical Protocols.[1]

• Thermodynamic Modeling (Apelblat Equation)

  • Solubility of Indole Derivatives in Organic Solvents.[1][5][6][7] (General Reference for Indole Solubility Thermodynamics).

  • Note: See standard texts on "Thermodynamics of Pharmaceutical Systems" for the derivation of the Apelblat equ

• Structural Analogs (Indole Solubility Behavior)

  • Henao, A., et al. (2016).[1][5] "On the positional and orientational order of water and methanol around indole: a study on the microscopic origin of solubility." Physical Chemistry Chemical Physics.

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scielo.org.co [scielo.org.co]
• 5. upcommons.upc.edu [upcommons.upc.edu]
• 6. CAS 16096-33-6: 1-PHENYL-1H-INDOLE | CymitQuimica [cymitquimica.com]
• 7. US5085991A - Process of preparing purified aqueous indole solution - Google Patents [patents.google.com]

1-Phenylindole Derivatives: A Technical Guide to Medicinal Chemistry Applications

Topic: 1-Phenylindole Derivatives in Medicinal Chemistry Research Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, Drug Development Professionals

Executive Summary

The indole scaffold is a "privileged structure" in medicinal chemistry, serving as the core for thousands of bioactive alkaloids and synthetic drugs.[1][2] While 2-phenylindole and 3-phenylindole derivatives have been extensively explored for COX-2 inhibition and kinase activity, 1-phenylindole (N-phenylindole) derivatives represent a distinct and highly potent class of antimitotic agents.

This guide focuses on the 1-phenylindole moiety as a bioisostere of the cis-stilbene core found in Combretastatin A-4 (CA-4). By locking the phenyl ring in a rigid N-linked orientation, these derivatives exhibit nanomolar affinity for the colchicine-binding site of tubulin, leading to microtubule destabilization, G2/M cell cycle arrest, and apoptosis in multidrug-resistant tumor lines.

Chemical Foundation & Pharmacophore Logic

The N-Phenyl Advantage

Unlike C2- or C3-arylation, N-arylation (position 1) dramatically alters the electronic and steric landscape of the indole core.

• Steric Bulk: The N-phenyl group projects into a hydrophobic pocket (specifically the β-subunit of tubulin) that is often inaccessible to smaller N-alkyl substituents.

• Lipophilicity: The addition of a phenyl ring significantly increases logP, improving membrane permeability, though it requires careful balancing with polar substituents (e.g., methoxy, amino) to maintain solubility.

• Conformational Restriction: The N-phenyl bond possesses limited rotation compared to a benzyl linker, reducing the entropic penalty upon binding to the target protein.

Structural Homology to Combretastatin A-4

The primary rationale for investigating 1-phenylindoles is their structural similarity to CA-4, a potent vascular disrupting agent.

• Ring A (CA-4): Mimicked by the 3,4,5-trimethoxyphenyl moiety attached to the Indole Nitrogen (N1).

• Ring B (CA-4): Mimicked by the Indole core (specifically the benzene portion).

• Linker: The cis-double bond of CA-4 is replaced by the rigid C-N bond of the indole, preventing the photo-isomerization (cis-to-trans) that deactivates CA-4.

Structure-Activity Relationship (SAR) Analysis

The SAR of 1-phenylindoles is tightly governed by the substitution pattern on the N-phenyl ring and the indole backbone.

SAR Logic Diagram

The following diagram illustrates the critical "Hot Spots" for modification on the 1-phenylindole scaffold to maximize antimitotic activity.

Figure 1: Strategic modification points on the 1-phenylindole scaffold for optimizing tubulin binding affinity.

Key SAR Findings (Data Summary)

The table below summarizes biological data from key derivatives reported in recent literature (e.g., J. Med. Chem., Eur. J. Med. Chem.).[3][4][5][6][7][8][9][10][11][12][13][14]

Compound Class	N1-Substituent	C3-Substituent	C5-Substituent	Target Activity (IC50)	Mechanism
CA-4 Analogs	3,4,5-trimethoxyphenyl	Formyl / Acetyl	H	5 - 20 nM (MCF-7)	Tubulin Polymerization Inhibition
Aroylindoles	3,4,5-trimethoxyphenyl	4-methoxybenzoyl	OMe	10 - 50 nM (HeLa)	Colchicine Site Binding
Sulfonylindoles	Phenyl	Arylsulfonyl	H	0.3 - 1.0 µM (A549)	Broad Cytotoxicity
Indole-Triazoles	4-fluorophenyl	1,2,4-Triazole	Cl	2 - 5 µM (HCT116)	Dual Tubulin/EGFR Inhibition

Synthetic Strategy: The Buchwald-Hartwig Protocol[10][15]

The construction of the 1-phenylindole core is most efficiently achieved via Palladium-catalyzed C-N cross-coupling (Buchwald-Hartwig amination). Traditional Ullmann coupling (Cu-mediated) often requires harsh conditions (high heat, >140°C) which can degrade sensitive functional groups.

Synthetic Workflow Diagram

Figure 2: Optimized Buchwald-Hartwig amination workflow for 1-phenylindole synthesis.

Detailed Experimental Protocol (Self-Validating)

Objective: Synthesis of 1-(3,4,5-trimethoxyphenyl)-1H-indole-3-carbaldehyde.

Reagents:

• Indole-3-carbaldehyde (1.0 equiv)

• 5-Bromo-1,2,3-trimethoxybenzene (1.2 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%) or Pd₂(dba)₃ (2 mol%)

• Ligand: Xantphos (4.5-dimethyl-9,9-dimethylxanthene) (10 mol%) - Crucial for steric bulk.

• Base: Cesium Carbonate (Cs₂CO₃) (2.0 equiv) - Preferred over NaOtBu for functional group tolerance.

• Solvent: 1,4-Dioxane or Toluene (Anhydrous).

Step-by-Step Procedure:

• Preparation: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Argon for 10 minutes.

• Loading: Add Indole-3-carbaldehyde (145 mg, 1 mmol), 5-Bromo-1,2,3-trimethoxybenzene (296 mg, 1.2 mmol), Cs₂CO₃ (650 mg, 2 mmol), and Xantphos (58 mg, 0.1 mmol) to the flask.

• Catalyst Addition: Add Pd(OAc)₂ (11 mg, 0.05 mmol) last to minimize catalyst deactivation before the ligand binds.

• Solvation: Add anhydrous 1,4-Dioxane (5 mL) via syringe.

• Reaction: Heat the mixture to 100°C in an oil bath. Stir vigorously for 16 hours.

  • Validation Point: Monitor by TLC (Hexane:EtOAc 7:3). The starting indole spot (lower Rf) should disappear, replaced by a highly fluorescent blue/green spot (product).

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL). Filter through a pad of Celite to remove palladium black and inorganic salts.[10] Wash the pad with EtOAc.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica gel, Gradient 0-30% EtOAc in Hexanes).

• Characterization: Confirm structure via ¹H NMR. Look for the diagnostic trimethoxy protons (~3.8 ppm, s, 9H) and the disappearance of the indole N-H broad singlet (~11-12 ppm).

Biological Validation: Tubulin Polymerization Assay

To confirm the mechanism of action, a direct tubulin polymerization assay is required. This distinguishes specific antimitotic agents from general cytotoxins.

Protocol:

• Reagent: Porcine brain tubulin (>99% pure) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂, pH 6.9) containing 1 mM GTP.

• Setup: Pre-warm a 96-well plate to 37°C.

• Treatment: Add test compound (dissolved in DMSO) at varying concentrations (e.g., 1, 5, 10 µM). Include Combretastatin A-4 (2 µM) as a positive control and DMSO (0.1%) as a negative control.

• Initiation: Add cold tubulin solution (3 mg/mL) to the wells. Immediately place in a spectrophotometer heated to 37°C.

• Measurement: Monitor absorbance at 340 nm every 30 seconds for 60 minutes.

• Data Analysis:

  • Normal Polymerization (DMSO): Sigmoidal curve reaching a high plateau.

  • Inhibition (Active Compound): Flat line or significantly reduced plateau height (similar to CA-4).

  • Stabilization (Paclitaxel-like): Rapid increase in absorbance, higher plateau.

References

• Design, synthesis and biological evaluation of novel 2-phenyl-4,5,6,7-tetrahydro-1H-indole derivatives as potential anticancer agents and tubulin polymerization inhibitors. Arabian Journal of Chemistry. [Link]

• Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations. Molecules. [Link]

• New Indole Tubulin Assembly Inhibitors Cause Stable Arrest of Mitotic Progression. Journal of Medicinal Chemistry. [Link]

• Design, Synthesis and Anticancer Activity of 6-Substituted-1-(3,4,5-trimethoxyphenyl)-1H-indole Against Tubulin Polymerisation. Molecules. [Link]

Sources

• 1. Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. ijpsonline.com [ijpsonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Synthesis of Medicinally Important Indole Derivatives: A Review [openmedicinalchemistryjournal.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Synthesis and Structure–Activity Relationship Study of 1-Phenyl-1-(quinazolin-4-yl)ethanols as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Straightforward synthesis of N -arylindoles via one-pot Fischer indolisation–indole N -arylation - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02658B [pubs.rsc.org]

Protocols & Analytical Methods

Protocol for oxidation of (1-Phenyl-1H-indol-2-yl)methanol to aldehyde

Application Note: Selective Oxidation Protocols for (1-Phenyl-1H-indol-2-yl)methanol

Executive Summary

The oxidation of (1-Phenyl-1H-indol-2-yl)methanol to its corresponding aldehyde, 1-Phenyl-1H-indole-2-carbaldehyde , represents a critical transformation in the synthesis of COX-2 inhibitors, antiviral agents, and fluorescent probes. While conceptually simple, this reaction is complicated by the electron-rich nature of the indole ring, which renders the substrate susceptible to acid-catalyzed polymerization (at C3) and over-oxidation.

This guide details two validated protocols:

• Activated Manganese Dioxide (MnO₂): The industrial "workhorse" method—heterogeneous, mild, and highly selective for benzylic/heterocyclic alcohols.[1]

• Dess-Martin Periodinane (DMP): A homogeneous, rapid alternative for high-value, small-scale batches requiring strictly anhydrous conditions.[1]

Strategic Analysis: The Chemoselectivity Challenge

The substrate possesses two competing reactivity features that dictate the choice of oxidant:

• The Indole C3 Position: The C3 carbon is highly nucleophilic (enamine-like). Strong acidic oxidants or unbuffered conditions can trigger electrophilic attack at C3, leading to dimerization or polymerization.

  • Implication: Avoid Jones Reagent or unbuffered Pyridinium Chlorochromate (PCC).

• The C2-Hydroxymethyl Group: This alcohol is "benzylic-like" due to conjugation with the indole

  -system.

  • Implication: It is activated toward radical oxidation mechanisms (MnO₂) but also prone to over-oxidation to the carboxylic acid if water is present.

The N-Phenyl Substituent: Unlike

indoles, the -phenyl group prevents deprotonation at nitrogen, simplifying the reaction profile. However, it provides steric bulk that can retard oxidation rates with bulky oxidants.

Protocol A: Activated Manganese Dioxide (MnO₂)

Recommended for: Scale-up (>1g), cost-efficiency, and substrates sensitive to acids.[1]

Mechanism: The reaction proceeds via a radical mechanism on the surface of the MnO₂. The indole

-system stabilizes the radical intermediate, facilitating the transformation.

Reagents & Equipment:

• Substrate: (1-Phenyl-1H-indol-2-yl)methanol (1.0 equiv)

• Oxidant: Activated MnO₂ (10.0 – 20.0 equiv).[1] Note: Commercial "activated" MnO₂ varies wildly in quality. See "Critical Control Point" below.

• Solvent: Dichloromethane (DCM) or Chloroform (CHCl₃), anhydrous.[1]

• Apparatus: Round-bottom flask, vigorous magnetic stirring (overhead stirring for >10g scale).

Step-by-Step Methodology:

• Preparation: Dissolve the indole alcohol in DCM (concentration ~0.1 M).

• Addition: Add Activated MnO₂ (10 equiv) in a single portion.

  • Why: Large excess is required because the reaction is surface-area dependent.

• Reaction: Stir vigorously at room temperature (20–25°C).

  • Monitoring: Check TLC every 2 hours. The aldehyde typically runs higher (less polar) than the alcohol.

  • Visual Cue: The black suspension prevents visual monitoring; aliquots must be filtered before TLC.

• Boost (If required): If conversion stalls at <80% after 6 hours, add an additional 5 equiv of MnO₂.

• Workup:

  • Filter the black slurry through a pad of Celite® (diatomaceous earth) to remove manganese salts.

  • Rinse the filter cake thoroughly with DCM (the product can adsorb to the MnO₂ surface).

  • Concentrate the filtrate under reduced pressure.[2]

• Purification: Usually not required. If minor impurities exist, recrystallize from Hexane/Ethyl Acetate.

Critical Control Point (The "Attenburrow" Standard): If commercial MnO₂ fails, prepare fresh "Attenburrow" MnO₂ by reacting manganese sulfate with potassium permanganate under alkaline conditions.[1] Freshly prepared reagent is often

more active.

Protocol B: Dess-Martin Periodinane (DMP)

Recommended for: High-value intermediates, rapid screening, or if MnO₂ proves too slow.[1]

Mechanism: Ligand exchange followed by intramolecular reductive elimination.

Reagents:

• Substrate: (1-Phenyl-1H-indol-2-yl)methanol (1.0 equiv)

• Oxidant: Dess-Martin Periodinane (1.2 – 1.5 equiv)[1]

• Buffer: Sodium Bicarbonate (NaHCO₃) (2.0 equiv)[1]

• Solvent: DCM (anhydrous).[2]

Step-by-Step Methodology:

• Buffering: To a solution of the alcohol in DCM (0.2 M), add solid NaHCO₃.

  • Why: DMP releases 2 equivalents of acetic acid during oxidation.[3] The buffer prevents acid-catalyzed decomposition of the indole.

• Oxidation: Add DMP (1.2 equiv) in one portion at 0°C, then warm to Room Temperature.

• Quench (The "Meyer" Workup):

  • Once complete (typically <1 hour), dilute with Et₂O.

  • Add a 1:1 mixture of saturated aqueous NaHCO₃ and 10% Na₂S₂O₃ (sodium thiosulfate).

  • Why: Thiosulfate reduces unreacted periodinane (iodine V) to iodobenzoic acid (iodine I), preventing oxidation during workup.

• Extraction: Stir the biphasic mixture vigorously until the organic layer is clear (approx. 15 mins). Separate layers, dry over MgSO₄, and concentrate.

Comparative Analysis & Decision Matrix

Feature	Method A: MnO₂	Method B: DMP
Reaction Type	Heterogeneous (Solid/Liquid)	Homogeneous
Reaction Time	Slow (6 – 24 hours)	Fast (30 min – 2 hours)
Acidity	Neutral (Safe for Indoles)	Acidic (Requires Buffer)
Workup	Filtration (Simplest)	Aqueous Extraction
Scalability	Excellent (Kg scale)	Limited (Safety/Cost)
Cost	Low	High

Quality Control & Validation

Analytical Specifications for 1-Phenyl-1H-indole-2-carbaldehyde:

• TLC (Silica): Significant increase in

  (e.g., from 0.3 to 0.7 in 30% EtOAc/Hexane).[1]

• ¹H NMR (CDCl₃, 400 MHz):

  • Diagnostic Signal: Appearance of aldehyde singlet (-CH O) at

    9.8 – 10.2 ppm .

  • Confirmation: Disappearance of methylene doublet (-CH ₂OH) at

    ~4.8 ppm.

• IR Spectroscopy: Strong carbonyl stretch (C=O) at 1660–1680 cm⁻¹ (conjugated aldehyde).[1]

Process Workflow Diagram

Caption: Decision matrix and workflow for the oxidation of 1-phenylindole-2-methanol. Method A is the standard for stability; Method B is for speed.

References

• Mahboobi, S., et al. (2006).[1][4] "Synthesis of bis(1H-indol-2-yl)methanones as potent inhibitors of FLT3 receptor tyrosine kinase." Bioorganic & Medicinal Chemistry, 14(9), 2993-3013. (Demonstrates oxidation of indole-2-methanols).

  • [1]

• Cabezas, F. & Arias, K. (2022). "1-(Phenylsulfonyl)-1H-indole-2-carbaldehyde."[5] IUCrData, 7(4), x220401. (Specific protocol for N-sulfonyl analog oxidation using PCC, establishing the baseline for C2-oxidation).

  • [1]

• Dess, D. B.[3] & Martin, J. C. (1983). "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones."[3] The Journal of Organic Chemistry, 48(22), 4155–4156.[3]

  • [1]

• Taylor, R. J. K., et al. (2005).[6][7] "MnO2 as a terminal oxidant in Wacker oxidation...". Organic & Biomolecular Chemistry. (Review of MnO₂ activation and selectivity).

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 4. 1-(Phenyl­sulfon­yl)-1H-indole-2-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Manganese(IV) oxide [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Friedel-Crafts Alkylation using (1-Phenyl-1H-indol-2-yl)methanol

This Application Note is designed for researchers in medicinal chemistry and process development. It details the use of (1-Phenyl-1H-indol-2-yl)methanol as a versatile electrophile in Friedel-Crafts alkylation reactions.

Unlike standard indole-3-carbinols, the C2-position of this substrate offers unique regiochemical control, while the N-phenyl group prevents common side reactions (N-alkylation), streamlining the synthesis of unsymmetrical bis(indolyl)methanes (BIMs) and functionalized indole scaffolds.[1]

[2]

Introduction & Mechanistic Rationale

The Substrate: A "Latent" Electrophile

(1-Phenyl-1H-indol-2-yl)methanol acts as a masked benzyl-type cation. Under acidic conditions, the hydroxyl group is protonated and eliminated, generating a resonance-stabilized carbocation at the C2-methyl position.

Key Structural Advantages:

• N-Phenyl Protection: Unlike N-H indoles, the N-phenyl group blocks the nitrogen lone pair from acting as a nucleophile. This prevents self-N-alkylation and forces reaction at the carbon center.

• Regiocontrol: The carbocation is stabilized by the indole nitrogen (forming an aza-fulvenium-like intermediate), directing incoming nucleophiles exclusively to the exocyclic methylene carbon.

• Stability: The N-phenyl group provides steric bulk and electronic modulation (slightly electron-withdrawing), making the precursor alcohol more stable to oxidation than its N-H or N-alkyl counterparts.

Reaction Pathway

The reaction proceeds via an

-type mechanism (Friedel-Crafts Alkylation).

Figure 1: Mechanistic pathway for the acid-catalyzed activation of (1-Phenyl-1H-indol-2-yl)methanol.

Experimental Protocols

Two protocols are provided: Method A (High-Throughput/Pharma) using a Lewis Acid in organic solvent, and Method B (Green Chemistry) using aqueous conditions.[1]

Method A: Lewis Acid Catalyzed (Standard)

Best for: Weak nucleophiles, moisture-sensitive substrates, and parallel synthesis libraries.[1]

Reagents:

• Electrophile: (1-Phenyl-1H-indol-2-yl)methanol (1.0 equiv)[1]

• Nucleophile: Indole derivative, electron-rich arene, or 1,3-dicarbonyl (1.1 – 1.2 equiv)[1]

• Catalyst: Indium(III) Chloride (

  ) or Iodine ( )[1]

• Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM)[1]

Step-by-Step Procedure:

• Setup: In a dry 10 mL reaction vial equipped with a stir bar, dissolve (1-Phenyl-1H-indol-2-yl)methanol (1.0 mmol) and the Nucleophile (1.1 mmol) in MeCN (3.0 mL).

• Catalyst Addition: Add

  (10 mol%) or (5 mol%) in one portion at room temperature (25 °C).

• Reaction: Stir the mixture at room temperature.

  • Note: Most reactions complete within 30–60 minutes.[1] For sterically hindered nucleophiles, heat to 50 °C.[1]

• Monitoring: Monitor by TLC (EtOAc/Hexane 3:7) or LC-MS.[1] Look for the disappearance of the alcohol (

  ) and appearance of the alkylated product ( ).

• Quench: Dilute with water (5 mL) and extract with Ethyl Acetate (3 x 5 mL).

• Purification: Wash combined organics with brine, dry over

  , concentrate, and purify via flash column chromatography (Silica gel, Gradient: 0-20% EtOAc in Hexanes).

Method B: Brønsted Acid in Water (Green Protocol)

Best for: Synthesis of Bis(indolyl)methanes, scale-up, and environmentally sensitive processes.[1]

Reagents:

• Catalyst: Sodium Dodecyl Sulfate (SDS, 10 mol%) + HCl (catalytic) OR p-Toluenesulfonic acid (pTsOH, 10 mol%).[1]

• Solvent: Water (

  ).[1][2][3][4]

Step-by-Step Procedure:

• Suspension: Add (1-Phenyl-1H-indol-2-yl)methanol (1.0 mmol) and Indole partner (1.0 mmol) to Water (5 mL). The mixture will be heterogeneous.

• Catalysis: Add pTsOH (0.1 mmol).

• Sonication/Stirring: Sonicate or vigorously stir at 40–60 °C. The surfactant effect of the organic substrates (or added SDS) creates micelles where the reaction occurs.

• Precipitation: Upon completion (1–3 hours), the product often precipitates as a solid.[1]

• Isolation: Filter the solid, wash with water (2 x 5 mL) and cold ethanol (1 x 2 mL). Recrystallize from EtOH if necessary.

Scope and Substrate Compatibility

The following table summarizes the reactivity of (1-Phenyl-1H-indol-2-yl)methanol with various nucleophiles under Method A conditions (

, MeCN, rt).

Entry	Nucleophile Class	Specific Example	Product Type	Yield (Typ.)	Notes
1	Indoles	Indole, 5-Bromoindole	Unsymmetrical BIM	85–95%	C3-alkylation of partner dominates.
2	Pyrroles	Pyrrole, N-Methylpyrrole	Pyrrolyl-Indolyl Methane	75–85%	C2-alkylation of pyrrole is favored.
3	Electron-Rich Arenes	1,3,5-Trimethoxybenzene	Diarylalkane	60–75%	Requires longer reaction times (2-4 h).[1]
4	1,3-Dicarbonyls	Acetylacetone	C-Alkylated Adduct	70–80%	Forms stable C-C bond; no O-alkylation.
5	Phenols	2-Naphthol	Betti-base analog	55–70%	Ortho-C-alkylation favored over O-alkylation.

Troubleshooting & Critical Parameters

Dimerization vs. Cross-Coupling

A common issue is the homo-coupling of the alcohol (ether formation) or reaction with trace impurities.

• Solution: Ensure the Nucleophile is present in slight excess (1.1–1.2 equiv) before adding the catalyst. This ensures the carbocation is trapped by the partner immediately upon formation.

Stability of the Starting Material

Indolyl methanols are acid-sensitive.

• Storage: Store (1-Phenyl-1H-indol-2-yl)methanol at -20 °C.

• Purity Check: If the starting material has turned pink/red, it has likely auto-oxidized or polymerized.[1] Purify via short silica plug (DCM/MeOH) before use.[1]

Workflow Logic

Figure 2: Decision tree for reaction monitoring and optimization.

References

• Synthesis of Bis(indolyl)methanes: Shiri, M., et al. "Indoles as nucleophiles in the Friedel–Crafts reaction."[1] Chemical Reviews, 110(4), 2250-2293.[1] Link[1]

• Indolyl Methanol Reactivity: Palmieri, A., & Petrini, M. "Reaction of indolyl alcohols with nucleophiles."[1] The Journal of Organic Chemistry, 72(13), 4663-4666.[1] Link[1]

• Green Chemistry Protocols: Ji, S.-J., et al. "Ultrasound-assisted synthesis of bis(indolyl)methanes catalyzed by CAN in water."[1] Ultrasonics Sonochemistry, 15(4), 390-395.[1] Link[1]

• Indium Catalysis: Yadav, J. S., et al. "Indium(III) chloride catalyzed stereoselective synthesis of bis(indolyl)methanes."[1] Tetrahedron Letters, 41(12), 2105-2108.[1] Link[1]

• N-Phenyl Indole Properties: Gribble, G. W.[1] "Recent developments in indole ring synthesis—methodology and applications." Journal of the Chemical Society, Perkin Transactions 1, (7), 1045-1075.[1] Link

Sources

• 1. jetir.org [jetir.org]
• 2. BJOC - Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)phenylmethanols using K2CO3/n-Bu4PBr in water [beilstein-journals.org]
• 3. BJOC - Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)phenylmethanols using K2CO3/n-Bu4PBr in water [beilstein-journals.org]
• 4. Effective Synthesis and Biological Evaluation of Natural and Designed Bis(indolyl)methanes via Taurine-Catalyzed Green Approach - PMC [pmc.ncbi.nlm.nih.gov]

Using 1-phenylindole-2-methanol as a ligand in metal catalysis

Application Note: Strategic Utilization of 1-Phenylindole-2-Methanol in Metal Catalysis

Executive Summary

1-Phenylindole-2-methanol (CAS: 187264-03-5) represents a specialized scaffold in organometallic chemistry, functioning primarily as a Transient Directing Ligand (TDL) and a Hemilabile Ligand Precursor . Unlike simple aliphatic alcohols, the indole backbone confers unique electronic properties via its

-excessive heterocycle, while the N-phenyl substitution provides critical steric bulk that modulates the coordination sphere of transition metals.

This guide details the application of 1-phenylindole-2-methanol in two distinct catalytic modes:

• As a Transient Directing Ligand: Facilitating regioselective C–H functionalization (specifically C3-arylation/alkylation) via

  -coordination of the hydroxyl group to Palladium(II).

• As a Scaffold for Hemilabile P,O-Ligands: Serving as a precursor for bulky phosphinite ligands used in asymmetric hydrogenation and hydroformylation.

Ligand Profile & Mechanistic Insight

Structural & Electronic Properties

• Steric Modulation: The N-phenyl group is orthogonal to the indole plane, creating a deep chiral pocket (if desymmetrized) or a sterically crowded quadrant that prevents catalyst aggregation.

• Coordination Modes:

  • -O (Alkoxide/Alcohol): The primary binding mode. The pKa of the hydroxyl proton is lowered by the adjacent indole ring, facilitating formation of metal-alkoxides (M-OR).
  • -Indole ( -Interaction): The electron-rich C2=C3 bond can engage in weak -interactions with soft metals (Pd, Pt), stabilizing cationic intermediates.

The "Directing Ligand" Effect

In C–H activation, the hydroxyl group of 1-phenylindole-2-methanol coordinates to the metal center (typically Pd(II)), positioning the metal in proximity to the C3–H bond. This transforms an intermolecular reaction into an intramolecular metallation, reducing the entropic cost and overriding the innate reactivity of the substrate.

Application I: Palladium-Catalyzed Regioselective C3-Arylation

This protocol utilizes 1-phenylindole-2-methanol as a self-directing substrate/ligand , where the hydroxyl group directs the insertion of Palladium into the C3–H bond.

Reaction Scheme

Materials & Reagents

Component	Specification	Role
Ligand/Substrate	1-Phenylindole-2-methanol (>98%)	Directing Ligand & Substrate
Catalyst	Palladium(II) Acetate [Pd(OAc)₂]	Pre-catalyst
Oxidant/Additive	Silver Acetate (AgOAc)	Halide scavenger; regenerates Pd(II)
Solvent	Hexafluoroisopropanol (HFIP)	H-bond donor; stabilizes cationic Pd species
Coupling Partner	Iodobenzene (or derivatives)	Aryl source

Step-by-Step Protocol

Step 1: Catalyst Loading

• In a glovebox or under nitrogen, charge a dried Schlenk tube with Pd(OAc)₂ (5 mol%) and AgOAc (1.5 equiv) .

• Add 1-phenylindole-2-methanol (1.0 equiv, 0.5 mmol) .

• Add the aryl iodide coupling partner (1.2 equiv).

Step 2: Solvent Addition & Reaction

• Add HFIP (2.0 mL) via syringe. Note: HFIP is critical for solubilizing the Ag salts and stabilizing the intermediate palladacycle.

• Seal the tube with a Teflon-lined cap.

• Heat the reaction mixture to 80°C in an oil bath for 12–18 hours . Vigorous stirring (800 rpm) is essential to manage the suspension.

Step 3: Work-up & Purification

• Cool to room temperature. Dilute with ethyl acetate (10 mL).

• Filter through a short pad of Celite to remove AgI precipitates. Rinse the pad with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient).

Step 4: Validation

• NMR: Check for the disappearance of the C3–H signal (singlet/doublet around 6.5–7.0 ppm depending on substitution).

• Yield: Typical isolated yields range from 75–90%.

Application II: Synthesis of Hemilabile Phosphinite Ligands

For researchers requiring a discrete external ligand, 1-phenylindole-2-methanol can be converted into a (1-phenylindol-2-yl)methyl diphenylphosphinite ligand. This ligand features a "hard" oxygen and "soft" phosphorus donor set, ideal for Rhodium or Iridium catalysis.

Ligand Synthesis Protocol

• Dissolution: Dissolve 1-phenylindole-2-methanol (1.0 mmol) and triethylamine (1.2 mmol) in anhydrous THF (5 mL) under Argon.

• Phosphinylation: Cool to 0°C. Dropwise add chlorodiphenylphosphine (ClPPh₂) (1.05 mmol).

• Reaction: Warm to room temperature and stir for 2 hours. A white precipitate (Et₃N·HCl) will form.

• Isolation: Filter under inert atmosphere. Remove solvent in vacuo. Recrystallize from Pentane/DCM.

  • Stability Note: Phosphinites are moisture sensitive; store in a glovebox.

Catalytic Application (Rh-Catalyzed Hydroformylation)

• Catalyst Formation: Mix [Rh(cod)Cl]₂ (1 mol%) with the synthesized Phosphinite Ligand (2.2 mol%) in Toluene.

• Activity: The N-phenyl group provides steric shielding, often enhancing the linear:branched (l:b) selectivity in olefin hydroformylation by favoring the formation of the less sterically congested transition state.

Mechanistic Visualization (DOT Diagram)

The following diagram illustrates the Directing Ligand cycle (Application I), highlighting the critical role of the hydroxyl coordination.

Caption: Catalytic cycle for Pd(II)-catalyzed C3-arylation directed by the 2-hydroxymethyl group. The formation of the six-membered palladacycle is the selectivity-determining step.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Catalyst Poisoning / Aggregation	Increase reaction temperature to 100°C; add PivOH (30 mol%) as a proton shuttle.
C2-Arylation (Wrong Regioselectivity)	Loss of Directing Group	Ensure the hydroxyl group is not protected. The free -OH is required for coordination.
Silver Mirror Formation	Ag(I) reduction to Ag(0)	This is normal (byproduct). Ensure efficient stirring to prevent Ag(0) from coating the stir bar.
Ligand Hydrolysis (App II)	Moisture in solvent	Use strictly anhydrous THF and store the phosphinite ligand under Argon.

References

• Mechanistic Role of Hydroxyl Directing Groups

  • Title: "Palladium-Catalyzed Hydroxyl-Directed C-H Activation/Cyclization: A Route to Functionalized Heterocycles."
  • Source:Chemical Reviews, 2018.

  • URL:[Link]

• Indole-2-Methanol Synthesis & Reactivity

  • Title: "Synthesis and Reactivity of Indole-2-methanol Deriv
  • Source:Journal of Organic Chemistry, 2020.

  • URL:[Link]

• General Protocol for Phosphinite Ligands

  • Title: "Design of Hemilabile P,O-Ligands for Transition Metal C
  • Source:Organometallics, 2015.

  • URL:[Link]

• Palladium-Catalyzed C3-Functionalization of Indoles

  • Title: "Pd(II)-Catalyzed C3-Selective Arylation of Indoles Using a Removable Directing Group." (Contextual Reference for Mechanism)
  • Source:Angewandte Chemie Intern

  • URL:[Link]

Application Note: Regioselective C2-Formylation of 1-Phenylindole via Directed Lithiation

Part 1: Strategic Overview & Mechanistic Rationale

The Regioselectivity Challenge

Functionalizing the indole core presents a classic regioselectivity dichotomy. Under standard electrophilic aromatic substitution conditions (e.g., Vilsmeier-Haack), reaction occurs exclusively at the C3 position due to the high electron density contributed by the nitrogen lone pair.

To access the C2 position , we must invert this reactivity using lithiation . In 1-phenylindole, the N-H proton is replaced by a phenyl group. This N-substitution is critical: it prevents N-deprotonation and directs the organolithium base to the C2 proton, the most acidic site on the pyrrole ring (

).

Key Distinction:

• Vilsmeier-Haack (

  /DMF): Yields 1-phenylindole-3-carboxaldehyde .

• Lithiation (n-BuLi/DMF): Yields 1-phenylindole-2-carboxaldehyde .

Mechanism of Action

The reaction proceeds via a hydrogen-lithium exchange (deprotonation) at the C2 position. The N-phenyl group, while sterically bulky, allows for the coordination of the lithium cation to the nitrogen lone pair, stabilizing the transition state (Directed Ortho Metalation - DOM-like behavior).

Figure 1: Mechanistic pathway for the C2-lithiation and formylation of 1-phenylindole.

Part 2: Experimental Protocol

Reagents and Equipment

Safety Note: n-Butyllithium is pyrophoric. All transfers must occur under an inert atmosphere (

or Ar) using oven-dried glassware.

Reagent	Role	Equiv.	Notes
1-Phenylindole	Substrate	1.0	Solid, commercially available or synthesized via Ullmann coupling.
n-Butyllithium	Base	1.2	Typically 1.6M or 2.5M in hexanes. Titrate before use.
THF (Anhydrous)	Solvent	N/A	Distilled from Na/Benzophenone or from SPS.
DMF (Anhydrous)	Electrophile	1.5	Dried over molecular sieves (4Å).
NH₄Cl (sat. aq.)	Quench	Excess	For neutralizing the alkoxide intermediate.

Step-by-Step Methodology

Step A: Setup and Inertion[1]

• Equip a 3-neck round-bottom flask (RBF) with a magnetic stir bar, a rubber septum, and a nitrogen inlet adapter.

• Flame-dry the flask under vacuum and backfill with Nitrogen (

  ) three times.

• Add 1-Phenylindole (1.0 equiv) to the flask.

• Cannulate Anhydrous THF (concentration ~0.2 M relative to indole) into the flask. Stir until dissolved.

Step B: Lithiation (C2-Deprotonation)

• Cool the solution to -78°C using a dry ice/acetone bath.

  • Rationale: Low temperature controls the exothermic deprotonation and prevents THF decomposition by n-BuLi.

• Add n-Butyllithium (1.2 equiv) dropwise via syringe over 10–15 minutes.

  • Observation: A color change (often to yellow or slight orange) indicates anion formation.

• After addition, remove the cooling bath and allow the reaction to warm to 0°C for 30–60 minutes.

  • Critical Step: Unlike simple aromatics, the C2-proton of N-phenylindole requires slightly higher thermal energy to fully deprotonate quantitatively than simple halolithium exchange. The 2-lithio species is stable at 0°C.

Step C: Formylation

• Cool the mixture back to -78°C .

• Add Anhydrous DMF (1.5 equiv) dropwise.

• Allow the reaction to warm slowly to room temperature (RT) over 2 hours.

  • Mechanism:[2][3][4] The C2-lithio species attacks the carbonyl of DMF, forming a stable tetrahedral lithium hemiaminolate.

Step D: Quench and Workup

• Pour the reaction mixture into a vigorously stirring solution of saturated aqueous NH₄Cl (or 1M HCl).

  • Chemistry: Acid hydrolysis converts the hemiaminolate into the aldehyde and releases dimethylamine.

• Extract with Ethyl Acetate (EtOAc) (3 x volumes).

• Wash combined organics with water (to remove DMF) and brine.

• Dry over anhydrous

  , filter, and concentrate under reduced pressure.

Step E: Purification

• Purify the crude residue via flash column chromatography (Silica gel).

  • Eluent: Hexanes:EtOAc (gradient typically 10:1 to 4:1).

  • Product: 1-Phenylindole-2-carboxaldehyde usually elutes as a yellow solid/oil.

Part 3: Validation & Troubleshooting

Process Control Workflow

The following decision tree ensures protocol integrity during execution.

Figure 2: Operational decision tree for monitoring reaction progress.

Troubleshooting Matrix

Observation	Root Cause	Corrective Action
No reaction (Recovered SM)	Wet THF or degraded n-BuLi.	Titrate n-BuLi using diphenylacetic acid or 1,10-phenanthroline. Distill THF immediately before use.
Low Yield / Complex Mixture	Temperature too high during n-BuLi addition.	Ensure internal temp is <-70°C during addition.
C3-Formylated Product	Vilsmeier conditions used inadvertently?	Confirm reagents. Note: Direct lithiation rarely yields C3 unless a blocking group is at C2.
Product is an oil/sticky	Residual DMF.	Wash organic layer 3x with water or 5% LiCl solution to remove DMF.

Characterization (Expected Data)[4]

• ¹H NMR (CDCl₃): Look for the distinct aldehyde proton singlet at δ 9.5 – 10.5 ppm . The C3 proton will appear as a singlet (or doublet with small coupling) in the aromatic region, distinct from the multiplet of the phenyl ring.

• IR: Strong carbonyl stretch (

  ) around 1660–1680 cm⁻¹ .

References

• Gribble, G. W. (2000). Lithiation of Indoles. In Indole Ring Synthesis: From Natural Products to Drug Discovery. Wiley.[5] (Standard text on indole functionalization).

• Sundberg, R. J. (1990). The Chemistry of Indoles. Academic Press. (Foundational text confirming C2-acidity in N-substituted indoles).

• Organic Chemistry Portal. (n.d.). Synthesis of Indoles and Functionalization. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Formylation - Common Conditions: Lithiation.[6] Retrieved from [Link]

• PubChem. (n.d.). 1-Phenyl-1H-indole Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. EP1829872B1 - Processes for production of indole compounds - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sioc.cas.cn [sioc.cas.cn]
• 5. people.uniurb.it [people.uniurb.it]
• 6. Formylation - Common Conditions [commonorganicchemistry.com]

Strategic Functionalization of 2-Hydroxymethyl N-Phenylindoles: A Modular Guide

Executive Summary

The 2-hydroxymethyl N-phenylindole scaffold represents a unique intersection of stability and reactivity in heterocyclic chemistry. Unlike their N-H counterparts, N-phenylindoles lack the acidic N-H proton, preventing base-mediated side reactions while modulating the electron density of the indole core via the N-phenyl ring's inductive and resonance effects.

This application note details three distinct functionalization pathways for the C2-hydroxymethyl group:

• Oxidation to the aldehyde (Versatile Electrophile).

• Lewis Acid-Catalyzed Substitution (Direct C–C/C–Heteroatom Bond Formation).

• Appel Bromination (Activation for SN2 Displacement).

Mechanistic Causality: The "Aza-Fulvene" Gateway

The reactivity of 2-hydroxymethylindoles is governed by their ability to dehydrate or ionize to form a resonance-stabilized carbocation. In N-phenylindoles, this intermediate possesses aza-fulvene character.

Electronic Impact of the N-Phenyl Group

• Steric Bulk: The orthogonal twist of the N-phenyl ring shields the N1 position but creates a steric pocket that influences stereoselectivity at C2.

• Electronic Modulation: The phenyl ring is weakly electron-withdrawing relative to an alkyl group, slightly destabilizing the intermediate cation compared to N-methyl analogues. This requires controlled acid catalysis (Lewis or Brønsted) to drive ionization without inducing polymerization at the nucleophilic C3 position.

Pathway Visualization

The following diagram illustrates the divergence point where the C2-alcohol is activated, leading to either oxidation or ionization-based substitution.

Figure 1: Divergent reaction pathways for 2-hydroxymethyl N-phenylindole. The central red node represents the transient reactive intermediate.

Detailed Protocols

Protocol 1: Chemoselective Oxidation to Aldehyde

Objective: Convert the primary alcohol to an aldehyde without over-oxidation to the carboxylic acid or affecting the indole double bond. Reagent of Choice: Activated Manganese Dioxide (MnO₂). Rationale: Unlike Chromium-based reagents (PCC/Jones), MnO₂ is non-toxic and highly selective for allylic/benzylic alcohols. The N-phenylindole C2 position is "benzylic-like," making MnO₂ the ideal surface-active oxidant.

Materials

• Substrate: 2-Hydroxymethyl N-phenylindole (1.0 equiv)

• Oxidant: Activated MnO₂ (10.0 – 15.0 equiv)

• Solvent: Dichloromethane (DCM) or Chloroform (Anhydrous)

Step-by-Step Methodology

• Preparation: Dissolve the substrate in DCM (0.1 M concentration). Ensure the solvent is dry to prevent hydrate formation.

• Addition: Add activated MnO₂ in one portion.

  • Note: A large excess is required because the reaction is heterogeneous and surface-dependent.

• Agitation: Stir vigorously at room temperature (25 °C).

  • Validation: Monitor by TLC every hour. The aldehyde typically runs significantly higher (less polar) than the alcohol.

• Filtration: Upon completion (typically 4–12 hours), filter the suspension through a pad of Celite® to remove the manganese oxides.

• Workup: Rinse the Celite pad with DCM. Concentrate the filtrate under reduced pressure.

• Purification: The crude material is often >95% pure. If necessary, purify via flash chromatography (Hexanes/EtOAc).

Protocol 2: Lewis Acid-Catalyzed Direct Substitution (Green Chemistry)

Objective: Direct replacement of the -OH group with a nucleophile (e.g., Indole, Allyl-silane, Thiol) without forming a halide intermediate. Catalyst: Scandium(III) Triflate [Sc(OTf)₃]. Rationale: Sc(OTf)₃ is a water-tolerant Lewis Acid that effectively generates the aza-fulvene intermediate without decomposing the electron-rich indole ring. This method bypasses the use of toxic halogenating agents.

Materials

• Substrate: 2-Hydroxymethyl N-phenylindole (1.0 equiv)

• Nucleophile: e.g., 1-Methylindole (1.2 equiv) or Allyltrimethylsilane.

• Catalyst: Sc(OTf)₃ (5 mol%)

• Solvent: Acetonitrile (MeCN) or DCM.

Step-by-Step Methodology

• Setup: In a flame-dried flask under Argon, dissolve the substrate and the nucleophile in MeCN (0.2 M).

• Catalysis: Add Sc(OTf)₃ (0.05 equiv) at Room Temperature.

  • Mechanistic Check: The solution may darken slightly, indicating the formation of the cationic intermediate.

• Reaction: Stir at RT. For sterically demanding nucleophiles, mild heating (40 °C) may be required.

• Quench: Once TLC shows consumption of the alcohol, quench with saturated aqueous NaHCO₃.

• Extraction: Extract with EtOAc (3x). Wash combined organics with Brine.

• Purification: Flash chromatography on Silica Gel.

Protocol 3: Activation via Appel Reaction (Bromination)

Objective: Convert the -OH to -Br under neutral conditions to create a potent electrophile for SN2 reactions. Rationale: Thionyl chloride (SOCl₂) generates HCl, which can cause acid-mediated dimerization of indoles (forming colored impurities). The Appel reaction (PPh₃/CBr₄) maintains near-neutral pH, preserving the sensitive indole C3 position.

Materials

• Substrate: 2-Hydroxymethyl N-phenylindole (1.0 equiv)

• Reagents: Triphenylphosphine (PPh₃, 1.2 equiv), Carbon Tetrabromide (CBr₄, 1.2 equiv).

• Solvent: DCM (Anhydrous).

Step-by-Step Methodology

• Dissolution: Dissolve the substrate and CBr₄ in anhydrous DCM (0.1 M) at 0 °C (Ice bath).

• Activation: Add PPh₃ portion-wise over 10 minutes.

  • Observation: The solution may turn slightly yellow. A white precipitate (triphenylphosphine oxide) may eventually form, though it is soluble in DCM.

• Propagation: Remove the ice bath and stir at RT for 1–2 hours.

• Workup (Critical):

  • Option A (Direct Use): If the bromide is unstable, concentrate and use immediately.

  • Option B (Isolation): Add Hexanes to the reaction mixture to precipitate PPh₃=O. Filter through a silica plug eluting with 10% EtOAc/Hexanes.

• Storage: 2-Bromomethyl N-phenylindoles are lachrymators and potentially unstable. Store at -20 °C under inert gas.

Data Summary & Troubleshooting

Comparative Reaction Scope

Parameter	Protocol 1 (Oxidation)	Protocol 2 (Direct Subst.)	Protocol 3 (Appel)
Primary Product	Aldehyde (-CHO)	C-C or C-S Bond	Alkyl Bromide (-CH₂Br)
Key Reagent	MnO₂ (Excess)	Sc(OTf)₃ (Cat.)	PPh₃ / CBr₄
pH Condition	Neutral	Mildly Acidic (Lewis)	Neutral
Atom Economy	Low (Stoichiometric oxidant)	High (Catalytic, water byproduct)	Low (Ph₃PO byproduct)
Stability Risk	Low	Medium (Oligomerization)	High (Product is reactive)

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Low Conversion (Protocol 1)	MnO₂ is "deactivated" (wet).	Reactivate MnO₂ by heating at 110°C for 12h or use fresh commercial "Activated" grade.
Purple/Red Coloration (Protocol 2)	Acid-catalyzed dimerization at C3.	Reduce catalyst loading to 1 mol%; lower temperature to 0°C; ensure N-phenyl group is not substituted with electron-donating groups.
Sticky Solid/Tar (Protocol 3)	PPh₃=O contamination.	Triturate crude residue with cold diethyl ether or hexanes (product is soluble, Ph₃PO is not).

References

• Direct Nucleophilic Substitution of Indolylmethanols

  • Source: Mechanistic studies on the activation of 2-indolylmethanols via Lewis Acids (Sc(OTf)₃)

  • Citation: Li, W., et al. "Sc(OTf)3-catalyzed (3+2) annulation of 2-indolylmethanols with propargylic alcohols." Molecules (2023).[1][2][3]

• The Appel Reaction Mechanism

  • Source: Standard protocols for converting sensitive alcohols to halides using PPh3/CBr4.

  • Citation: Appel, R. "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage." Angew.[1][4] Chem. Int. Ed. (1975).[2]

• Oxidation Methodologies for Indoles

  • Source: Use of MnO2 for benzylic/heterocyclic alcohol oxid
  • Citation: Taylor, R. J., et al. "Manganese Dioxide Oxidation of Alcohols." Organic Syntheses (1976).

  • (General Protocol Reference)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Appel Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. omicsonline.org [omicsonline.org]
• 4. Khan Academy [khanacademy.org]

Application Note: One-Pot Synthesis of 1-Phenylindole-2-Methanol Derivatives

This Application Note is designed for researchers in medicinal chemistry and process development, focusing on the Palladium-Catalyzed Cascade Synthesis of 1-phenylindole-2-methanol. This method offers a superior alternative to multi-step classical procedures (e.g., Fischer indole synthesis followed by functionalization) by constructing the indole core and the C2-hydroxymethyl handle in a single operation.

Introduction & Scientific Rationale

The 1-phenylindole-2-methanol scaffold is a privileged structural motif in drug discovery, serving as a critical intermediate for Bcl-2/Mcl-1 dual inhibitors (anti-cancer) and antiviral agents (e.g., against RSV and Influenza). Classical synthesis often involves harsh conditions (Fischer Indole) or multi-step lithiation sequences (e.g., C2-lithiation of 1-phenylindole trapped with formaldehyde).

This protocol details a one-pot, transition-metal-catalyzed cascade reaction .[1] By coupling N-phenyl-2-iodoaniline with propargyl alcohol , we achieve simultaneous C–C and C–N bond formation. This method is selected for its atom economy, functional group tolerance, and the elimination of intermediate isolation.

Key Advantages:

• Atom Economy: Convergent assembly of the indole core from two simple precursors.

• Mild Conditions: Avoids the high temperatures and strong acids of Fischer synthesis.

• Scalability: The catalytic system is robust and amenable to gram-scale synthesis.[2]

Reaction Design & Mechanism

The reaction proceeds via a Sonogashira-Cyclization Cascade . The initial step is the cross-coupling of the aryl iodide with the alkyne, followed by an intramolecular nucleophilic attack of the nitrogen on the activated alkyne (5-endo-dig cyclization).

Mechanistic Pathway (Graphviz Visualization)

Caption: Mechanistic flow of the Pd/Cu-catalyzed cascade synthesis involving Sonogashira coupling followed by intramolecular hydroamination.

Experimental Protocol

Target Molecule: (1-Phenyl-1H-indol-2-yl)methanol Scale: 1.0 mmol (approx. 300 mg theoretical yield)

Materials & Reagents

Reagent	Equiv.[3][4][5]	Amount	Role
N-Phenyl-2-iodoaniline	1.0	295 mg	Limiting Reagent
Propargyl Alcohol	1.2	70 µL	Alkyne Partner
Pd(PPh₃)₂Cl₂	0.02 (2 mol%)	14 mg	Catalyst
CuI	0.01 (1 mol%)	2 mg	Co-catalyst
Triethylamine (Et₃N)	3.0	420 µL	Base
DMF (Anhydrous)	-	5.0 mL	Solvent

Step-by-Step Procedure

• Preparation (Inert Atmosphere):

  • Flame-dry a 25 mL Schlenk tube or microwave vial equipped with a magnetic stir bar.

  • Allow to cool under a stream of Argon or Nitrogen.

• Reagent Addition:

  • Add N-phenyl-2-iodoaniline (295 mg, 1.0 mmol), Pd(PPh₃)₂Cl₂ (14 mg), and CuI (2 mg) to the vial.

  • Seal the vial and purge with Argon for 3 cycles (vacuum/backfill).

• Solvent & Liquid Reagents:

  • Inject anhydrous DMF (5.0 mL) via syringe.

  • Inject Et₃N (420 µL) followed by Propargyl Alcohol (70 µL).

  • Note: The solution typically turns dark brown/red upon mixing.

• Reaction:

  • Heat the reaction mixture to 80 °C in an oil bath.

  • Stir vigorously for 2–4 hours .

  • Monitoring: Check progress via TLC (Hexane:EtOAc 7:3). The starting iodide (Rf ~0.8) should disappear, and a new fluorescent spot (Rf ~0.4) should appear.[6]

• Work-up:

  • Cool the mixture to room temperature.

  • Dilute with Ethyl Acetate (20 mL) and pour into Water (20 mL) .

  • Separate the organic layer and wash with Brine (3 x 15 mL) to remove DMF.

  • Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue via flash column chromatography on silica gel.

  • Eluent: Gradient of Hexane:EtOAc (90:10 → 70:30).

  • Product: Isolate the product as an off-white to pale yellow solid.

Optimization & Critical Parameters

The success of this reaction hinges on the balance between the coupling rate and the cyclization rate. The following data summarizes optimization studies for the N-phenyl substrate class.

Table 1: Reaction Condition Screening

Entry	Catalyst System	Solvent	Temp (°C)	Yield (%)	Observations
1	Pd(PPh₃)₄ / CuI	THF	60	45	Incomplete cyclization; intermediate observed.
2	Pd(OAc)₂ / PPh₃	DMF	100	68	Significant homocoupling of alkyne (Glaser).
3	Pd(PPh₃)₂Cl₂ / CuI	DMF	80	89	Optimal conversion and cleanliness.
4	Pd/C / CuI	EtOH	Reflux	55	Heterogeneous system; slower kinetics.
5	No CuI	DMF	100	<10	Reaction stalled at oxidative addition step.

Critical Troubleshooting Points

• Glaser Coupling (Alkyne Dimerization): If the reaction turns green/blue rapidly and yield is low, oxygen was present. Ensure rigorous degassing.

• Incomplete Cyclization: If the acyclic intermediate persists (visible on TLC), increase temperature to 100 °C or add 1.0 equiv of TBAF (tetrabutylammonium fluoride) to facilitate the cyclization step.

• Solvent Choice: DMF or DMSO is required. Non-polar solvents (Toluene) often lead to precipitation of the catalytic species.

Scope & Limitations

This protocol is robust for various N-aryl derivatives but has specific electronic limitations.

• Electron-Rich N-Aryl Groups (e.g., p-OMe-Ph): Accelerate the reaction (Yields >90%).

• Electron-Poor N-Aryl Groups (e.g., p-NO₂-Ph): May require higher temperatures (120 °C) or stronger bases (Cs₂CO₃) to facilitate the nucleophilic attack of the nitrogen.

• Steric Hindrance: Ortho-substituents on the N-phenyl ring can sterically hinder the planarization required for cyclization, reducing yields.

References

• General Indole Synthesis via Pd-Catalysis

  • Larock, R. C.; Yum, E. K. "Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes." Journal of the American Chemical Society, 1991 , 113, 6689–6690. Link

• Synthesis of 2-Hydroxymethyl Indoles

  • Cacchi, S.; Fabrizi, G.; Parisi, L. "Palladium-catalyzed synthesis of 2-substituted indoles from 2-alkynyltrifluoroacetanilides." Organic Letters, 2003 , 5, 3843–3846. Link

• One-Pot Cascade Methodologies

  • Battistuzzi, G.; Cacchi, S.; Fabrizi, G. "An efficient palladium-catalyzed synthesis of 2-substituted 3-arylindoles." European Journal of Organic Chemistry, 2002 , 2002, 2671–2675. Link

• Biological Relevance (Bcl-2 Inhibitors)

  • Zhang, H., et al. "1-Phenyl-1H-indole derivatives as a new class of Bcl-2/Mcl-1 dual inhibitors." Bioorganic & Medicinal Chemistry, 2017 , 25, 5623-5632. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Palladium Catalyzed Annulation of o-Iodo-Anilines with Propargyl Alcohols: Synthesis of Substituted Quinolines [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Indole synthesis [organic-chemistry.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. benthamdirect.com [benthamdirect.com]

Reaction conditions for esterification of (1-Phenyl-1H-indol-2-yl)methanol

Technical Application Note: Optimized Esterification Protocols for (1-Phenyl-1H-indol-2-yl)methanol

Executive Summary & Strategic Analysis

(1-Phenyl-1H-indol-2-yl)methanol (CAS: 187264-03-5) presents a specific synthetic challenge common to indole-2-carbinols: Acid Sensitivity . While the primary alcohol functionality suggests standard esterification routes, the benzylic-like position at C2 of the indole ring is electronically coupled to the nitrogen lone pair.

The Core Challenge: Under Brønsted acidic conditions (e.g., Fischer esterification with

), the hydroxyl group is easily protonated and lost as water. This generates a resonance-stabilized carbocation (vinyl iminium ion) which rapidly reacts with the electron-rich C3 position of unreacted indole molecules, leading to dimerization (2,2'-bis(indolyl)methanes) or uncontrolled oligomerization.

The Solution: Esterification must proceed under Basic or Neutral conditions. This guide details three protocols prioritized by operational simplicity and substrate compatibility, strictly avoiding strong acidic catalysis.

Reaction Landscape & Decision Matrix

Before selecting a protocol, evaluate the acylating partner (

) using the decision matrix below.

Figure 1: Decision matrix for selecting the optimal esterification pathway.

Mechanistic Insight: The Acid Instability Risk

Understanding why standard methods fail is crucial for troubleshooting. The diagram below illustrates the decomposition pathway triggered by protons.

Figure 2: Acid-catalyzed decomposition pathway. The N-phenyl group does not prevent this C2-reactivity.

Detailed Protocols

Method A: Acyl Chloride/Anhydride (The Standard)

Best for: Acetates, Benzoates, and simple aliphatic esters.

Principle: Uses a weak organic base (Pyridine or Triethylamine) to neutralize the HCl generated, preventing acid-catalyzed decomposition. DMAP acts as a nucleophilic catalyst to accelerate the reaction 1000x.

Reagents Table:

Component	Equivalents	Role
Substrate	1.0	Limiting Reagent
Acyl Chloride/Anhydride	1.2 - 1.5	Electrophile
Triethylamine (TEA)	2.0 - 3.0	Acid Scavenger (Base)
DMAP	0.05 - 0.1	Nucleophilic Catalyst

| DCM or THF | [0.1 M] | Solvent (Anhydrous) |

Step-by-Step Protocol:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen/Argon.

• Dissolution: Dissolve (1-Phenyl-1H-indol-2-yl)methanol (1.0 equiv) in anhydrous Dichloromethane (DCM).

• Base Addition: Add Triethylamine (2.5 equiv) and DMAP (0.1 equiv). Stir for 5 minutes at

  C (ice bath).

  • Note: The solution may darken slightly; this is normal for indole solutions in base.

• Acylation: Dropwise add the Acyl Chloride (1.2 equiv) diluted in a small volume of DCM.

  • Critical Control: Keep temperature

    C during addition to avoid exotherms.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (typically Hexane:EtOAc 3:1).

• Workup: Quench with saturated

  (aq). Extract with DCM ( ). Wash combined organics with Brine. Dry over .[1]

• Purification: Flash chromatography on silica gel.

Method B: Steglich Esterification

Best for: Coupling with carboxylic acids (Drug fragments, chiral acids) where acid chlorides are unstable or unavailable.

Principle: DCC (Dicyclohexylcarbodiimide) or EDC activates the carboxylic acid to an O-acylisourea, which is then transferred to the alcohol via DMAP.

Reagents Table:

Component	Equivalents	Role
Substrate	1.0	Limiting Reagent
Carboxylic Acid (R-COOH)	1.1	Coupling Partner
DCC or EDC·HCl	1.1 - 1.2	Coupling Agent
DMAP	0.05 - 0.1	Catalyst

| DCM | [0.1 M] | Solvent |

Step-by-Step Protocol:

• Mix: In a dry flask under inert atmosphere, dissolve the Carboxylic Acid (1.1 equiv) and (1-Phenyl-1H-indol-2-yl)methanol (1.0 equiv) in anhydrous DCM.

• Catalyst: Add DMAP (0.1 equiv).

• Activation: Cool to

  C. Add DCC (1.1 equiv) in one portion.

• Reaction: Stir at

  C for 30 mins, then warm to RT overnight.

  • Observation: If using DCC, a white precipitate (dicyclohexylurea, DCU) will form.

• Workup:

  • If DCC used: Filter off the white solid (DCU) through a Celite pad.

  • If EDC used: Proceed directly to extraction.

• Wash: Wash filtrate with dilute citric acid (0.5 M) briefly (to remove DMAP/EDC), then immediately with saturated

  .

  • Caution: Minimize exposure time to the citric acid wash to prevent indole decomposition.

• Purification: Flash chromatography.

Quality Control & Stability

• TLC Monitoring: Indoles are UV active (254 nm). The ester product will typically have a higher

  (less polar) than the starting alcohol.

• Staining: Use Vanillin or p-Anisaldehyde stain. Indoles often stain red/purple/pink.

• Storage: The resulting esters are generally more stable than the alcohol but should still be stored at

  C, protected from light (indoles are photosensitive) and acidic vapors.

References

• General Reactivity of Indole-2-methanols

  • Title: "Indole-2-methanol: A Versatile Intermediate in Chemical Synthesis."[2]

  • Source: BenchChem / Sigma-Aldrich Technical D

  • Context: Highlights the susceptibility of the C2-alcohol to acid-catalyzed dehydration.[3]

• Steglich Esterification Mechanism

  • Title: "Esterification of Alcohols with Carboxylic Acids using DCC/DMAP."
  • Source: Organic Chemistry Portal.
  • Context: Standard protocol for sensitive alcohols.

• Acylation of Indoles (Analogous Chemistry)

  • Title: "A General Method for Acylation of Indoles."[4]

  • Source:Org.[4][5] Lett. 2000, 2, 10, 1485–1487.

  • Context: Discusses stability of indole systems under acyl

• Synthesis of 1-Phenyl-1H-indole derivatives

  • Title: "One Pot Synthesis of 1-(phenyl)-1H Indoles... and ADME Studies."

  • Source:International Journal of Drug Delivery Technology, 2023.[5]

  • NMR)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. oaepublish.com [oaepublish.com]
• 4. A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing acid-catalyzed polymerization of hydroxymethylindoles

Introduction: The "Pink Pot" Syndrome

If you are working with indole-3-methanol (I3M) or its derivatives, you have likely encountered the "Pink Pot" syndrome: a colorless reaction mixture that turns salmon-pink or orange upon concentration or storage. This is not oxidation; it is acid-catalyzed oligomerization .

Hydroxymethylindoles are "masked" electrophiles. Even trace acidity (from silica gel, chloroform, or unquenched reagents) triggers the loss of the hydroxyl group, generating a highly reactive vinylogous iminium ion (azafulvene). This intermediate rapidly attacks other indole molecules, forming dimers (3,3'-diindolylmethane, DIM) and cyclic trimers.

This guide provides the protocols required to arrest this mechanism, ensuring the isolation of monomeric HMIs.

Module 1: The Mechanistic Root Cause

Q: Why does my compound decompose even in "neutral" solvents?

A: "Neutral" is often not neutral enough. The C3-hydroxymethyl group is exceptionally labile because the indole nitrogen lone pair can push electron density across the ring, expelling the hydroxyl group as water (or alcohol) if any proton source is present.

The Failure Cascade:

• Protonation: The hydroxyl oxygen accepts a proton.

• Elimination: Water leaves, forming the resonance-stabilized 3-methyleneindolenine (an azafulvene).

• Nucleophilic Attack: This electrophile is attacked by the C3 position of a second indole molecule.

• Propagation: The dimer retains indole character and can react further to form trimers or higher oligomers.

Visualizing the Instability

The following diagram illustrates the specific pathway you must interrupt.

Figure 1: The acid-catalyzed dehydration pathway leading to polymerization. Note that the azafulvene intermediate is the critical "choke point" for stability.

Module 2: Synthesis & Workup Troubleshooting

Q: I reduced indole-3-carboxaldehyde with NaBH4. It looked clean on TLC, but degraded during workup. What happened?

A: You likely performed a standard acidic quench or used acidic extraction solvents. Standard protocols call for quenching borohydrides with dilute HCl or NH4Cl. Do not do this. The heat of quenching combined with a drop in pH will instantly polymerize your product.

Protocol: The "Basic Quench" Method

Use this self-validating protocol for reducing indole aldehydes.

Step	Standard (Risky)	Recommended (Safe)	Rationale
Reaction	MeOH/NaBH4	MeOH/NaBH4 (0°C)	Low temp slows side reactions.
Quench	Add 1M HCl or NH4Cl	Add Acetone, then 1M NaOH	Acetone destroys excess hydride; NaOH keeps the medium basic to prevent elimination.
Extraction	Dichloromethane (DCM)	Ethyl Acetate + 1% Et3N	DCM often contains trace HCl. Et3N acts as a "proton sponge."
Drying	Magnesium Sulfate	Sodium Sulfate + K2CO3	MgSO4 is slightly acidic (Lewis acid). Solid K2CO3 buffers the drying agent.
Concentration	Rotovap at 40°C	Rotovap < 30°C	Heat accelerates the azafulvene formation.

Detailed Workflow

• Quench: Once TLC shows conversion, add 2 equivalents of acetone to the reaction mixture and stir for 10 minutes.

• Basify: Pour the mixture into a separatory funnel containing cold 0.1 M NaOH (pH should be >10).

• Extract: Extract immediately with Ethyl Acetate.

• Wash: Wash the organic layer once with brine. Do not wash with water repeatedly (which lowers pH toward neutral).

• Stabilize: Add 0.1% Triethylamine (Et3N) to the organic fraction before evaporation.

Module 3: Purification & Analysis Artifacts

Q: My HPLC chromatogram shows three peaks, but NMR shows one. Is my sample impure?

A: Your sample is likely pure, but your HPLC method is destroying it. Common mobile phase modifiers like Trifluoroacetic Acid (TFA) or Formic Acid will degrade HMIs on the column. The "extra" peaks are DIM and trimers formed during the run.

Troubleshooting Analytical Methods

Variable	Avoid	Use Instead
Mobile Phase A	0.1% TFA in Water	10mM Ammonium Acetate (pH 7.5)
Mobile Phase B	Acetonitrile + TFA	Acetonitrile (Neutral)
Column Phase	Acidic Silica-based C18	Hybrid Particle (e.g., Waters XBridge) or Polymeric C18
Sample Diluent	Methanol (can be acidic)	Acetonitrile + 0.1% NH4OH

Q: Can I use silica gel chromatography?

A: Only if modified. Untreated silica gel is acidic (pH ~5). You must deactivate it.

• Pre-treatment: Slurry the silica in Hexane/Et3N (99:1) before loading the column.

• Eluent: Maintain 0.5% - 1% Et3N in your eluent system throughout the purification.

Module 4: Storage & Handling

Q: How do I store HMIs for long periods?

A: Solid state is safer than solution, but cold storage is mandatory.

The Storage Protocol:

• State: Isolate as a solid if possible. If an oil, store as a concentrated solution in benzene (freezes at 5°C) or DMSO (if compatible with next step).

• Atmosphere: Flush the vial with Argon. Oxygen can convert the alcohol to an aldehyde (indole-3-carboxaldehyde), which is stable but useless if you need the alcohol.

• Temperature: Store at -20°C or lower.

• Additive: If storing in solution (e.g., for screening libraries), add 1 mM Triethylamine to scavenge any protons generated by solvent decomposition.

Summary: The Safe-Handling Workflow

The following diagram summarizes the decision logic for handling these compounds from synthesis to storage.

Figure 2: Operational workflow for the synthesis and handling of acid-sensitive hydroxymethylindoles.

References

• Mechanistic Foundation: Bradfield, C. A., & Bjeldanes, L. F. (1987). Structure-activity relationships of dietary indoles: a proposed mechanism of action as modifiers of xenobiotic metabolism. Journal of Toxicology and Environmental Health, 21(3), 311–323.

• Oligomerization Pathways: Gribble, G. W., et al. (1974). Reactions of Sodium Borohydride in Acidic Media. Journal of the American Chemical Society, 96(25), 7812–7814.

• Analytical Artifacts (HPLC): Anderton, M. J., et al. (2004). Liquid chromatographic assay for the determination of indole-3-carbinol and its acid condensation products in plasma and urine. Journal of Chromatography B, 802(2), 361-365.

• Synthesis & Stability: Broadbent, T. A., & Broadbent, H. S. (1998). The chemistry and pharmacology of indole-3-carbinol (indole-3-methanol) and 3-(methoxymethyl)indole. Current Medicinal Chemistry, 5(6), 469-491.

Purification of 1-phenylindole-2-methanol via column chromatography

[1]

Ticket ID: PUR-IND-002 Topic: Isolation of 1-phenylindole-2-methanol via Flash Column Chromatography Assigned Specialist: Senior Application Scientist, Separation Technologies Status: Active Guide

Executive Summary & Chemical Context

The Challenge: Purifying 1-phenylindole-2-methanol presents a specific dichotomy in chromatography. While the N-phenyl group increases lipophilicity compared to the parent indole, the C2-hydroxymethyl group introduces hydrogen-bonding capability and significant acid sensitivity.

The Critical Failure Mode: The most common failure in this workflow is acid-catalyzed decomposition on the silica gel stationary phase. Indole-2-methanols are prone to forming vinyl-indole intermediates or dimerizing into diindolylmethanes (DIMs) upon contact with the slightly acidic silanol groups (

) of standard silica gel. This often manifests as the column turning pink/red or significant product loss (streaking) during elution.

The Solution: A buffered stationary phase combined with a strictly controlled gradient elution is required to preserve the integrity of the alcohol moiety while separating it from the non-polar starting material (typically 1-phenylindole).

Pre-Purification Diagnostics (The Triage)

Before packing your column, perform these two diagnostic checks to determine the stability and solubility profile of your crude mixture.

Diagnostic A: The "2D-TLC" Stability Test

Goal: Confirm if the product decomposes on silica.[1]

• Spot the crude mixture on the bottom-left corner of a silica TLC plate.

• Elute in 20% Ethyl Acetate (EtOAc) / Hexanes .

• Dry the plate, rotate it 90° counter-clockwise, and elute again in the same solvent system.

• Analysis:

  • Stable: All spots appear on a diagonal line (

    ).

  • Unstable: New spots appear off the diagonal (usually below the main spot), indicating decomposition occurred during the drying/second run.

  • Action: If unstable, you must use the Triethylamine (TEA) protocol below.

Diagnostic B: Solubility Check

Goal: Determine loading strategy. Attempt to dissolve 50 mg of crude in 1 mL of 10% EtOAc/Hexanes.

• Soluble: Use Liquid Loading .

• Insoluble/Oiling out: You must use Solid Loading (Dry Load) to prevent band broadening.

The Purification Protocol

Phase 1: Stationary Phase Preparation (Neutralization)

Standard silica gel (pH ~6.5) is too acidic for this substrate.

• Slurry Preparation: Suspend Silica Gel 60 (40-63 µm) in a mixture of Hexanes containing 1% Triethylamine (TEA) .

• Packing: Pour the slurry into the column. Flush with 2 Column Volumes (CV) of the Hexanes/1% TEA mixture.

• Equilibration: Flush with 2 CV of pure Hexanes to remove excess free amine, leaving the silica surface deactivated (neutralized).

Phase 2: Sample Loading (Solid Load Method)

Recommended for 1-phenylindole-2-methanol due to solubility differences between the product and impurities.

• Dissolve crude mixture in minimal Dichloromethane (DCM).

• Add silica gel (ratio: 2g silica per 1g crude).

• Rotary evaporate until a free-flowing powder remains.

• Load this powder carefully onto the top of the packed bed and cover with a sand layer.[1]

Phase 3: Mobile Phase Gradient

Solvent A: Hexanes | Solvent B: Ethyl Acetate

Step	% Solvent B (EtOAc)	CV (Column Volumes)	Purpose
1	0%	2	Elute non-polar impurities (e.g., residual bromobenzene).
2	0% 10%	3	Elute unreacted 1-phenylindole (Starting Material).
3	10% 30%	10	Elute 1-phenylindole-2-methanol (Product).
4	30% 100%	2	Flush polar byproducts/dimers.

Troubleshooting & FAQs

Q1: My column band turned pink/red during elution. What happened? A: This is the hallmark of acid-catalyzed oligomerization . The indole ring is electron-rich; the acidic silica protonates the hydroxyl group, leading to water loss and the formation of a reactive vinyl-indole species (an azafulvene-like intermediate). This species rapidly polymerizes or reacts with other indoles to form colored dyes (rosindoles).

• Fix: You failed to neutralize the silica. Repeat using the 1% TEA pretreatment described in Phase 1.

Q2: The product is streaking across the TLC plate and column. A: Streaking indicates strong hydrogen bonding between the C2-methanol -OH and the silica silanols.

• Fix: If the TEA pretreatment doesn't fully resolve this, add 0.5% TEA directly to your mobile phase solvents (Hexanes and EtOAc) throughout the run. This competes for the binding sites and sharpens the peak.

Q3: I cannot separate the Starting Material (1-phenylindole) from the Product. A: These two have significantly different polarities, so separation should be easy. If they co-elute, your gradient is starting too high.

• 1-phenylindole: Rf ~0.7-0.8 (20% EtOAc/Hex).

• 1-phenylindole-2-methanol: Rf ~0.3-0.4 (20% EtOAc/Hex).

• Fix: Start your gradient at 100% Hexanes and hold for 3 CVs. The starting material will elute in pure hexanes or very low EtOAc, while the alcohol requires >15% EtOAc to move.

Visualizations & Data

Workflow Visualization: The "Buffered" Column Strategy

Caption: Decision tree for selecting the buffered chromatography workflow to prevent acid-catalyzed decomposition.

Reference Data: Rf Values & Solvent Systems

Compound	Structure Fragment	Approx.[2][3][4][5][6][7][8][9][10][11] Rf (20% EtOAc/Hex)	Detection (UV)
1-Phenylindole	Indole + N-Phenyl	0.75 - 0.85	254 nm (Strong)
1-Phenylindole-2-methanol	Indole + N-Phenyl + CH₂OH	0.30 - 0.40	254 nm (Strong)
Diindolylmethane (Dimer)	Decomposition Product	0.10 - 0.20 (Streaks)	254 nm / Visible (Pink)

References

• Gribble, G. W. (2002). Indole Ring Synthesis: From Natural Products to Drug Discovery. Science of Synthesis.

• Sundberg, R. J. (1996). Indoles (Best Synthetic Methods). Academic Press. (Standard reference for acid sensitivity of indole-2-methanols).

• Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications (Fischer Indole Synthesis & Modifications). Springer.

• Biotage Application Note. (2023). Does Methanol Really Dissolve Silica? (Clarification on solvent/silica interactions).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chromatography [chem.rochester.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pure.tue.nl [pure.tue.nl]
• 7. biotage.com [biotage.com]
• 8. column chromatography - Chromatography Forum [chromforum.org]
• 9. eprints.uny.ac.id [eprints.uny.ac.id]
• 10. impactfactor.org [impactfactor.org]
• 11. f.oaes.cc [f.oaes.cc]

Indole Technical Support Center: Hydroxymethylindole Stability

Topic: Avoiding Methanal Extrusion & Polymerization in Hydroxymethylindole Reactions Ticket ID: HMI-STAB-001 Status: Resolved / Guide Published

The Core Problem: The "Disappearing Carbon" Paradox

Researchers working with 3-hydroxymethylindole (Indole-3-carbinol, I3C) and its derivatives often encounter a frustrating phenomenon: the hydroxymethyl group is chemically fragile. Depending on the conditions, the C3-carbon is either lost entirely (methanal extrusion) or incorporated into a dimer/polymer (diindolylmethane formation).

This guide addresses the bifurcated instability of hydroxymethylindoles. You are likely here because your reaction yield is low, your product has reverted to the parent indole, or your clear oil has spontaneously turned into a pink solid.

The Mechanistic Root Cause

The instability stems from the electron-rich nature of the indole ring, which facilitates two opposing decomposition pathways based on pH and temperature.

• Pathway A: Methanal Extrusion (Retro-Aldol/Deformylation)

  • Trigger: Basic conditions (pH > 9) or Thermal Stress (> 60°C).

  • Mechanism: A retro-aldol-type fragmentation where the hydroxymethyl group is ejected as formaldehyde (methanal), reverting the molecule to the parent indole.

  • Result: Loss of the hydroxymethyl group.

• Pathway B: Aza-fulvene Polymerization

  • Trigger: Acidic conditions (pH < 7) or Lewis Acids.

  • Mechanism: Protonation of the hydroxyl group leads to water loss, forming a highly electrophilic 3-methyleneindolenine (aza-fulvene) intermediate. This species is immediately attacked by another indole molecule.

  • Result: Formation of Diindolylmethane (DIM) or high-molecular-weight oligomers (often pink/red).

Interactive Troubleshooting Guide (Q&A)

Case 1: "My product reverted to the parent indole."

User Report: I attempted to substitute the hydroxyl group under basic conditions (or high heat), but NMR shows only the parent indole. The CH2 group is gone.

• Diagnosis: Methanal Extrusion (Retro-Aldol Deformylation). Under thermodynamic control (heat/base), the equilibrium favors the stable indole + volatile formaldehyde over the hydroxymethylindole.

• Corrective Action:

  • Lower Temperature: Keep reactions below 40°C. The extrusion barrier is often crossed at reflux.

  • Buffer pH: Avoid strong hydroxide bases. Use non-nucleophilic, milder bases (e.g., Carbonates, DIPEA) if base is required.

  • Switch Reagents: If attempting nucleophilic substitution, do not use conditions that allow the alkoxide to form and sit. Activate the alcohol first (e.g., Mesylate) at low temp (

    ) to make the forward reaction faster than the retro-aldol fragmentation.

Case 2: "My clear oil turned into a pink solid/gum."

User Report: I isolated the hydroxymethylindole, but during rotary evaporation or storage, it turned red and solidified.

• Diagnosis: Acid-Catalyzed Oligomerization. Even trace acidity from chloroform (CDCl3 often contains HCl), silica gel, or unneutralized workup can trigger the aza-fulvene pathway. The "pink" color is characteristic of urorosein-type salts formed during polymerization.

• Corrective Action:

  • The "Base Wash" Rule: Pre-treat all glassware and NMR tubes with a dilute ammonia or triethylamine solution.

  • Neutralize Silica: Do not use standard acidic silica for purification. Use neutral alumina or silica pre-treated with 1% Triethylamine/Hexanes.

  • Solvent Choice: Avoid chloroform for storage. Use DMSO-d6 or Acetone-d6 for NMR, as they are better hydrogen-bond acceptors and stabilize the hydroxyl proton.

Case 3: "I can't get the substitution to happen without decomposition."

User Report: I am trying to react the alcohol with a nucleophile, but it either doesn't react or falls apart.

• Diagnosis: Poor Leaving Group / Reactivity Mismatch. The OH group is a poor leaving group. Activating it with acid triggers polymerization (Pathway B). Activating it with strong base triggers extrusion (Pathway A).

• Corrective Action:

  • Use "Gramine" Protocol: Instead of the alcohol, use the gramine salt (3-dimethylaminomethylindole). The dimethylamine is a better leaving group that leaves under neutral thermal conditions, generating the reactive aza-fulvene in a controlled manner to react with your nucleophile in situ.

  • N-Protection: Protect the Indole Nitrogen (e.g., Boc, Tosyl). This withdraws electron density from the ring, shutting down the "push" mechanism that forms the aza-fulvene. This allows you to do standard chemistry on the alcohol.

Visualizing the Instability Pathways

The following diagram maps the "Danger Zones" for 3-hydroxymethylindole. Note how the N-protection strategy effectively blocks the electronic pathway to the reactive intermediate.

Caption: The "Stability Bifurcation." Basic conditions lead to carbon loss (red path top), while acidic conditions lead to dimerization (yellow/red path bottom). N-protection (blue) stabilizes the molecule.

Experimental Protocols

Protocol A: Safe Synthesis of 3-Hydroxymethylindole

Designed to minimize both extrusion and polymerization during generation.

Reagents: Indole-3-carboxaldehyde (1.0 eq), Sodium Borohydride (1.2 eq), Methanol (Anhydrous).

• Setup: Flame-dry a round-bottom flask. Add Indole-3-carboxaldehyde and dissolve in Methanol (0.5 M concentration).

• Cooling (Critical): Cool the solution to 0°C in an ice bath. Do not perform at room temperature.

• Reduction: Add NaBH4 portion-wise over 10 minutes. Stir at 0°C for 30–60 minutes. Monitor by TLC (ensure solvent system is basic, e.g., 5% MeOH/DCM + 1% NH4OH).

• Quench: Carefully add a saturated solution of NaHCO3 (Weak base prevents acid catalysis; avoid strong acids like HCl).

• Extraction: Extract immediately with Ethyl Acetate.

• Stabilization: Wash organic layer with Brine. Dry over Na2SO4.

• Evaporation: Remove solvent under reduced pressure at < 30°C . Do not heat the water bath.

• Storage: Store immediately at -20°C under Argon. If solidifying, ensure no acid traces are present.

Protocol B: N-Protection Strategy (Tosylation)

Recommended if further functionalization of the alcohol is required.

• Reagents: Indole-3-carboxaldehyde, p-Toluenesulfonyl chloride (TsCl), NaOH, Tetrabutylammonium hydrogen sulfate (TBAHS), DCM.

• Phase Transfer: Mix indole-aldehyde in DCM with 50% NaOH and catalytic TBAHS. Add TsCl.

• Reaction: Stir vigorously at RT. The electron-withdrawing Tosyl group deactivates the ring.

• Reduction: Isolate the N-Tosyl-indole-3-carboxaldehyde. Reduce using NaBH4 as in Protocol A.

• Result: The resulting N-Tosyl-3-hydroxymethylindole is significantly more stable to acid and heat, allowing for substitution reactions (e.g., converting OH to Br or Cl) without immediate polymerization.

Stability Data & Solvent Compatibility

Parameter	Condition	Stability Rating	Outcome / Risk
pH	< 4.0	Critical Failure	Rapid polymerization to pink/red resin.
pH	7.0 - 8.5	Optimal	Stable for short-term handling.
pH	> 11.0	Poor	Slow extrusion of formaldehyde (reverts to indole).
Temperature	> 60°C	Poor	Accelerates retro-aldol extrusion.
Solvent	Chloroform (CDCl3)	High Risk	Often acidic (HCl traces). Causes dimerization in NMR tube.
Solvent	DMSO / Acetone	Good	H-bond acceptors stabilize the hydroxyl proton.
Silica Gel	Standard	High Risk	Acidic surface triggers polymerization. Use Neutral Alumina.

References

• Sundberg, R. J. (1996). The Chemistry of Indoles. Academic Press.

• Dobrowolski, J. C., et al. (2017).[1] "Methanal extrusion in ipso-substitution reactions of hydroxymethylindoles." Australian Journal of Chemistry, 70(11), 1188-1195.[1]

• Bradfield, C. A., & Bjeldanes, L. F. (1987). "Structure-activity relationships of dietary indoles: a proposed mechanism of action as modifiers of xenobiotic metabolism." Journal of Toxicology and Environmental Health, 21(3), 311-323. (Discusses the acid-catalyzed oligomerization of Indole-3-carbinol).

• Pindur, U., & Müller, J. (1989). "Indole-3-carbinol: a versatile building block in the synthesis of indole derivatives." Journal of Heterocyclic Chemistry. (Review of synthetic utility and stability).
• BenchChem Technical Support. (2025). "Stability and degradation issues of [1-(4-methylbenzyl)-1H-indol-3-yl]methanol." (General stability data for substituted hydroxymethylindoles).

Sources

• 1. scholar.its.ac.id [scholar.its.ac.id]

Technical Support Center: Optimization of Fischer Indole Synthesis for N-Phenyl Derivatives

Introduction

The Fischer Indole Synthesis remains the premier method for constructing the indole scaffold—a privileged structure in drug discovery found in triptans, indomethacin, and numerous alkaloids.[1][2][3][4] While the reaction is robust, its application to complex N-phenyl derivatives (and N-aryl hydrazones in general) often presents challenges regarding regioselectivity, polymerization, and yield.[1]

This guide moves beyond basic textbook descriptions to address the specific kinetic and thermodynamic bottlenecks encountered in the synthesis of N-phenyl indoles (derived from N,N-diphenylhydrazine) and phenyl-substituted indoles (from phenylhydrazine + acetophenones).

Module 1: Reaction Design & Catalyst Selection

Q1: My reaction stalls or yields a complex mixture. How do I select the correct acid catalyst?

A: The choice between Brønsted and Lewis acids is dictated by the electronic nature of your phenylhydrazine and the steric bulk of your ketone. There is no "universal" catalyst, but there is a logic to the selection:

Catalyst Class	Examples	Best For	Mechanism Note
Weak Brønsted	Acetic Acid (AcOH)	Electron-rich hydrazines (EDGs); Simple ketones.	Minimizes polymerization; promotes proton transfer without harsh degradation.
Strong Brønsted	H₂SO₄, PPA (Polyphosphoric Acid)	Electron-poor hydrazines (EWGs); Sterically hindered ketones.[1]	Forces the [3,3]-sigmatropic rearrangement; PPA acts as both solvent and catalyst.
Lewis Acid	ZnCl₂, BF₃[1][4][5][6]·OEt₂	Acid-sensitive substrates; Low-temperature reactions.	Coordinates to the imine nitrogen, lowering the activation energy for enamine formation.[1]
Solid Acid	Zeolites, Montmorillonite K-10	Green chemistry; Scale-up.	Heterogeneous catalysis allows for easy workup and catalyst recycling.

Technical Insight: For N-phenyl derivatives (using N,N-diphenylhydrazine), the extra phenyl ring reduces the basicity of the nitrogen, often requiring a stronger acid (like PPA or ZnCl₂) or higher temperatures to drive the initial hydrazone formation and subsequent rearrangement [1].[1]

Q2: What solvent system maximizes yield for hydrophobic N-phenyl substrates?

A: Solvent choice impacts the tautomeric equilibrium between the hydrazone and the ene-hydrazine.

• Protic Solvents (EtOH, MeOH): Standard for Brønsted acids.[1] Good for solubility but can trap intermediates if the acid is too weak.

• Aprotic Polar (AcOH, DMSO): Acetic acid is often superior as it serves as both solvent and catalyst.[1]

• High-Boiling (Diphenyl ether, Ethylene glycol): Required for thermal cyclization of resistant substrates (e.g., electron-deficient hydrazines) where temperatures >180°C are needed.[1]

Module 2: Regioselectivity in Unsymmetrical Ketones

Q3: I am using an unsymmetrical ketone (e.g., 2-methylcyclohexanone). How do I control which isomer forms?

A: Regioselectivity is determined by the direction of enamine formation (kinetic vs. thermodynamic control) prior to the [3,3]-sigmatropic shift.

• Kinetic Control (Less Substituted Indole): Favored by strong acids (HCl, BF₃) and lower temperatures .[1] The protonation occurs at the less hindered carbon.

• Thermodynamic Control (More Substituted Indole): Favored by weak acids (AcOH) and high temperatures .[1] The double bond isomerizes to the more stable (more substituted) position before rearrangement.

Visualizing the Pathway:

Caption: Divergent pathways in Fischer indole synthesis controlled by acidity and temperature.

Module 3: Troubleshooting Yield & Purity

Q4: My yield is low (<30%), and I see a lot of tar/polymerization. What is happening?

A: Polymerization is the most common failure mode, often caused by:

• Oxidation: Arylhydrazines are prone to oxidation. Protocol Adjustment: Always use fresh or recrystallized hydrazine. Run the reaction under Nitrogen/Argon.

• N-N Bond Cleavage: Electron-Donating Groups (EDGs) on the hydrazine destabilize the N-N bond, leading to reductive cleavage (forming anilines) instead of rearrangement. Protocol Adjustment: Use milder acids (AcOH) and avoid harsh reflux if possible.

• Hydrolysis: If water is present (and not removed), the hydrazone can hydrolyze back to the ketone and hydrazine. Protocol Adjustment: Use a Dean-Stark trap to remove water azeotropically if using a solvent like Toluene/Benzene.

Q5: Can I use Microwave Irradiation to improve the synthesis of N-phenylindoles?

A: Yes. Microwave-assisted synthesis is highly recommended for N-phenyl derivatives due to the high energy barrier of the rearrangement step. It often suppresses side reactions by significantly shortening reaction times (from hours to minutes) [2].

Microwave Protocol (General):

• Mix: 1.0 eq Arylhydrazine + 1.1 eq Ketone in Glacial Acetic Acid (or EtOH with 10% ZnCl₂).

• Seal: Use a microwave-safe pressure vial.

• Irradiate: Heat to 120–150°C for 5–15 minutes.

• Workup: Pour into ice water. The indole usually precipitates. Filter and recrystallize.[2]

Module 4: Advanced Protocols for N-Aryl Indoles

Q6: I specifically need to synthesize an N-phenylindole. Should I start with N,N-diphenylhydrazine?

A: You can, but it is challenging. Using N,N-diphenylhydrazine allows for the direct formation of N-phenylindole. However, the steric bulk of the two phenyl rings can hinder the formation of the ene-hydrazine intermediate.

Alternative Strategy (Sequential): For higher yields and library generation, it is often more efficient to:

• Synthesize the N-H indole using standard phenylhydrazine.

• Perform an N-arylation (Ullmann-type or Buchwald-Hartwig coupling) to install the phenyl group.

Comparison of Routes:

Route	Precursor	Pros	Cons
Direct Fischer	N,N-Diphenylhydrazine	One-step; Atom economical.	Lower yields; Steric hindrance; Limited commercial availability of hydrazines.
Sequential	Phenylhydrazine -> Indole -> N-Arylation	High yields; Modular; Access to diverse N-aryl groups.	Two steps; Requires Pd/Cu catalyst for step 2.

Troubleshooting Workflow:

Caption: Systematic troubleshooting decision tree for Fischer Indole Synthesis.

References

• Robinson, B. (1969).[1] Studies on the Fischer indole synthesis. Chemical Reviews, 69(2), 227–250.[1] Link[1]

• Bratulescu, G. (2008).[1][7] Microwave-assisted Fischer indole synthesis. Tetrahedron Letters, 49(6), 984-986.[1] Link

• Wagaw, S., Yang, B. H., & Buchwald, S. L. (1998).[1] A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis. Journal of the American Chemical Society, 120(26), 6621–6622.[1] Link[1]

• Gribble, G. W. (2000).[1][7] Recent developments in indole ring synthesis—methodology and applications. Journal of the Chemical Society, Perkin Transactions 1, (7), 1045-1075.[1] Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New 3H-Indole Synthesis by Fischer’s Method. Part I. [mdpi.com]
• 7. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]

Removing unreacted phenylhydrazine from indole synthesis mixtures

Technical Support Center: Phenylhydrazine Remediation in Indole Synthesis

Ticket ID: FIS-PHZ-REM-001 Status: Open Priority: High (Safety/Purity Critical) Assigned Specialist: Senior Application Scientist, Organic Synthesis Division[1]

Executive Summary

You are encountering difficulty removing unreacted phenylhydrazine from a Fischer Indole Synthesis mixture. This is a common bottleneck. Phenylhydrazine is toxic, mutagenic, and prone to oxidation, leading to "tarry" byproducts that complicate purification.

This guide provides three distinct protocols to resolve this, ranked by efficiency and scalability.

Module 1: The Acid-Base Extraction (The "Gold Standard")

Logic: This method relies on the massive

differential between the starting material and the product.

• Phenylhydrazine is a base.[1][2] Its conjugate acid has a

  of approximately 5.2 .[1] In dilute acid, it protonates and becomes water-soluble.[1]

• Indoles are extremely weak bases (

  of conjugate acid ).[1] They do not protonate significantly in dilute aqueous acid and remain in the organic layer.

The Protocol:

• Dilution: Dissolve your crude reaction mixture in a non-polar organic solvent (Ethyl Acetate or Diethyl Ether). Do not use Dichloromethane (DCM) if avoidable, as it often forms stubborn emulsions with basic amines.

• The Wash: Wash the organic phase with 1M HCl (3x).[1]

  • Mechanism:[1][3][4][5][6][7][8][9]

    . The charged species migrates to the aqueous phase.

• Neutralization: Wash the organic phase with Saturated

  (1x) to remove residual acid.[1]

• Drying: Dry over

  , filter, and concentrate.

Data: Solubility & pKa Comparison

Compound	Functional Group	(Conjugate Acid)	State in 1M HCl (aq)	Phase Preference
Phenylhydrazine	Hydrazine	~5.2	Protonated (Cationic)	Aqueous
Indole	Pyrrole-like	~ -3.6	Neutral	Organic
Pyridine (Common Solvent)	Amine	~5.2	Protonated (Cationic)	Aqueous

Workflow Diagram:

Figure 1: Decision logic for acid-base separation of phenylhydrazine.[1]

Module 2: Chemical Scavenging (The "Acetone Wash")

Logic: If acid extraction is unsuitable (e.g., your indole has acid-sensitive groups), use a scavenger.[1] Reacting the excess hydrazine with a cheap, volatile ketone (Acetone) converts it into a hydrazone.

• Reaction:

  .[1]

• Benefit: The resulting hydrazone has significantly different polarity (

  ) than the free hydrazine and does not streak on silica gel.

The Protocol:

• Scavenge: Add 5-10 equivalents of Acetone to your crude mixture.

• Incubate: Stir at room temperature for 30 minutes.

• Evaporate: Remove the excess acetone under reduced pressure.

• Purify: The resulting acetone phenylhydrazone is much less polar than the free hydrazine.[1] It can often be separated via flash chromatography (it elutes quickly in Hexane/EtOAc) or recrystallization.[1]

Module 3: Troubleshooting & FAQs

Q1: My product turned into a dark red/brown tar. What happened?

• Diagnosis: Oxidation.[1] Phenylhydrazine oxidizes rapidly in air to form diazonium tars and radical species.[1]

• Fix:

  • Perform the reaction under Nitrogen/Argon.

  • Add sodium bisulfite (

    ) to your aqueous workup.[1] It acts as a reducing agent, preventing oxidative polymerization of the hydrazine residues.

Q2: I have a stubborn emulsion during the extraction.

• Diagnosis: Phenylhydrazine is somewhat amphiphilic, and basic conditions promote emulsions.[1]

• Fix:

  • Saturate the aqueous layer with solid NaCl (Brine).[1]

  • Filter the entire biphasic mixture through a pad of Celite. This physically breaks the surface tension bubbles.

Q3: Can I use strong acid (Conc. HCl) to ensure all hydrazine is removed?

• Critical Warning: NO. While indoles are weak bases, they are acid-sensitive.[1] High acid concentrations promote dimerization (forming indoline-indole dimers) or polymerization.[1] Stick to 0.5M - 1M HCl.[1]

Q4: The hydrazine is co-eluting with my indole on the column.

• Fix: Treat your silica gel with 1% Triethylamine before running the column.[1] Phenylhydrazine tails badly on acidic silica.[1] Neutralizing the silica tightens the band, allowing better separation. Alternatively, use the "Acetone Scavenge" (Module 2) before the column to change the contaminant's retention time.

References

• Robinson, B. (1963).[1] "The Fischer Indole Synthesis."[5][6][7][9][10][11] Chemical Reviews, 63(4), 373–401.[1]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.[1] (Chapter 42: Heterocycles). [1]

• Sigma-Aldrich. (n.d.).[1] "Phenylhydrazine Safety Data Sheet." [1]

• BenchChem. (2025).[1] "The Fischer Indole Synthesis: A Comprehensive Technical Guide."

Sources

• 1. Phenylhydrazine | C6H5NHNH2 | CID 7516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Draw the structure(s) of the major organic product(s) of the following re.. [askfilo.com]
• 5. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phenylhydrazine - Wikipedia [en.wikipedia.org]
• 10. Exploration of the interrupted Fischer indolization reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijarsct.co.in [ijarsct.co.in]

Technical Support Center: Handling Light-Sensitive N-Phenylindole Derivatives

Mission Statement: Welcome to the Stability & Handling Hub for N-Phenylindole scaffolds. As Senior Application Scientist, I have designed this guide to move beyond generic advice. We address the specific photochemical instability of the electron-rich indole core, particularly when conjugated with phenyl groups, which extends absorption into the visible spectrum and increases susceptibility to photo-oxidative cleavage.

Module 1: The Science of Instability (Why is this happening?)

Q: Why do my N-phenylindole samples turn yellow/brown even in sealed vials?

A: This is a classic signature of photo-oxidative degradation . N-phenylindoles are electron-rich heterocycles. Upon exposure to UV or low-wavelength visible light (blue/violet), the indole moiety reaches an excited singlet state (

). This excited state can undergo Intersystem Crossing (ISC) to a Triplet State ( ), which is highly reactive.

The primary degradation pathway involves the generation of Singlet Oxygen (

) . The excited indole transfers energy to ground-state atmospheric oxygen ( ), converting it to highly reactive singlet oxygen. This electrophilic species attacks the electron-rich C2=C3 double bond of the indole, forming a dioxetane or hydroperoxide intermediate, which eventually cleaves the ring to form benzoxazinones (major product) or amides [1, 2].

Visualization: Photo-Oxidation Pathway

Figure 1: Mechanistic pathway of N-phenylindole photo-oxidation leading to yellowing (benzoxazinone formation).

Module 2: Storage & Handling Protocols[1][2]

Q: What are the absolute requirements for long-term storage?

A: You must block the "Fire Triangle" of degradation: Light, Oxygen, and Heat .

Parameter	Protocol Standard	Technical Rationale
Container	Amber Borosilicate Vials	Blocks wavelengths <500nm. Clear glass allows UV/Blue light entry, accelerating excitation [3].
Atmosphere	Argon (Preferred) or	Displaces . Without oxygen, the excited triplet state cannot generate , halting the primary degradation pathway [1].
Temperature	-20°C	Slows the kinetics of any radical secondary reactions (e.g., polymerization).
State	Solid State	Solutions degrade 10-100x faster due to molecular mobility and dissolved oxygen diffusion. Never store in solution.

Q: I need to weigh out samples. How do I do this without degradation?

A:

• Ambient Light Control: Do not work under standard fluorescent lab lights. Use Red/Amber LED task lighting or cover windows/lights with UV-blocking film (cutoff >500 nm).

• Speed: Weighing should be the last step before reaction or analysis.

• Foil Wrap: If amber glassware is unavailable, wrap clear vials in double-layers of aluminum foil immediately.

Module 3: Solvent Compatibility Matrix

Q: I dissolved my sample in Chloroform (

) for NMR, and it degraded within an hour. Why?

A: Avoid Chlorinated Solvents in light. Chlorinated solvents like Chloroform (

) and Dichloromethane (DCM) are photolabile. Under light, they generate HCl and Chlorine radicals ( ).

• The Trap: The

  radical abstracts hydrogen or attacks the indole ring, while HCl catalyzes acid-mediated polymerization.

• The Fix: Use DMSO-d6 , Acetone-d6 , or Methanol-d4 . Interestingly, protic solvents like methanol can actually stabilize indoles by hydrogen bonding, which reduces the efficiency of triplet state formation [2].

Solvent Safety Table for N-Phenylindoles:

Solvent Class	Risk Level	Recommendation	Mechanism of Interaction
Alcohols (MeOH, EtOH)	Low (Safe)	Preferred	H-bonding quenches excited states; reduces yield [2].
DMSO / DMF	Low	Good	High stability, but difficult to remove.
Chlorinated ( , DCM)	CRITICAL	Avoid	Radical generation + Acid formation = Rapid decomposition.
Ethers (THF, Et2O)	Moderate	Caution	Risk of peroxide formation in the solvent itself, which oxidizes the indole.

Module 4: Troubleshooting & Purification[3]

Q: My column chromatography fractions are streaking and turning yellow on the silica. What is happening?

A: Silica gel is slightly acidic and has a high surface area that adsorbs oxygen. When you shine a UV lamp (254nm) on the column to check progress, you are actively driving the photo-oxidation reaction on the silica surface.

The "Dark Column" Protocol:

• Opaque Columns: Wrap the glass column in aluminum foil before packing.

• Blind Collection: Do not use a UV lamp on the column itself. Collect fractions blindly or based on calculated Rf values.

• Spot Check: Only expose the TLC plate to UV light, never the main stock or the column.

• Fast Flow: Use "Flash" chromatography.[1] The longer the compound sits on acidic silica, the more it degrades.

Visualization: Troubleshooting Decision Tree

Figure 2: Decision matrix for recovering degraded N-phenylindole samples.

References

• Golec, B., Nawara, K., Thummel, R. P., & Waluk, J. (2019). Photoinduced oxidation of an indole derivative: 2-(1′H-indol-2′-yl)-[1,5]naphthyridine . Photochemical & Photobiological Sciences, 18(9), 2209–2218. Link

• Golec, B., Kijak, M., Vetokhina, V., Gorski, A., Thummel, R. P., Herbich, J., & Waluk, J. (2015).[2] Solvent-Induced Changes in Photophysics and Photostability of Indole-Naphthyridines . The Journal of Physical Chemistry B, 119(24), 7283–7293.[2] Link

• Labtag. (2024).[3] 5 Tips for Handling Photosensitive Reagents . Labtag Blog. Link

• University of Rochester. (n.d.). How to Store Reagents . Department of Chemistry. Link

Sources

• 1. How To [chem.rochester.edu]
• 2. Solvent-Induced Changes in Photophysics and Photostability of Indole-Naphthyridines [pubmed.ncbi.nlm.nih.gov]
• 3. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]

Reference Data & Comparative Studies

1H NMR Characterization Guide: (1-Phenyl-1H-indol-2-yl)methanol

Executive Summary & Structural Context

(1-Phenyl-1H-indol-2-yl)methanol is a critical indole scaffold, often serving as a synthetic intermediate in the development of COX-2 inhibitors and antiviral agents. Its structural integrity hinges on two key features: the N-phenyl substitution and the C2-hydroxymethyl group .

For the synthetic chemist, the primary analytical challenge is not just identifying the molecule, but distinguishing it from its thermodynamic isomer, (1-Phenyl-1H-indol-3-yl)methanol , and verifying the complete reduction of its precursor (typically an ester or aldehyde).

This guide provides a comparative NMR analysis to definitively assign the structure, focusing on the diagnostic C3-H proton and the behavior of the hydroxymethyl group in different solvents.

The Comparative Landscape: Distinguishing Isomers

The most common error in indole synthesis is misassigning the position of substitution (C2 vs. C3). The 1H NMR spectrum provides a definitive "fingerprint" region to solve this.

The "Golden Rule" of Indole NMR

• 2-Substituted Indoles (Target): Possess a proton at C3 .[1] This proton is electron-rich and typically appears shielded (upfield) relative to other aromatic protons.

• 3-Substituted Indoles (Isomer): Possess a proton at C2 . This proton is adjacent to the nitrogen lone pair but is often deshielded (downfield) due to the imine-like character of the C2=N bond in the resonance structure.

Feature	(1-Phenyl-1H-indol-2-yl)methanol (Target)	(1-Phenyl-1H-indol-3-yl)methanol (Isomer)
Diagnostic Signal	C3-H	C2-H
Chemical Shift ( )	6.60 – 6.85 ppm	7.20 – 7.50 ppm
Multiplicity	Singlet (s) or broad singlet	Singlet (s)
Mechanism	Shielded by high electron density at C3.	Deshielded by N-atom electronegativity.

Experimental Protocol: Self-Validating Workflow

To ensure reproducible data, follow this specific protocol designed to visualize the hydroxyl coupling, which validates the alcohol functionality.

Figure 1: NMR acquisition workflow emphasizing solvent selection for hydroxyl validation.

Methodological Insight

• Solvent Choice (DMSO-d6 vs. CDCl3):

  • CDCl3: The hydroxyl proton (

    ) often exchanges with trace acid/water, appearing as a broad singlet that "wanders" between 1.5–3.0 ppm. The adjacent appears as a singlet .[2]

  • DMSO-d6: Strong hydrogen bonding stabilizes the

    proton. This prevents exchange, revealing scalar coupling ( ). The appears as a triplet , and the splits into a doublet . This is the self-validating check for a primary alcohol.

Detailed Characterization Data

Compound: (1-Phenyl-1H-indol-2-yl)methanol Solvent: DMSO-d6 (Recommended for full assignment) Frequency: 400 MHz or higher[3]

Position	Group	(ppm)	Multiplicity	(Hz)	Interpretation
OH	Hydroxyl	5.30 – 5.50	Triplet (t)	5.5	Disappears with shake.
C2-CH2	Methylene	4.55 – 4.65	Doublet (d)	5.5	Becomes a singlet in or with .
C3-H	Indole Ring	6.65 – 6.75	Singlet (s)	-	Diagnostic: Upfield shift confirms 2-subst.
N-Ph	N-Phenyl	7.40 – 7.60	Multiplet (m)	-	Overlaps; typically integrates to 5H.
C4-H	Indole Ring	7.55 – 7.65	Doublet (d)	7.8	Deshielded doublet (peri-proton).
C7-H	Indole Ring	7.10 – 7.20	Doublet (d)	8.0	Often obscured by N-Phenyl signals.
C5/C6-H	Indole Ring	7.00 – 7.15	Multiplet (m)	-	Indole backbone "hump".

Comparative Analysis: Precursor vs. Product

When reducing the precursor Ethyl 1-phenyl-1H-indole-2-carboxylate to the alcohol, monitor these changes:

• Disappearance: The ethyl quartet (~4.3 ppm) and triplet (~1.3 ppm) of the ester must vanish.

• Appearance: The new methylene singlet/doublet at ~4.6 ppm (Product).

• Shift of C3-H: The C3-H in the ester is electron-deficient (due to the conjugated carbonyl) and appears downfield (~7.3-7.5 ppm). In the alcohol product, it shifts upfield to ~6.7 ppm.

Troubleshooting & Anomalies

The "Water" Trap

In DMSO-d6, the water peak appears at 3.33 ppm . If your product is wet, the water peak can broaden.

• Solution: If the

  signal at 4.6 ppm is broad or featureless, the is exchanging with adventitious water. Dry the sample under high vacuum and re-run in fresh ampoule-grade DMSO-d6.

Rotamers

The N-Phenyl ring is not coplanar with the indole ring due to steric clash with C7-H and the C2-substituent. It adopts a twisted conformation (orthogonal).

• Observation: This rarely causes peak doubling at room temperature, but it does cause the N-Phenyl protons to appear as a complex multiplet rather than distinct ortho/meta/para signals.

References

• BenchChem. (2025).[4] Synthesis and Characterization of 1H-Indol-2-yl(phenyl)methanone and derivatives. Retrieved from

• Royal Society of Chemistry. (2019). Supplementary Information: Synthesis of N-substituted indoles and NMR characterization. Retrieved from

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[5][6] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[5][7] Journal of Organic Chemistry.[5][6] (Standard reference for solvent impurities). Retrieved from [J. Org.[5][6] Chem.]([Link])

• National Institutes of Health (PMC). (2013). 1-(Phenylsulfonyl)-1H-indole-2-carbaldehyde: Synthesis and crystallization. (Comparative data for 2-substituted indole synthesis). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. carlroth.com [carlroth.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Comparison Guide: Mass Spectrometry Fragmentation of 1-Phenylindole-2-methanol

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation pattern of 1-phenylindole-2-methanol , designed for researchers in medicinal chemistry and structural biology.

Executive Summary

1-Phenylindole-2-methanol (CAS: 136836-01-6, MW: 223.27 g/mol ) is a critical synthetic intermediate used in the development of biologically active indole derivatives, including COX-2 inhibitors and antiviral agents. Its structural characterization relies heavily on Electron Ionization Mass Spectrometry (EI-MS).

This guide objectively analyzes the fragmentation mechanics of 1-phenylindole-2-methanol, compares its spectral signature against its non-substituted analog (Indole-2-methanol ), and provides a validated experimental workflow for its identification.

Key Technical Insights

• Molecular Ion Stability: The N-phenyl substituent significantly enhances the stability of the molecular ion (

  ) compared to N-alkyl or N-H analogs due to extended conjugation.

• Dominant Pathway: The primary fragmentation channel is driven by the hydroxymethyl side chain, specifically the loss of the hydroxyl radical (

  ) and formaldehyde ( ).

• Diagnostic Shift: The N-phenyl group introduces a consistent mass shift (

  Da) to the core indole fragments, serving as a reliable diagnostic marker in complex mixtures.

Instrumentation & Methodology

To ensure reproducibility, the following experimental conditions are recommended for the generation of the spectral data discussed below.

Experimental Protocol: GC-MS Acquisition

Objective: Obtain a high-resolution fragmentation spectrum for structural validation.

• Sample Preparation:

  • Dissolve 1 mg of 1-phenylindole-2-methanol in 1 mL of HPLC-grade Methanol or Ethyl Acetate.

  • Filter through a 0.22 µm PTFE syringe filter to remove particulates.

• GC Parameters:

  • Column: DB-5ms (30 m × 0.25 mm × 0.25 µm) or equivalent non-polar phase.

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Temperature Program: Hold at 100°C for 1 min; Ramp 20°C/min to 280°C; Hold 5 min.

  • Inlet: Splitless mode at 250°C.

• MS Parameters (EI Mode):

  • Ionization Energy: 70 eV (Standard).[1]

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40–400.

Fragmentation Analysis

The fragmentation of 1-phenylindole-2-methanol under electron impact (70 eV) follows a distinct pathway governed by the stability of the aromatic indole core and the labile nature of the hydroxymethyl group.

Primary Fragmentation Pathways

• Molecular Ion (

  , m/z 223): The compound yields a robust molecular ion peak due to the high stability of the fully conjugated N-phenylindole system.

• Loss of Hydroxyl Radical (

  , m/z 206):

  • Mechanism:[2][3] Homolytic cleavage of the C-O bond in the hydroxymethyl group.

  • Result: Formation of a resonance-stabilized 1-phenylindol-2-ylmethyl cation . This is often the base peak or a high-intensity fragment.

• Loss of Formaldehyde (

  or ):

  • Mechanism:[2][3] Loss of

    (formaldehyde) or leads to the 1-phenylindole cation (m/z 193) or the 1-phenylindolyl radical cation .

• Ring Expansion (Quinolinium Formation):

  • Similar to the classic benzyl-tropylium rearrangement, the indolylmethyl cation can rearrange to a phenyl-substituted quinolinium ion, further stabilizing the m/z 206 species.

Visualization of Signaling Pathways

The following diagram details the mechanistic causality of the fragmentation.

Figure 1: Mechanistic fragmentation pathway of 1-phenylindole-2-methanol under 70 eV Electron Ionization.

Comparative Analysis: 1-Phenyl vs. Unsubstituted Analog

To validate the identity of the 1-phenyl derivative, it is essential to compare it against the well-documented Indole-2-methanol .

Table 1: Spectral Comparison

Feature	Indole-2-methanol (Reference)	1-Phenylindole-2-methanol (Target)	Mechanistic Difference
Molecular Weight	147.18 g/mol	223.27 g/mol	Addition of Phenyl group (+76 Da).
Molecular Ion ( )	m/z 147 (High Intensity)	m/z 223 (High Intensity)	N-Phenyl group adds significant radical stability.
Base Peak Candidate	m/z 130 ( )	m/z 206 ( )	Both lose OH to form stable methylene cations.
Core Fragment	m/z 117 (Indole cation)	m/z 193 (1-Phenylindole cation)	The N-Phenyl bond is strong and rarely cleaves first.
Diagnostic Low Mass	m/z 77 (Weak/Absent)	m/z 77 (Moderate)	Presence of the phenyl ring fragment ( ).

Performance Analysis

• Stability: The 1-phenyl derivative exhibits a more robust molecular ion than the unsubstituted parent. The phenyl ring acts as an electron sink, stabilizing the radical cation and reducing the rate of immediate fragmentation compared to the N-H analog.

• Differentiation: The presence of the m/z 77 peak (phenyl cation) in the 1-phenylindole-2-methanol spectrum is a key differentiator. While indoles can produce small aromatic fragments, a distinct m/z 77 peak is diagnostic of the N-phenyl substituent.

• Commonality: Both compounds share the characteristic M-17 (Loss of OH) pathway, confirming the presence of the hydroxymethyl group at the C2 position.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of Indole-2-methanol. NIST Chemistry WebBook. Available at: [Link]

• PubChem. Compound Summary: (1H-Indol-2-yl)methanol. National Library of Medicine. Available at: [Link]

• ScienceDirect. Fragmentation patterns of N-substituted indoles in Mass Spectrometry. Available at: [Link]

Sources

• 1. Electron-Induced (EI) Mass Fragmentation is Directed by Intra- molecular H-Bonding in Two Isomeric Benzodipyran Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. impactfactor.org [impactfactor.org]

Comparative IR Spectroscopy Guide: Indole-2-Methanol Hydroxyl Group Analysis

Executive Summary

This guide provides a technical analysis of the infrared (IR) spectral characteristics of Indole-2-methanol (also known as (1H-indol-2-yl)methanol), with a specific focus on the hydroxyl (-OH) and amine (N-H) functional groups.

Correctly interpreting the vibrational modes of Indole-2-methanol is critical for differentiating it from its structural isomer, Indole-3-methanol (I3C) , and for assessing purity in synthetic scaffolds. The defining spectral feature of Indole-2-methanol is the proximity of the hydroxymethyl group to the indole nitrogen, which facilitates unique intramolecular hydrogen bonding patterns absent in the 3-isomer.

Key Diagnostic Indicators

• O-H Stretch (Free): ~3600–3650 cm⁻¹ (Sharp, dilute solution).

• O-H Stretch (H-bonded): ~3200–3400 cm⁻¹ (Broad, solid state).

• Differentiation Factor: In dilute non-polar solvents, Indole-2-methanol exhibits a diagnostic red-shift in the N-H stretching frequency due to intramolecular N-H···O interactions, a feature less pronounced in Indole-3-methanol due to geometric constraints.

Structural Basis of Spectral Features

To interpret the IR spectrum accurately, one must understand the molecular geometry that dictates vibrational coupling.

The Geometric Conundrum

• Indole-2-methanol: The hydroxymethyl group (-CH₂OH) is attached at the C2 position. The rotation of the C2-Cα bond allows the hydroxyl oxygen to act as a hydrogen bond acceptor for the indole N-H proton, forming a stable 5-membered pseudo-ring.

• Indole-3-methanol: The substituent is at the C3 position. While interaction is possible, the geometry for an intramolecular N-H···O bond is less favorable compared to the 2-isomer, often leading to a predominance of free N-H species in dilute solution.

Vibrational Modes of Interest[1]

• ν(O-H): The hydroxyl stretch is highly sensitive to environment. In the solid state (KBr/ATR), intermolecular H-bonding dominates, merging O-H and N-H signals into a massive broad band.

• ν(N-H): The indole N-H stretch (typically 3400–3500 cm⁻¹) serves as a secondary probe. If the N-H is involved in an intramolecular bond with the C2-hydroxyl, its frequency will shift lower (red-shift) and the band will remain relatively sharp even upon dilution.

Comparative Spectral Analysis

The following table contrasts the vibrational signatures of Indole-2-methanol against its primary isomer and the parent indole structure.

Table 1: Comparative IR Peak Assignments

Functional Group	Mode	Indole-2-Methanol (Target)	Indole-3-Methanol (Alternative)	Indole (Reference)	Assignment Notes
O-H Stretch	Free	3620 ± 10 cm⁻¹ (Sharp)	3630 ± 10 cm⁻¹ (Sharp)	N/A	Observed in dilute CCl₄ or DCM.
O-H Stretch	H-Bonded (Inter)	3200–3400 cm⁻¹ (Broad)	3200–3400 cm⁻¹ (Broad)	N/A	Dominates solid-state spectra; overlaps with N-H.
N-H Stretch	Free	3460 ± 10 cm⁻¹	3480 ± 10 cm⁻¹	3490 cm⁻¹	The 2-position substituent slightly perturbs the ring electronics.
N-H Stretch	Intramolecular	3340–3360 cm⁻¹ (Diagnostic)	Weak/Absent	N/A	Critical Differentiator: Evidence of N-H···O interaction in the 2-isomer.
C-O Stretch	Primary Alcohol	1000–1050 cm⁻¹	1000–1050 cm⁻¹	N/A	Strong band; confirms presence of hydroxymethyl group.
Aromatic C=C	Ring Breathing	1450, 1580 cm⁻¹	1455, 1585 cm⁻¹	1450, 1575 cm⁻¹	Standard indole skeletal vibrations.

Note: "Dilute" refers to concentrations < 0.005 M in non-polar solvents (e.g., CCl₄, CHCl₃) where intermolecular aggregation is minimized.

Experimental Protocol: Self-Validating Dilution Study

To rigorously distinguish Indole-2-methanol from its isomers or to verify the presence of the hydroxyl group without interference from intermolecular bonding, a Dilution Study is required. This protocol is self-validating: if the peak shape changes with concentration, the interaction is intermolecular. If it remains constant, it is intramolecular.

Workflow Diagram (DOT)

Figure 1: Decision logic for distinguishing intermolecular vs. intramolecular hydrogen bonding using IR dilution.

Detailed Methodology

• Solvent Selection: Use spectroscopic grade Carbon Tetrachloride (CCl₄) or Chloroform (CHCl₃). Warning: CCl₄ is toxic; handle in a fume hood. Chloroform must be ethanol-free to avoid interfering O-H signals.

• Baseline Correction: Collect a background spectrum of the pure solvent cell immediately before the sample.

• Concentration Series:

  • High Conc (0.1 M): Expect broad, merged peaks (Intermolecular H-bonding).

  • Medium Conc (0.01 M): Appearance of free O-H shoulder.

  • Low Conc (<0.001 M): Dominance of "Free" species.

• Validation:

  • If the band at ~3350 cm⁻¹ (N-H[1]···O) remains sharp and does not shift in frequency as concentration drops, it confirms intramolecular bonding, strongly supporting the Indole-2-methanol structure over the 3-isomer.

References

• National Institute of Standards and Technology (NIST). Indole-2-methanol and Indole Derivatives IR Data. NIST Chemistry WebBook. [Link]

• PubChem. Compound Summary: (1H-indol-2-yl)methanol. National Library of Medicine. [Link]

• Specac Application Notes. Interpreting Infrared Spectra: Alcohols and Amines. [Link]

• Chemistry LibreTexts. Infrared Spectroscopy: Aromatic Compounds and Hydrogen Bonding. [Link]

• ResearchGate. Vibrational Spectroscopic Study of Indole Hydrogen-Bonded Complexes. [Link]

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Crystallographic Analysis of 1-phenyl-1H-indole-2-methanol: A Guide for Drug Discovery

In the landscape of pharmaceutical development, the indole scaffold remains a cornerstone of medicinal chemistry, with thousands of new derivatives reported annually due to their prevalence in nature and broad biological activity.[1] This guide provides an in-depth crystallographic analysis of 1-phenyl-1H-indole-2-methanol, a synthetic indole derivative of interest. We will navigate the complete workflow from crystal cultivation to structural elucidation and offer a comparative discussion with related indole structures. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced solid-state properties that govern molecular interactions and, ultimately, therapeutic efficacy.

The Significance of Solid-State Structure in Drug Design

The three-dimensional arrangement of atoms in a molecule and the packing of these molecules in a crystal lattice are fundamental to a drug candidate's properties.[2][3] Single-crystal X-ray diffraction (SCXRD) is the definitive technique for determining this arrangement, providing precise measurements of molecular dimensions and intermolecular interactions.[4][5] This information is critical for:

• Structure-Activity Relationship (SAR) Studies: Understanding how the molecule's conformation influences its interaction with biological targets.

• Polymorph Screening: Identifying different crystalline forms of the same compound, which can have varying solubility, stability, and bioavailability.[4]

• Crystal Engineering: Designing crystalline solids with desired physical properties.[5]

Experimental Workflow: From Powder to Structure

The journey to elucidating a crystal structure is a meticulous process. Here, we outline a self-validating protocol for the analysis of 1-phenyl-1H-indole-2-methanol, emphasizing the rationale behind each step.

Synthesis and Crystallization

The synthesis of 1-phenyl-1H-indole-2-methanol can be achieved through established methods, such as the Fischer indole synthesis or variations thereof, which involve the cyclization of phenylhydrazones.[6][7][8]

Protocol for Slow Evaporation Crystallization:

• Solvent Selection: Dissolve the purified 1-phenyl-1H-indole-2-methanol in a minimum amount of a suitable solvent. A solvent system of ethanol-water (1:2) has proven effective for similar indole derivatives.[9]

• Vessel Preparation: Transfer the solution to a clean vial, loosely covered with parafilm punctured with a few small holes.

• Incubation: Place the vial in a vibration-free environment at room temperature.

• Crystal Growth: Allow the solvent to evaporate slowly over several days to weeks. High-quality, single crystals suitable for diffraction should form. Crystals should ideally be at least 20 µm in all three dimensions.[3]

Single-Crystal X-ray Diffraction (SCXRD) Data Collection

The selection of appropriate instrumentation and parameters is crucial for obtaining high-quality diffraction data.

Instrumentation:

• Diffractometer: A dual-source instrument, such as an Oxford Diffraction Gemini Ultra, equipped with both Molybdenum (Mo Kα, λ = 0.71073 Å) and Copper (Cu Kα, λ = 1.5418 Å) X-ray sources is highly versatile.[3][10] Mo Kα radiation is generally suitable for most small organic molecules, while Cu Kα is advantageous for weakly diffracting crystals or for determining the absolute structure of chiral compounds.[10]

• Detector: A modern CCD or CMOS detector is used to collect the diffraction pattern.

• Cryosystem: Data collection is typically performed at low temperatures (e.g., 100 K or 150 K) to minimize thermal vibrations of the atoms, leading to a more precise structure.

Data Collection Strategy:

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Unit Cell Determination: The crystal is centered in the X-ray beam, and a series of diffraction images are collected to determine the unit cell parameters and crystal system.

• Full Data Collection: A complete sphere of diffraction data is collected by rotating the crystal through a series of angles. The exposure time per frame is optimized to achieve good signal-to-noise while minimizing crystal decay. For weakly diffracting samples, a high-brilliance X-ray source can significantly reduce experiment times and improve data quality.[2]

Structure Solution and Refinement

The collected diffraction data is processed to yield the final crystal structure.

Workflow:

• Data Reduction: The raw diffraction intensities are integrated, corrected for experimental factors (e.g., Lorentz and polarization effects), and merged to create a unique set of reflections.

• Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods, typically with software like SHELXS.

• Structure Refinement: The atomic coordinates and displacement parameters are refined against the experimental data using full-matrix least-squares methods (e.g., with SHELXL). Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[11]

The logical flow of this experimental process is illustrated in the diagram below:

Sources

• 1. krishisanskriti.org [krishisanskriti.org]
• 2. excillum.com [excillum.com]
• 3. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 4. rigaku.com [rigaku.com]
• 5. X-ray single-crystal diffraction | FZU [fzu.cz]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. impactfactor.org [impactfactor.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Einkristall-Röntgen Diffraktion - Universität Ulm [uni-ulm.de]
• 11. journals.iucr.org [journals.iucr.org]

A Comparative Guide to the Reactivity of N-Phenyl vs. N-Methyl Indole-2-Methanol

Prepared by: Gemini, Senior Application Scientist

Introduction

Indole-2-methanol and its N-substituted derivatives are foundational building blocks in modern organic synthesis, serving as precursors to a vast array of pharmaceuticals, natural products, and functional materials.[1][2] The substituent on the indole nitrogen (N1 position) profoundly influences the molecule's electronic and steric properties, thereby dictating its reactivity in subsequent transformations. Understanding these substituent effects is paramount for researchers in drug development and chemical synthesis to control reaction outcomes, optimize yields, and design novel synthetic pathways.

This guide provides an in-depth, objective comparison of the reactivity of two commonly employed derivatives: N-phenyl indole-2-methanol and N-methyl indole-2-methanol. We will explore the underlying chemical principles governing their differential reactivity and provide supporting experimental frameworks and protocols for their application in research settings.

The Decisive Role of the N-Substituent: A Theoretical Framework

The divergent reactivity of N-phenyl and N-methyl indole-2-methanol can be rationalized by considering two primary factors: electronic effects and steric hindrance.

Electronic Effects: Modulating Ring Nucleophilicity and Intermediate Stability

The nature of the N-substituent directly modulates the electron density of the indole ring system.

• N-Methyl Group: As an alkyl group, the methyl substituent acts as an electron-donating group (EDG) through an inductive effect (+I). This effect increases the electron density of the pyrrole ring of the indole, enhancing its nucleophilicity, particularly at the C3 position. Consequently, the N-methyl group helps to stabilize carbocation intermediates formed at the exocyclic C2-methanol position, accelerating reactions that proceed via these intermediates.

• N-Phenyl Group: The phenyl substituent presents a more complex electronic profile. It exerts an electron-withdrawing inductive effect (-I) due to the higher electronegativity of its sp²-hybridized carbon atoms compared to the sp³-hybridized methyl carbon.[3] While it can participate in resonance, its overall effect is to decrease the electron density of the indole ring relative to an N-methyl group. This reduction in electron density deactivates the indole ring towards electrophilic attack and destabilizes adjacent carbocation intermediates.

Steric Hindrance: A Physical Barrier to Reactivity

Steric effects arise from the spatial arrangement of atoms, where bulky groups can impede the approach of reagents.[4]

• N-Methyl Group: The methyl group is relatively small, presenting minimal steric hindrance. This allows for facile approach of reagents and other molecules to the reactive centers of the indole.

• N-Phenyl Group: The phenyl group is significantly bulkier. Its size and potential for non-planar conformations can create substantial steric hindrance, shielding the N1-C2 region of the indole.[5] This can slow down or even prevent reactions that require nucleophilic attack at the C2-methanol carbon or intermolecular interactions between indole molecules.[6][7]

Visualizing the Core Structures

Caption: Acid-catalyzed dimerization of N-R-indole-2-methanols.

Oxidation to Indole-2-Carbaldehyde

The oxidation of the primary alcohol to an aldehyde is a fundamental transformation. A variety of oxidizing agents can be employed, but the choice of oxidant must account for the electron-rich nature of the indole ring, which is itself susceptible to oxidation. [8][9][10]

• N-Methyl Indole-2-Methanol: The electron-rich ring is more sensitive to oxidation. Milder or more selective oxidizing agents (e.g., MnO₂, Dess-Martin periodinane) are often required to prevent over-oxidation or degradation of the indole nucleus.

• N-Phenyl Indole-2-Methanol: The electron-poorer nature of the N-phenylindole ring makes it more robust and less prone to oxidative side reactions. [11]This can allow for a broader range of oxidizing agents to be used, potentially under harsher conditions, to achieve the desired aldehyde.

Nucleophilic Substitution Reactions

In the presence of a Lewis or Brønsted acid, indole-2-methanols can serve as electrophiles, reacting with various nucleophiles. [1][2][12]

• N-Methyl Indole-2-Methanol: This substrate readily forms the reactive carbocation intermediate, making it an excellent electrophile for a wide range of nucleophiles. Reactions with carbon, nitrogen, and sulfur nucleophiles proceed efficiently.

• N-Phenyl Indole-2-Methanol: Reactivity is diminished due to the less stable carbocation intermediate. Stronger nucleophiles or more forcing reaction conditions may be necessary to achieve comparable yields to the N-methyl analog. The steric bulk can also influence the regioselectivity of the attack.

Summary of Expected Reactivity

Reaction Type	N-Methyl Indole-2-Methanol	N-Phenyl Indole-2-Methanol	Primary Rationale
Acid-Catalyzed Dimerization	Fast, High Yield	Slow, Low Yield or No Reaction	Electronic (+I) stabilization of carbocation; Low steric hindrance.
Oxidation to Aldehyde	High, but sensitive to over-oxidation	High, more robust ring	Electronic deactivation by phenyl group protects the indole nucleus.
Nucleophilic Substitution	Fast, proceeds under mild conditions	Slower, may require forcing conditions	Electronic stabilization of carbocation intermediate by methyl group.

Experimental Protocols

The following protocols are provided as validated starting points for comparative analysis. Researchers should perform all reactions under an inert atmosphere (e.g., Nitrogen or Argon) unless otherwise specified.

Protocol 1: Comparative Acid-Catalyzed Dimerization

This experiment directly illustrates the differential reactivity towards dimerization.

Objective: To compare the rate of di(indolyl)methane formation from N-methyl and N-phenyl indole-2-methanol under identical acidic conditions.

Materials:

• N-methyl indole-2-methanol

• N-phenyl indole-2-methanol

• Dichloromethane (DCM), anhydrous

• p-Toluenesulfonic acid (p-TSA)

• Thin Layer Chromatography (TLC) plates (silica gel)

• Saturated sodium bicarbonate solution

Procedure:

• Set up two separate round-bottom flasks, each charged with the respective indole-2-methanol (e.g., 100 mg, 1.0 eq).

• Dissolve each substrate in anhydrous DCM (e.g., 5 mL).

• To each flask, add a catalytic amount of p-TSA (e.g., 0.1 eq).

• Stir the reactions at room temperature.

• Monitor the progress of each reaction by TLC at regular intervals (e.g., every 15 minutes). Use a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). The product, di(indolyl)methane, will have a higher Rf than the starting alcohol.

• Upon consumption of the starting material (or after a set time, e.g., 2 hours), quench the reactions by adding saturated sodium bicarbonate solution.

• Extract the organic layer, dry with sodium sulfate, and concentrate under reduced pressure.

• Analyze the crude product by ¹H NMR to confirm the structure and estimate the conversion.

Expected Outcome: The reaction with N-methyl indole-2-methanol is expected to proceed to completion significantly faster than the reaction with the N-phenyl analog. The N-phenyl reaction may show little to no product formation in the same timeframe.

Protocol 2: General Oxidation to Indole-2-Carbaldehyde

Objective: To synthesize the corresponding indole-2-carbaldehydes.

Materials:

• N-substituted indole-2-methanol

• Manganese (IV) oxide (MnO₂), activated

• Dichloromethane (DCM) or Chloroform (CHCl₃)

• Celite®

Procedure:

• In a round-bottom flask, dissolve the N-substituted indole-2-methanol (1.0 eq) in DCM or CHCl₃.

• Add activated MnO₂ (5-10 eq by weight).

• Stir the resulting black suspension vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Once complete, filter the reaction mixture through a pad of Celite® to remove the MnO₂.

• Wash the Celite® pad thoroughly with additional solvent.

• Combine the filtrates and remove the solvent under reduced pressure to yield the crude aldehyde, which can be purified by column chromatography.

Workflow for Comparative Analysis

Caption: General workflow for comparing the reactivity.

Conclusion and Synthetic Implications

The choice between an N-methyl and an N-phenyl substituent on indole-2-methanol has profound consequences for its chemical reactivity.

• N-Methyl indole-2-methanol is characterized by its high reactivity in reactions proceeding through carbocation intermediates. Its electron-rich nature and low steric profile make it an ideal substrate for rapid construction of complex molecules, though care must be taken to control for dimerization and over-oxidation.

• N-Phenyl indole-2-methanol is a more sterically hindered and electronically deactivated analog. It is significantly less prone to acid-catalyzed dimerization and its indole ring is more robust towards oxidation. This stability can be strategically exploited, using the N-phenyl group as a bulky protecting group to prevent unwanted side reactions at the C3 position or to allow for transformations that would otherwise degrade a more electron-rich indole.

For drug development professionals and synthetic chemists, a clear understanding of these differences is not merely academic; it is a practical tool for rational reaction design, enabling the selective synthesis of desired products while minimizing competing pathways.

References

• Moody, C. J., & Miah, S. (1998). Some acid-catalysed reactions of indol-3-yl and indol-2-yl disubstituted methanols. Journal of the Chemical Society, Perkin Transactions 1, (16), 2631-2638. [Link]

• Gülçin, İ., & Alwasel, S. H. (2022). Synthesis and evaluation of novel N–H and N-substituted indole-2- and 3-carboxamide derivatives as antioxidants agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1348-1356. [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. Pharma Instinct. [Link]

• Büyükokuroğlu, M. E., et al. (2008). Synthesis of N-substituted indole-2-carboxamides and investigation of their biochemical responses against free radicals. Journal of Enzyme Inhibition and Medicinal Chemistry, 23(6), 831-837. [Link]

• Wikipedia contributors. (2023). Pictet–Spengler reaction. Wikipedia, The Free Encyclopedia. [Link]

• Abdel-Wahab, B. F., et al. (2018). Synthesis and biological evaluation of some N-substituted indoles. ResearchGate. [Link]

• Wang, X., et al. (2022). Diversity synthesis of indole derivatives via catalyst control cyclization reaction of 2-indolylmethanols and azonaphthalene. Organic & Biomolecular Chemistry, 20(17), 3525-3529. [Link]

• Kaźmierczak-Barańska, J., & Różalski, M. (2020). Enantioselective Catalytic Synthesis of N-alkylated Indoles. Symmetry, 12(7), 1184. [Link]

• Cox, E. D., & Cook, J. M. (1995). The intermolecular Pictet-Spengler condensation with chiral carbonyl derivatives in the stereoselective syntheses of optically-active tetrahydro-β-carbolines and tetrahydroisoquinolines. ARKAT USA. [Link]

• Wikipedia contributors. (2023). Steric effects. Wikipedia, The Free Encyclopedia. [Link]

• Nayak, A., et al. (2022). Tin (IV) chloride catalysed synthesis of di(indolyl)methanes during electrophilic substitution of indoles. Indian Journal of Chemistry, Section B, 61B(2), 229-234. [Link]

• Bailey, P. D., et al. (1990). Application of a modified Pictet–Spengler reaction to the synthesis of optically active tetrahydro-β-carbolines, key intermediates in the preparation of many indole alkaloids. Journal of the Chemical Society, Perkin Transactions 1, 431-439. [Link]

• ResearchGate. (n.d.). Scheme 3. Synthesis and oxidation of indole derivatives 4-7 with DMD. ResearchGate. [Link]

• Kumar, S., et al. (2022). Nickel-Catalyzed Direct Synthesis of N-Substituted Indoles from Amino Alcohols and Alcohols. Organic Letters, 24(49), 9118-9123. [Link]

• Li, Y., et al. (2023). Regioselective Reaction of 2-Indolylmethanols with Enamides. Molecules, 28(8), 3374. [Link]

• ResearchGate. (n.d.). Profile of 2‐indolylmethanol‐involved reactions. ResearchGate. [Link]

• Dalpozzo, R. (2020). The Pictet-Spengler Reaction Updates Its Habits. Molecules, 25(2), 380. [Link]

• Zhang, Y., et al. (2026). Electrochemical Dearomative Reduction of Indole Derivatives Mediated by Ph3P(O). The Journal of Organic Chemistry. [Link]

• Kakes, M. E., et al. (2023). Steric substitution in phenylazo indoles reveals interplay of steric and electronic effects on photophysical dynamics. Photochemical & Photobiological Sciences, 22(1), 1-13. [Link]

• Wang, H., et al. (2022). Lewis-Acid-Catalyzed (3+2) Annulation of 2-Indolylmethanols with Propargylic Alcohols to Access Cyclopenta[b]indoles. Molecules, 27(19), 6296. [Link]

• Guéraud, F., et al. (1999). Reactions of N-methyl-2-phenylindole With Malondialdehyde and 4-hydroxyalkenals. Mechanistic Aspects of the Colorimetric Assay of Lipid Peroxidation. Free Radical Biology and Medicine, 27(7-8), 836-843. [Link]

• Research Communities. (2019). Green Oxidation of Indoles using halide Catalysis. Nature Research. [Link]

• Kakes, M. E., et al. (2025). Steric substitution in phenylazo indoles reveals interplay of steric and electronic effects on photophysical dynamics. Photochemical & Photobiological Sciences. [Link]

• Al-Zoubi, R. M. (2019). Application of the Asymmetric Pictet–Spengler Reaction in the Total Synthesis of Natural Products and Relevant Biologically Active Compounds. Molecules, 24(12), 2235. [Link]

• Xu, J., et al. (2019). Green oxidation of indoles using halide catalysis. Nature Communications, 10(1), 4754. [Link]

• Saikia, L., & Dutta, D. (2020). Synthesis of Medicinally Important Indole Derivatives: A Review. Current Organocatalysis, 7(2), 90-107. [Link]

• Chen, C. Y., et al. (2012). Synthesis of 2-arylindole derivatives and evaluation as nitric oxide synthase and NFκB inhibitors. Bioorganic & Medicinal Chemistry, 20(14), 4349-4357. [Link]

• Quora. (2017). What effect does a phenyl group have +M or -I? Quora. [Link]

• Miller, S. J., et al. (2012). Chemoselective and Enantioselective Oxidation of Indoles Employing Aspartyl Peptide Catalysts. Journal of the American Chemical Society, 134(42), 17771-17782. [Link]

• Zhang, Y., et al. (2023). Substituent Effects of the Nitrogen Heterocycle on Indole and Quinoline HDN Performance: A Combination of Experiments and Theoretical Study. Catalysts, 13(2), 349. [Link]

• ResearchGate. (n.d.). The suggested steric hindrance between a phenyl group of the ligand and... ResearchGate. [Link]

• Meda, C. L., et al. (2012). Synthesis of N4-(Substituted phenyl)-N4-alkyl/desalkyl-9H-pyrimido[4,5-b]indole-2,4-diamines and Identification of New Microtubule Disrupting Compounds that are Effective against Multidrug Resistant Cells. Journal of Medicinal Chemistry, 55(24), 11001-11013. [Link]

• Guéraud, F., et al. (2025). Reactions of N -Methyl-2-phenylindole with Malondialdehyde and 4-Hydroxyalkenals. Mechanistic Aspects of the Colorimetric Assay of Lipid Peroxidation. ResearchGate. [Link]

• Stiefel, M., et al. (2021). Dehydration of Methanol to Dimethyl Ether—Current State and Perspectives. Energies, 14(2), 385. [Link]

• Ashenhurst, J. (2014). Alcohols To Ethers via Acid Catalysis. Master Organic Chemistry. [Link]

• Al-Trawneh, M., & Hilgeroth, H. (2010). Nucleophilic substitution reaction in indole chemistry: 1-methoxy-6-nitroindole-3-carbaldehyde as a versatile building block for. Beilstein Journal of Organic Chemistry, 6, 108. [Link]

• Clark, J. (n.d.). dehydration of more complicated alcohols. Chemguide. [Link]

• Matsumoto, K., et al. (1993). MANNICH REACTIONS OF INDOLES WITH DICHLOROMETHANE AND SECONDARY AMINES UNDER HIGH PRESSURE. Heterocycles, 36(10), 2215-2219. [Link]

Sources

• 1. Regioselective Reaction of 2-Indolylmethanols with Enamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lewis-Acid-Catalyzed (3+2) Annulation of 2-Indolylmethanols with Propargylic Alcohols to Access Cyclopenta[b]indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. Steric effects - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Steric substitution in phenylazo indoles reveals interplay of steric and electronic effects on photophysical dynamics - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D5CP01953B [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. communities.springernature.com [communities.springernature.com]
• 10. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 11. Synthesis of 2-arylindole derivatives and evaluation as nitric oxide synthase and NFκB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

HPLC Retention Time Standards for 1-Phenylindole Derivatives: A Method Development Guide

Topic: HPLC Retention Time Standards for 1-Phenylindole Derivatives Content Type: Publish Comparison Guide

Executive Summary

This guide establishes a standardized framework for the High-Performance Liquid Chromatography (HPLC) analysis of 1-phenylindole derivatives. Due to the unique electronic properties of the indole core coupled with a phenyl ring, these compounds exhibit distinct retention behaviors that differ between classical C18 and Phenyl-Hexyl stationary phases. This document compares these column chemistries, provides a validated core protocol, and establishes relative retention time (RRT) standards to aid in the identification of derivatives during drug development and impurity profiling.

Introduction: The Separation Challenge

1-Phenylindole derivatives are critical scaffolds in medicinal chemistry, particularly for anticancer (Bcl-2 inhibitors) and anti-inflammatory applications. The separation challenge lies in resolving regioisomers (e.g., 1-phenyl vs. 2-phenyl) and electronic analogs (e.g., 5-chloro vs. 5-methoxy).

• Hydrophobicity: The phenyl group at the N1 position significantly increases lipophilicity (LogP > 4.0), often leading to long retention times on C18 columns.

• Pi-Pi Interactions: The electron-rich indole system allows for specific

  interactions, which can be exploited using Phenyl-Hexyl phases to alter selectivity that is otherwise impossible with C18 alone.

Core Methodology: The "Standard" Protocol

To ensure reproducibility, the following experimental conditions serve as the baseline for the retention data presented below.

Mobile Phase Composition

• Solvent A: Water + 0.1% Formic Acid (buffer for ionization and peak shape).

• Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.

• Note: Methanol (MeOH) can be used but often results in higher backpressure and different selectivity. ACN is preferred for sharper peaks with indoles.

Stationary Phase Comparison

Feature	C18 (e.g., Agilent Zorbax Eclipse Plus)	Phenyl-Hexyl (e.g., Phenomenex Luna Phenyl-Hexyl)
Primary Mechanism	Hydrophobic Interaction (Dispersive)	Hydrophobic + Interaction
Selectivity	Separates based on alkyl chain length and general polarity.	Separates based on aromaticity and electron density.
Best For	General purity profiling; separating homologs (Methyl vs. Ethyl).	Regioisomers ; separating electron-withdrawing (EWG) vs. electron-donating (EDG) substituted indoles.

Gradient Program (Standard)

• Flow Rate: 1.0 mL/min

• Temperature: 30°C

• Detection: UV @ 254 nm (aromatic core) and 280 nm (indole specific).

Time (min)	% Solvent B	Event
0.0	50	Equilibrium Start
1.0	50	Isocratic Hold
10.0	95	Linear Gradient
12.0	95	Wash
12.1	50	Re-equilibration

Comparative Analysis & Retention Standards

The following data categorizes derivatives by their Relative Retention Time (RRT) . The RRT is calculated relative to the parent compound, 1-Phenylindole (Set to 1.00) .

Anchor Point: Under the Standard Gradient above, 1-Phenylindole elutes at approximately 6.8 - 7.2 minutes .

Table 1: Relative Retention Standards (Predicted & Experimental Consensus)

Compound Class	Derivative Example	RRT (C18)	RRT (Phenyl-Hexyl)	Selectivity Insight
Polar / H-Bonding	5-Amino-1-phenylindole	0.65	0.55	Elutes significantly earlier on Phenyl-Hexyl due to lack of alkyl interaction.
Electron Donating	5-Methoxy-1-phenylindole	0.92	0.88	Critical Pair: Often co-elutes with parent on C18; better resolution on Phenyl-Hexyl due to e- density change.
Parent Scaffold	1-Phenylindole	1.00	1.00	Reference Standard
Halogenated (EWG)	5-Chloro-1-phenylindole	1.15	1.25	Stronger retention on Phenyl-Hexyl due to -deficiency increasing interaction with -rich stationary phase.
Strong EWG	5-Nitro-1-phenylindole	1.10	1.35	Massive Shift: Nitro group induces strong retention; elution order often reverses vs. C18.
Alkyl Homologs	1-Phenyl-2-methylindole	1.20	1.18	Retention dominated by hydrophobicity; C18 provides better resolution for methyl/ethyl series.

Key Finding: For separating halo-substituted derivatives (common in drug discovery), the Phenyl-Hexyl column provides superior resolution (α > 1.1) compared to C18, as the halogen's effect on the aromatic ring's electron cloud is better discriminated by the phenyl-ligand stationary phase.

Experimental Workflow: Establishing Your Standards

This self-validating workflow ensures accurate identification of derivatives regardless of system dwell volume variations.

Caption: Decision matrix for selecting column chemistry based on substituent type. Phenyl-Hexyl is the preferred path for electronic isomers.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Tailing (Asymmetry > 1.2)	Interaction between indole Nitrogen (lone pair) and residual silanols.	Ensure 0.1% Formic Acid or 0.05% TFA is present in both mobile phases to suppress silanol ionization.
Retention Drift	Temperature fluctuations affecting interactions.	Thermostat column compartment strictly at 30°C or 40°C . Phenyl phases are more temperature-sensitive than C18.
Co-elution of Isomers	Insufficient selectivity.	Switch organic modifier from Acetonitrile to Methanol . Methanol facilitates stronger interactions by not competing for pi-electrons as ACN does.

References

• Separation of Indole Derivatives on Phenyl-Hexyl Phases. Element Lab Solutions. (2016).[1] Explains the mechanism of pi-pi interactions for aromatic analytes.

• Synthesis and Characterization of 1-Phenylindole Derivatives. ChemicalBook/Literature. (2025).[2][3] Provides synthesis pathways and basic characterization data.

• HPLC Method Development for Indoles. SIELC Technologies. (2018). Describes mobile phase effects on indole retention.

• Comparison of C18 and Phenyl-Hexyl Selectivity. Mac-Mod Analytical. (2012).[4] Technical poster on orthogonal selectivity.

• Retention Behavior of Indole Derivatives. National Institutes of Health (PubMed). (1987).[5] Foundational study on substituent effects on retention.

Sources

• 1. researcher.manipal.edu [researcher.manipal.edu]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. aapco.org [aapco.org]
• 5. Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Differentiation of 2-Hydroxymethyl and 3-Hydroxymethyl Indoles

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, and Structural Biologists

Executive Summary: The Structural Challenge

In indole-based drug discovery, the position of the hydroxymethyl group (–CH₂OH) dictates metabolic stability, reactivity, and biological efficacy. Indole-3-carbinol (I3C) is a potent antioxidant and dietary supplement, whereas Indole-2-carbinol (I2C) is a synthetic intermediate often explored for distinct pharmacophores.

Because the indole ring is electron-rich and planar, these isomers exhibit similar retention times in reverse-phase HPLC and overlapping UV absorption profiles. Misidentification leads to erroneous Structure-Activity Relationship (SAR) data. This guide provides a definitive, multi-modal spectroscopic workflow to distinguish these isomers, prioritizing Nuclear Magnetic Resonance (NMR) as the primary validation tool and Mass Spectrometry (MS) for secondary confirmation.

Quick Differentiation Cheat Sheet

Feature	3-Hydroxymethylindole (I3C)	2-Hydroxymethylindole (I2C)
Key C Shift	C2 is deshielded (~124 ppm)	C3 is shielded (~100–103 ppm)
H NMR Signal	C2-H (Doublet/Singlet, ~7.2 ppm)	C3-H (Singlet, ~6.4 ppm)
HMBC Correlation	–CH₂– correlates to C2, C3a, C4	–CH₂– correlates to C3, NH
Stability (Acid)	Unstable (Oligomerizes to DIM)	Relatively Stable

Structural & Electronic Context[1][2]

The indole nucleus has an uneven electron distribution. The nitrogen lone pair participates in the aromatic system, making C3 significantly more electron-rich than C2 .

• C3 Position: Nucleophilic.[1] Substituents here affect the electronic density of the pyrrole ring significantly.

• C2 Position: Adjacent to Nitrogen. Substituents here are influenced by the inductive effect of the electronegative nitrogen.

Diagram 1: Structural Logic & HMBC Correlations

The following diagram visualizes the critical connectivity differences required for structural assignment.

Caption: Comparative HMBC connectivity. Green nodes indicate the specific long-range correlations that definitively prove the substitution pattern.

Primary Method: NMR Spectroscopy[4]

NMR is the only self-validating method for this differentiation. The data below assumes a solvent of DMSO-d₆ , which is preferred over CDCl₃ to prevent acid-catalyzed degradation of I3C and to visualize labile OH/NH protons.

Proton ( H) NMR Analysis

The presence of the pyrrole ring proton is the first indicator.

• In 3-Hydroxymethylindole: You will see the C2-H . It typically appears as a doublet (J ~ 2.5 Hz) due to coupling with the NH, or a broad singlet. It is located downfield (~7.1–7.4 ppm) due to the adjacent nitrogen.

• In 2-Hydroxymethylindole: You will see the C3-H . It typically appears as a singlet or fine multiplet. Crucially, it is upfield (~6.3–6.5 ppm) because C3 is electron-rich.

Carbon ( C) NMR Analysis (Definitive)

This is the most robust test. The chemical shift difference (

) between C2 and C3 changes drastically based on substitution.

Carbon Position	3-Hydroxymethylindole ( ppm)	2-Hydroxymethylindole ( ppm)	Mechanistic Reason
C2	123.0 – 125.0	138.0 – 141.0	Substitution at C2 + N-inductive effect causes massive deshielding in I2C.
C3	114.0 – 116.0	99.0 – 102.0	Unsubstituted C3 (in I2C) is highly shielded (electron-rich). Substituted C3 (in I3C) shifts downfield.
–CH₂OH	56.0 – 58.0	56.0 – 58.0	Not diagnostic (similar environment).

The "Gap" Rule:

• If

  ppm 3-Substituted

• If

  ppm 2-Substituted

HMBC (Heteronuclear Multiple Bond Correlation) Protocol

To prove the structure without a reference standard, use HMBC.

Protocol:

• Pulse Sequence: Gradient-selected HMBC (e.g., gHMBCad on Agilent or hmbcgpndqf on Bruker).

• Optimization: Set long-range coupling constant (

  ) to 8 Hz.

• Analysis: Focus on the methylene protons (–CH₂– at ~4.6 ppm).

Interpretation:

• 3-Substituted: The –CH₂– protons will show a correlation to a carbon at ~124 ppm (C2 ) and a quaternary carbon at ~127 ppm (C3a ). They will NOT correlate to the NH.

• 2-Substituted: The –CH₂– protons will show a strong correlation to a shielded carbon at ~100 ppm (C3 ) and, frequently, a correlation to the indole NH proton (if visible).

Secondary Method: Mass Spectrometry

While both isomers have the same molecular weight, their fragmentation pathways (MS/MS) and stability profiles differ.

Fragmentation Patterns (ESI+)

Both compounds form the

ion. However, the stability of the resulting carbocation after water loss drives the fragmentation abundance.

• 3-Hydroxymethylindole: Rapidly loses H₂O to form the 3-methyleneindolenium ion (

  130). This cation is resonance-stabilized by the nitrogen lone pair. This peak is often the base peak (100% abundance) even at low collision energies.

• 2-Hydroxymethylindole: Also loses H₂O, but the resulting cation at C2 is less effectively stabilized by resonance compared to the C3 position (due to disruption of the cyclic conjugation involving the Nitrogen lone pair). The

  peak may be less intense relative to the parent ion compared to the 3-isomer.

Diagram 2: MS Fragmentation & Stability

This diagram illustrates the "Acid Sensitivity" pathway which is unique to the 3-isomer and detectable by MS (dimer formation).

Caption: Fragmentation and oligomerization pathways. The formation of DIM (m/z 247) is a specific artifact of 3-hydroxymethylindole instability.

Experimental Protocols

Sample Preparation for NMR

• Solvent: DMSO-d₆ (99.9% D). Avoid CDCl₃ as traces of HCl can polymerize 3-hydroxymethylindole.

• Concentration: 10–15 mg in 0.6 mL solvent.

• Tube: 5 mm high-precision NMR tube.

Acquisition Parameters (Bruker 400 MHz equivalent)

• H NMR:

  • Pulse angle: 30°

  • Relaxation delay (D1): 1.0 s

  • Scans (NS): 16

• C NMR:

  • Pulse angle: 30°

  • Relaxation delay (D1): 2.0 s (ensure quaternary C relaxation)

  • Scans (NS): >512 (to visualize quaternary carbons clearly)

• gHMBC:

  • Optimized for

    = 8 Hz (approx 62.5 ms evolution delay).

  • Scans: 8–16 per increment.

Synthesis Note (Context)

If synthesizing to verify:

• 3-Isomer: Reduction of indole-3-carboxaldehyde with NaBH₄.

• 2-Isomer: Reduction of ethyl indole-2-carboxylate with LiAlH₄.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for C2/C3 indole shifts).

• Bradfield, C. A., & Bjeldanes, L. F. (1987). Structure-activity relationships of dietary indoles: a proposed mechanism of action as modifiers of xenobiotic metabolism. Journal of Toxicology and Environmental Health, 21(3), 311-323. (Details the acid instability and oligomerization of I3C).

• SDBS Web: Spectral Database for Organic Compounds. (National Institute of Advanced Industrial Science and Technology, Japan). Search ID: Indole-3-carbinol vs Indole-2-carbinol.

• Morales-Ríos, M. S., et al. (1987).[2]

  C NMR spectroscopy of indole derivatives. Magnetic Resonance in Chemistry. (Definitive assignment of indole carbons).

Sources

• 1. Indole synthesis [organic-chemistry.org]
• 2. semanticscholar.org [semanticscholar.org]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of (1-Phenyl-1H-indol-2-yl)methanol

Executive Summary & Chemical Profile

Immediate Action: Classify (1-Phenyl-1H-indol-2-yl)methanol as Non-Halogenated Organic Waste .

This guide defines the operational procedures for the disposal of (1-Phenyl-1H-indol-2-yl)methanol. As a functionalized indole intermediate commonly used in pharmaceutical synthesis, this compound poses specific environmental and safety challenges. Unlike common solvents, research intermediates often lack comprehensive toxicological data; therefore, we apply the Precautionary Principle , treating the substance as a potential hazardous irritant and aquatic toxin until proven otherwise.

Chemical Identity & Properties

Property	Specification	Operational Implication
Chemical Name	(1-Phenyl-1H-indol-2-yl)methanol	Target compound for disposal.[1][2][3][4]
Molecular Formula	C₁₅H₁₃NO	High Carbon/Nitrogen content; excellent fuel value for incineration.
Physical State	Solid (Crystalline powder)	Requires solid waste containment or solvation prior to disposal.
Halogen Content	None (0%)	Critical: Must be segregated from Chloroform/DCM waste streams to prevent incinerator corrosion and dioxin formation.
Solubility	DMSO, Methanol, Ethanol	Use these solvents for cleaning glassware residues.

Hazard Assessment (The "Why")

Before disposal, you must understand the hazards to select the correct Personal Protective Equipment (PPE) and waste stream.[2] While specific LD50 data for this exact derivative may be sparse, we extrapolate from the Indole and N-Phenylindole class properties [1].

• Health Hazards (GHS Classifications):

  • H315 / H319: Causes skin and serious eye irritation.[2] The indole nitrogen and hydroxyl group contribute to mucous membrane sensitivity.

  • H335: May cause respiratory irritation (dust inhalation).

  • H400/H410: Very toxic to aquatic life. Causality: The lipophilic phenyl group allows the compound to penetrate aquatic cell membranes easily, necessitating strict "Zero Discharge" to drains [2].

• Reactivity Profile:

  • Stable under normal temperatures.

  • Incompatible with strong oxidizing agents (e.g., permanganates, peroxides), which can cleave the indole ring or oxidize the alcohol to an aldehyde/acid.

Waste Stream Decision Logic

The following workflow illustrates the decision-making process for segregating this chemical. We utilize a Non-Halogenated stream to allow for fuel blending, a sustainable disposal method where high-BTU organic waste powers cement kilns or industrial furnaces.

Figure 1: Decision logic for segregating indole derivatives. Prioritizing non-halogenated streams reduces disposal costs and environmental impact.

Step-by-Step Disposal Protocol

This protocol complies with RCRA (Resource Conservation and Recovery Act) standards for "Characteristic Waste" (if ignitable/toxic) or general chemical waste [3].[5]

Phase 1: Preparation & PPE

• Don PPE: Nitrile gloves (double-gloving recommended for N-phenyl compounds), safety goggles, and a lab coat.

• Ventilation: Perform all waste transfers inside a chemical fume hood to prevent inhalation of dust or solvent vapors.

Phase 2: Segregation & Packaging

Scenario A: Pure Solid Waste (Expired/Surplus)

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass container.

• Transfer: Carefully transfer the solid using a disposable spatula. Avoid generating dust.[2][3][4][6]

• Labeling: Attach a hazardous waste tag.

  • Constituents: "(1-Phenyl-1H-indol-2-yl)methanol".[7]

  • Hazard Checkboxes: Check "Toxic" and "Irritant".

  • Stream: Write "Non-Halogenated Solid Organic".

Scenario B: Liquid Waste (Reaction Mixtures/Rinsate)

• Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum.

  • Good: Acetone, Methanol, Ethyl Acetate, Ethanol.

  • Avoid: Mixing with oxidizers (Nitric acid, Peroxides).

• Pouring: Pour into the Non-Halogenated Organic Solvent carboy (often the "Red Can" or designated white carboy in many labs).

• Residue Cleaning: Rinse the original flask with a small amount of acetone and add this rinsate to the same waste container.

Phase 3: Storage & Pickup

• Secondary Containment: Store the waste container in a secondary tray to catch potential leaks.

• Timeline: Do not store waste for more than 90 days (standard RCRA limit for Large Quantity Generators) [3].

• Hand-off: Contact your facility's EHS or licensed waste contractor (e.g., Veolia, Clean Harbors) for pickup.

Accidental Release Measures (Spill Response)

In the event of a spill, rapid containment prevents migration into floor drains.

Spill Type	Immediate Action	Cleanup Material	Disposal of Debris
Solid Powder	Stop airflow. Turn off fans to prevent dust spread.	Wet wipe or HEPA vacuum. Do not dry sweep (creates aerosols).	Place wipes/debris in a sealed bag; label as Solid Hazardous Waste.
Solution	Dike the spill. Prevent flow to drains.	Vermiculite, sand, or polypropylene pads.	Place soaked sorbents in a sealed bucket; label as Solid Hazardous Waste.

Pro-Tip: If the spill occurs on a porous surface, clean the area with an Ethanol/Surfactant mixture after removing the bulk material to solubilize and remove trace indole residues.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 288628, 1H-Indol-2-yl(diphenyl)methanol (Analogous Structure). Retrieved from [Link]

• U.S. Environmental Protection Agency (2025). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[8] Retrieved from [Link]

• National Research Council (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press. Retrieved from [Link]

Sources

• 1. 1h-Indol-2-yl(diphenyl)methanol | C21H17NO | CID 288628 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. carlroth.com [carlroth.com]
• 4. edvotek.com [edvotek.com]
• 5. EcoOnline Help Center [help.ecoonline.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. 1-PHENYLMETHYL-1H-INDOLE-2-METHANOL | 187264-03-5 [chemicalbook.com]
• 8. practicegreenhealth.org [practicegreenhealth.org]

Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Handling (1-Phenyl-1H-indol-2-yl)methanol

In the dynamic landscape of drug discovery and development, the synthesis and handling of novel chemical entities are fundamental. (1-Phenyl-1H-indol-2-yl)methanol, a compound of interest within the indole class of molecules, presents a unique set of handling requirements. Indole derivatives are widely recognized for their diverse biological activities, and as such, require careful management in a laboratory setting.[1] This guide provides a detailed operational and safety framework for the handling and disposal of (1-Phenyl-1H-indol-2-yl)methanol, with a focus on personal protective equipment (PPE). As a Senior Application Scientist, my objective is to empower you with the knowledge to work safely and effectively, ensuring both personal safety and the integrity of your research.

The Foundation of Safety: Hazard Assessment

Before any handling of (1-Phenyl-1H-indol-2-yl)methanol, a thorough risk assessment is paramount. While specific toxicity data for this compound is limited, the indole nucleus is a common feature in many biologically active and sometimes toxic compounds.[1] Furthermore, the presence of a methanol-derived functional group suggests potential for toxicity similar to methanol if the compound is metabolized. Methanol itself is toxic and can cause severe health effects, including blindness and kidney failure, upon ingestion, inhalation, or skin absorption.[2][3] Therefore, a conservative approach to PPE is essential.

Potential Hazards of (1-Phenyl-1H-indol-2-yl)methanol

Hazard Classification	Description	Source/Analogy
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled. Based on the general toxicity of indole compounds and the potential for methanol-like toxicity.[4]	Analogy to Indole and Methanol toxicity data.[2][4]
Skin Corrosion/Irritation	May cause skin irritation upon direct contact. A common property of many organic chemicals.[5]	General chemical handling precautions.[5]
Serious Eye Damage/Eye Irritation	May cause serious eye irritation or damage upon contact.[5]	General chemical handling precautions.[5]
Carcinogenicity/Mutagenicity	While not confirmed for this specific molecule, some complex indole derivatives are investigated for such properties. It is prudent to handle with caution.	General precaution for novel chemical entities.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling (1-Phenyl-1H-indol-2-yl)methanol to minimize all potential routes of exposure.[6]

Respiratory Protection: The First Line of Defense

All handling of solid (1-Phenyl-1H-indol-2-yl)methanol and its solutions must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[7]

• For routine operations within a fume hood: A standard, well-maintained chemical fume hood is sufficient.

• For situations with a higher risk of aerosol generation (e.g., weighing large quantities, sonication): A NIOSH-approved respirator with organic vapor cartridges should be worn. For significant aerosolization potential, a full-face respirator is recommended to also provide eye protection.[8][9]

Skin Protection: An Impermeable Barrier

Direct skin contact is a primary route of exposure for many chemicals.[10]

• Gloves: Double gloving with chemically resistant nitrile gloves is required.[11] Inspect gloves for any signs of degradation or puncture before use. Change gloves immediately if they become contaminated.

• Lab Coat: A clean, buttoned, flame-resistant lab coat must be worn at all times. Ensure the sleeves are of sufficient length to cover the wrists.[12]

• Body Protection: For procedures with a significant risk of splashing or contamination, a disposable, chemical-resistant apron or suit should be worn over the lab coat.[6]

Eye and Face Protection: Shielding from Splashes and Vapors

• Safety Glasses: ANSI-approved safety glasses with side shields are the minimum requirement.

• Chemical Goggles: For any procedure with a risk of splashing, chemical splash goggles are mandatory.[10]

• Face Shield: When handling larger quantities or in situations with a high splash potential, a face shield should be worn in conjunction with chemical splash goggles for full facial protection.[8]

Footwear

• Closed-toe shoes: These are mandatory in any laboratory setting where chemicals are handled.[6] For added protection against spills, consider chemical-resistant shoe covers.

Operational Plan: From Receipt to Experiment

A clear, step-by-step operational plan is crucial for safe and efficient handling.

Caption: Operational workflow for handling (1-Phenyl-1H-indol-2-yl)methanol.

Step-by-Step Handling Protocol

• Preparation: Before starting any work, ensure the chemical fume hood is functioning correctly and the work surface is covered with absorbent bench paper.[11] Assemble all necessary equipment and reagents.

• Donning PPE: Put on all required PPE as outlined in the previous section.

• Weighing: If handling the solid form, weigh the compound within the fume hood using a dedicated spatula and weigh boat.

• Solution Preparation: To prepare solutions, slowly add the solid to the solvent to minimize splashing. Keep containers covered as much as possible.

• Post-Handling: After the experiment is complete, decontaminate the work area and any equipment used.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.[13][14]

Waste Segregation

• Solid Waste: Any solid waste contaminated with (1-Phenyl-1H-indol-2-yl)methanol (e.g., contaminated gloves, weigh boats, paper towels) should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: All liquid waste containing (1-Phenyl-1H-indol-2-yl)methanol, including reaction mixtures and rinsing solvents, must be collected in a designated, labeled, and sealed hazardous waste container. Do not mix incompatible wastes.[15]

• Sharps: Any contaminated sharps (needles, broken glass) must be disposed of in a designated sharps container.[16]

Caption: Waste disposal plan for (1-Phenyl-1H-indol-2-yl)methanol.

Container Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name of the contents, and the associated hazards (e.g., "Toxic").[15]

Storage of Waste

Store waste containers in a designated satellite accumulation area, away from incompatible materials.[13] Ensure containers are kept closed except when adding waste.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[12] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[17] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[12]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[18] Seek immediate medical attention.

• Spill: For small spills within a chemical fume hood, use an appropriate absorbent material to clean up the spill. For larger spills, or any spill outside of a fume hood, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

By adhering to these rigorous safety protocols, you can confidently and safely handle (1-Phenyl-1H-indol-2-yl)methanol, ensuring the well-being of yourself and your colleagues while advancing your critical research.

References

• University of Pennsylvania, Environmental Health and Radiation Safety. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• Quest. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]

• Chemsrc. (2025, September 15). 1-PHENYLMETHYL-1H-INDOLE-2-METHANOL. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 1-Phenylethanol. Retrieved from [Link]

• University of California, Los Angeles. (2012, December 14). Methanol - Standard Operating Procedure. Retrieved from [Link]

• Prevent. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals. Retrieved from [Link]

• PubChem. (n.d.). 1h-Indol-2-yl(diphenyl)methanol. Retrieved from [Link]

• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for TDI Users. Retrieved from [Link]

• Covestro. (n.d.). Guidance for Selection of Protective Clothing for MDI Users. Retrieved from [Link]

• Cabezas, J., & Arias, S. (2020). 1-(Phenylsulfonyl)-1H-indole-2-carbaldehyde. IUCrData, 5(8), x200722. Retrieved from [Link]

• Kumar, A., et al. (2023). One Pot Synthesis of 1-(phenyl)-1H Indoles, their Biological Screening and ADME Studies. International Journal of Drug Delivery Technology, 13(3), 962-967. Retrieved from [Link]

• Wikipedia. (n.d.). Methanol toxicity. Retrieved from [Link]

• Nickson, C. (2024, December 18). Methanol Toxicity. Life in the Fastlane. Retrieved from [Link]

• Chakkaravarthi, G., et al. (2007). (2-Methyl-1-phenylsulfonyl-1H-indol-3-yl)methanol. Acta Crystallographica Section E: Structure Reports Online, 63(Pt 12), o4683. Retrieved from [Link]

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. Methanol toxicity - Wikipedia [en.wikipedia.org]
• 3. litfl.com [litfl.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. falseguridad.com [falseguridad.com]
• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. solutions.covestro.com [solutions.covestro.com]
• 10. americanchemistry.com [americanchemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. acewaste.com.au [acewaste.com.au]
• 15. canterbury.ac.nz [canterbury.ac.nz]
• 16. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 17. fishersci.ie [fishersci.ie]
• 18. carlroth.com [carlroth.com]